3,5-Dichlorosalicylaldehyde

• CAS: 90-60-8

Core Science & Biosynthesis

Solubility Profile of 3,5-Dichlorosalicylaldehyde in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,5-Dichlorosalicylaldehyde in various organic solvents. The information contained herein is intended to be a valuable resource for researchers and professionals engaged in chemical synthesis, drug development, and other scientific endeavors where this compound is utilized. This document details available solubility data, outlines a robust experimental protocol for its determination, and provides a visual representation of the experimental workflow.

Core Data Presentation: Solubility of 3,5-Dichlorosalicylaldehyde

The solubility of 3,5-Dichlorosalicylaldehyde is a critical physical property that influences its handling, reactivity, and application in various chemical processes. The following table summarizes the available quantitative and qualitative solubility data in common organic solvents. It is important to note that the temperature at which these solubilities were determined is not specified in the available literature, which is a significant limitation.

Solvent	Solvent Type	Molar Mass ( g/mol )	Boiling Point (°C)	Solubility	Temperature (°C)
Ethanol	Polar Protic	46.07	78.4	5% (w/v) or 50 mg/mL[1][2]	Not Specified
Chloroform	Nonpolar	119.38	61.2	50 mg/mL[1]	Not Specified
Acetone	Polar Aprotic	58.08	56	Moderately Soluble[3]	Not Specified
Methanol	Polar Protic	32.04	64.7	Almost Transparent[4][5]	Not Specified
Water	Polar Protic	18.02	100	Insoluble[4][5][6][7]	Not Specified
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	78.13	189	Soluble (Qualitative)	Not Specified
Toluene	Nonpolar	92.14	110.6	Not Specified	Not Specified

Experimental Protocol: Determination of Solubility via the Shake-Flask Gravimetric Method

The following detailed methodology describes the determination of the solubility of 3,5-Dichlorosalicylaldehyde in an organic solvent of interest. This protocol is based on the widely used shake-flask method coupled with gravimetric analysis, which involves achieving equilibrium between the solute and solvent, followed by the quantitative determination of the dissolved solute.

1. Materials and Equipment:

• 3,5-Dichlorosalicylaldehyde (crystalline solid, purity ≥98%)

• Selected organic solvent (analytical grade)

• Glass vials with screw caps

• Constant temperature orbital shaker or magnetic stirrer with temperature control

• Analytical balance (readability ±0.1 mg)

• Syringe filters (0.45 µm pore size, compatible with the solvent)

• Syringes

• Pre-weighed evaporation dishes (e.g., glass or aluminum)

• Drying oven or vacuum oven

• Desiccator

2. Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 3,5-Dichlorosalicylaldehyde to a glass vial containing a known volume (e.g., 10 mL) of the selected organic solvent. The presence of undissolved solid is crucial to ensure that a saturated solution is achieved.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a constant temperature orbital shaker or on a magnetic stirrer set to a specific temperature (e.g., 25 °C, 37 °C).

  • Agitate the mixture for a sufficient duration (typically 24-48 hours) to allow the system to reach equilibrium. Periodically, visually inspect the vial to confirm that excess solid remains.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, allow the vial to stand undisturbed at the set temperature for at least one hour to allow the excess solid to settle.

  • Carefully withdraw a known volume (e.g., 5 mL) of the supernatant using a syringe.

  • Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish. This step is critical to remove any undissolved solid particles.

• Solvent Evaporation:

  • Place the evaporation dish containing the filtered solution into a drying oven set to a temperature that is well below the boiling point of the solvent and the melting point of 3,5-Dichlorosalicylaldehyde (m.p. 95-97 °C) to avoid decomposition. A temperature range of 40-60 °C is generally suitable for many common organic solvents. For high-boiling point solvents like DMSO, a vacuum oven at a moderate temperature is recommended to facilitate complete evaporation.

  • Continue the drying process until all the solvent has visibly evaporated.

• Mass Determination and Calculation:

  • Transfer the evaporation dish to a desiccator to cool to room temperature and to prevent moisture absorption.

  • Once cooled, weigh the evaporation dish containing the dried solute on an analytical balance.

  • Repeat the drying and weighing steps until a constant mass is obtained.

  • Calculate the solubility using the following formula:

    • Solubility ( g/100 mL) = [(Mass of dish + solute) - (Mass of empty dish)] / (Volume of filtered solution in mL) * 100

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 3,5-Dichlorosalicylaldehyde.

Caption: Experimental workflow for solubility determination.

References

• 1. 3,5-二氯水杨醛 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3,5-DICHLOROSALICYLALDEHYDE CAS#: 90-60-8 [m.chemicalbook.com]
• 3. sihaulichemicals.co.in [sihaulichemicals.co.in]
• 4. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 5. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [amp.chemicalbook.com]
• 6. 3,5-Dichlorosalicylaldehyde, 99% - 90-60-8 - Manufacturers & Suppliers in India [ottokemi.com]
• 7. 3,5-Dichlorosalicylaldehyde, 99% 90-60-8 India [ottokemi.com]

Spectroscopic Profile of 3,5-Dichlorosalicylaldehyde: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 3,5-Dichlorosalicylaldehyde (CAS No. 90-60-8), a key intermediate in the synthesis of Schiff base ligands and other fine chemicals.[1] This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis, offering a centralized resource for its structural characterization through Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of 3,5-Dichlorosalicylaldehyde.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Solvent
11.39	Singlet	1H	OH	CDCl₃
9.86	Singlet	1H	CHO	CDCl₃
7.64	Doublet (J=2.5 Hz)	1H	Ar-H	CDCl₃
7.52	Doublet (J=2.5 Hz)	1H	Ar-H	CDCl₃

Note: Slight variations in chemical shifts have been reported in the literature. The data presented here is a representative compilation.[1]

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment	Solvent
193.5	C=O (Aldehyde)	CDCl₃
158.0	C-OH	CDCl₃
137.5	C-Cl	CDCl₃
130.0	Ar-CH	CDCl₃
126.5	C-CHO	CDCl₃
125.0	C-Cl	CDCl₃
123.0	Ar-CH	CDCl₃

Note: The assignments are based on typical chemical shift ranges for substituted aromatic aldehydes and data available from spectral databases.

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Broad	O-H stretch (intramolecular H-bond)
~3080	Medium	C-H stretch (aromatic)
~2850, ~2750	Medium	C-H stretch (aldehyde)
~1670	Strong	C=O stretch (aldehyde)
~1580, ~1460	Medium-Strong	C=C stretch (aromatic ring)
~1280	Strong	C-O stretch (phenol)
~870	Strong	C-H bend (aromatic, out-of-plane)
~700	Strong	C-Cl stretch

Note: Peak positions are approximate and can vary based on the sampling method (e.g., KBr pellet, ATR).

Table 4: UV-Vis Spectroscopic Data

λmax (nm)	Molar Absorptivity (ε)	Solvent
~255, ~335	Not Reported	Ethanol (B145695)

Experimental Protocols

The following are detailed methodologies for the key spectroscopic analyses cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra were acquired on a 400 MHz spectrometer. The sample was prepared by dissolving approximately 10-20 mg of 3,5-Dichlorosalicylaldehyde in 0.7 mL of deuterated chloroform (B151607) (CDCl₃). Tetramethylsilane (TMS) was used as an internal standard (0 ppm). For ¹³C NMR, a sufficient number of scans were accumulated to obtain a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. A small amount of the solid 3,5-Dichlorosalicylaldehyde was placed directly onto the ATR crystal, and firm pressure was applied to ensure good contact. The spectrum was recorded in the range of 4000-400 cm⁻¹. A background spectrum of the clean, empty ATR crystal was recorded and automatically subtracted from the sample spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis absorption spectrum was recorded on a dual-beam spectrophotometer. A stock solution of 3,5-Dichlorosalicylaldehyde was prepared in ethanol. This stock solution was then diluted to an appropriate concentration to ensure that the absorbance values fell within the linear range of the instrument (typically 0.1-1.0 AU). The spectrum was scanned over a wavelength range of 200-400 nm, using pure ethanol as the blank reference.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of a chemical compound like 3,5-Dichlorosalicylaldehyde.

Caption: Workflow for the spectroscopic characterization of 3,5-Dichlorosalicylaldehyde.

References

• 1. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]

A Comprehensive Technical Guide to 3,5-Dichlorosalicylaldehyde (CAS 90-60-8)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the properties, synthesis, and applications of 3,5-Dichlorosalicylaldehyde (CAS No. 90-60-8), a versatile halogenated aromatic aldehyde. This document is intended to be a valuable resource for professionals in research, chemical synthesis, and drug discovery.

Chemical and Physical Properties

3,5-Dichlorosalicylaldehyde is a pale yellow crystalline solid at room temperature. Its chemical structure, featuring a benzene (B151609) ring substituted with aldehyde, hydroxyl, and two chlorine groups, makes it a valuable intermediate in various chemical syntheses.

Quantitative Data Summary

The key physical and chemical properties of 3,5-Dichlorosalicylaldehyde are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties

Property	Value
Molecular Formula	C₇H₄Cl₂O₂
Molecular Weight	191.01 g/mol
Appearance	Pale yellow to yellow or pale brown crystalline powder.[1]
Melting Point	95-97 °C.[1]
Boiling Point	236.7 °C at 760 mmHg
Density	1.547 g/cm³
Solubility	Insoluble in water; soluble in methanol (B129727) and ethanol (B145695).[1]

Table 2: Spectroscopic Data

Spectroscopic Data	Values
¹H NMR (CDCl₃)	δ 11.39 (s, 1H, -OH), 7.64 (s, 1H, Ar-H), 7.52 (s, 1H, Ar-H).[2][3]
¹³C NMR	Data available from spectral databases.
Infrared (IR)	Characteristic peaks for O-H, C=O, C-Cl, and aromatic C-H and C=C bonds.
Mass Spectrometry	Molecular ion peak and fragmentation pattern consistent with the structure.

Synthesis and Experimental Protocols

3,5-Dichlorosalicylaldehyde can be synthesized through various methods. A common laboratory-scale synthesis involves the Duff reaction, starting from 2,4-dichlorophenol (B122985).

Synthesis of 3,5-Dichlorosalicylaldehyde

This protocol describes the synthesis of 3,5-Dichlorosalicylaldehyde from 2,4-dichlorophenol and hexamethylenetetramine in methanesulfonic acid.[2][3]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,4-dichlorophenol (10.0 g, 61.3 mmol) and hexamethylenetetramine (17.2 g, 122.6 mmol) in 80 mL of methanesulfonic acid.

• Reaction: Heat the reaction mixture to 100 °C and stir for 1.5 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and dilute it with ethyl acetate. Transfer the mixture to a separatory funnel and wash the organic layer sequentially with water and a saturated sodium bicarbonate solution.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (B86663) and filter. Remove the solvent by evaporation under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an ethyl acetate/hexane gradient elution to yield 3,5-Dichlorosalicylaldehyde as a yellow oil (7.5 g, 64% yield).

Diagram 1: Synthesis of 3,5-Dichlorosalicylaldehyde

Caption: Workflow for the synthesis of 3,5-Dichlorosalicylaldehyde.

Core Applications in Research and Development

3,5-Dichlorosalicylaldehyde is a valuable precursor in the synthesis of more complex molecules, particularly Schiff bases and fluorescent sensors.

Synthesis of Schiff Base Ligands

Schiff bases are synthesized through the condensation reaction of a primary amine with an aldehyde. These compounds and their metal complexes have a wide range of applications, including in catalysis and as antimicrobial agents. The azomethine group (>C=N-) in Schiff bases is crucial for their biological activities.[4][5][6]

Experimental Protocol for a Representative Schiff Base Synthesis:

This protocol describes the synthesis of a Schiff base from 3,5-Dichlorosalicylaldehyde and a primary amine (e.g., aniline).

• Reaction Setup: Dissolve 3,5-Dichlorosalicylaldehyde (1.91 g, 10 mmol) in 20 mL of ethanol in a round-bottom flask with a magnetic stirrer.

• Addition of Amine: To this solution, add a stoichiometric amount of the primary amine (e.g., aniline, 0.93 g, 10 mmol).

• Reaction: Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The solid Schiff base product will precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Diagram 2: General Synthesis of a Schiff Base

Caption: General workflow for the synthesis of a Schiff base.

Fluorescent Sensor for Magnesium Ions (Mg²⁺)

3,5-Dichlorosalicylaldehyde can act as a "turn-on" fluorescent sensor for magnesium ions.[7][8] The mechanism is based on the chelation-enhanced fluorescence (CHEF) effect. Upon binding of two molecules of 3,5-Dichlorosalicylaldehyde to a Mg²⁺ ion, a rigid complex is formed, which leads to a significant increase in fluorescence intensity. This property allows for the sensitive and selective detection of Mg²⁺.[7][8]

Experimental Protocol for Mg²⁺ Detection:

• Preparation of Stock Solution: Prepare a stock solution of 3,5-Dichlorosalicylaldehyde in a suitable solvent (e.g., DMSO or ethanol).

• Preparation of Test Solutions: Prepare a series of solutions containing varying concentrations of Mg²⁺ in a buffer solution.

• Measurement: To each test solution, add a small aliquot of the 3,5-Dichlorosalicylaldehyde stock solution to a final concentration in the micromolar range.

• Fluorescence Spectroscopy: Measure the fluorescence emission spectrum of each solution using a spectrofluorometer. An increase in fluorescence intensity will be observed with increasing Mg²⁺ concentration.

• Quantification: A calibration curve can be constructed by plotting the fluorescence intensity against the Mg²⁺ concentration to determine the concentration of an unknown sample.

Potential Biological Signaling Pathway Involvement

While 3,5-Dichlorosalicylaldehyde is primarily a synthetic intermediate, its structural motifs, particularly the phenolic aldehyde group, are found in molecules with significant biological activity. Phenolic compounds are known for their antioxidant properties, which can be mediated through the modulation of cellular signaling pathways. One such critical pathway is the Keap1-Nrf2 pathway, which regulates the expression of antioxidant and cytoprotective genes.

The diagram below illustrates the Keap1-Nrf2 signaling pathway, a potential target for phenolic compounds. Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. In the presence of oxidative stress or electrophilic compounds (which can be a characteristic of some phenolic aldehydes or their derivatives), Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, binds to the Antioxidant Response Element (ARE), and initiates the transcription of a battery of antioxidant genes.

Diagram 3: Keap1-Nrf2 Antioxidant Response Pathway

Caption: A logical diagram of the Keap1-Nrf2 signaling pathway.

Safety and Handling

3,5-Dichlorosalicylaldehyde is an irritant and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It may cause skin, eye, and respiratory irritation.[1] Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 3. 3,5-DICHLOROSALICYLALDEHYDE CAS#: 90-60-8 [amp.chemicalbook.com]
• 4. Antibacterial and Antifungal Studies on Some Schiff Base Complexes of Zinc(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial application of schiff’s base and it’s metal complexes [wisdomlib.org]
• 6. Recent Advances on the Antimicrobial Activities of Schiff Bases and their Metal Complexes: An Updated Overview | Bentham Science [benthamscience.com]
• 7. A real-time fluorescent sensor specific to Mg2+: crystallographic evidence, DFT calculation and its use for quantitative determination of magnesium in drinking water - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of 3,5-dichloro-2-hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis precursors and methodologies for producing 3,5-dichloro-2-hydroxybenzaldehyde, a key intermediate in the development of pharmaceuticals and other fine chemicals. This document details established synthetic routes, including the Duff and Reimer-Tiemann reactions, alongside a more contemporary ortho-formylation technique. Experimental protocols, quantitative data, and reaction pathways are presented to facilitate practical application in a laboratory setting.

Introduction

3,5-dichloro-2-hydroxybenzaldehyde, also known as 3,5-dichlorosalicylaldehyde, is an aromatic aldehyde with the chemical formula C₇H₄Cl₂O₂. Its structure, featuring a benzaldehyde (B42025) core with two chlorine substituents and a hydroxyl group ortho to the aldehyde, makes it a valuable precursor for the synthesis of Schiff base ligands and various biologically active molecules. The selection of an appropriate synthetic strategy is crucial for achieving high yields and purity, which is paramount in the drug development process. This guide explores the most common and effective pathways for its synthesis, focusing on the selection of precursors and reaction conditions.

Core Synthesis Methodologies and Precursors

The synthesis of 3,5-dichloro-2-hydroxybenzaldehyde primarily proceeds via the formylation of dichlorinated phenol (B47542) precursors. The two most common starting materials are 3,5-dichlorophenol (B58162) and 2,4-dichlorophenol (B122985). The choice of precursor dictates the regioselectivity of the formylation reaction.

Formylation of 3,5-Dichlorophenol

When starting with 3,5-dichlorophenol, the formyl group is introduced at one of the ortho positions to the hydroxyl group. The primary methods for this transformation are the Reimer-Tiemann reaction and the Duff reaction, as well as modern ortho-formylation techniques.

Formylation of 2,4-Dichlorophenol

Using 2,4-dichlorophenol as the precursor, the formyl group is introduced at the C6 position, which is ortho to the hydroxyl group and adjacent to a chlorine atom. The Duff reaction is a commonly employed method for this specific transformation.

Comparative Analysis of Synthesis Routes

The selection of a synthesis route depends on factors such as precursor availability, desired yield and purity, and scalability. The following tables summarize the quantitative data for the key synthetic methods discussed in this guide.

Precursor	Reaction	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
2,4-Dichlorophenol	Duff Reaction	Hexamethylenetetramine	Methanesulfonic acid	100	1.5	64
3,5-Dichlorophenol	Duff Reaction	Hexamethylenetetramine, Acetic Anhydride	Acetic acid	Reflux	Not Specified	Low to Moderate
3,5-Dichlorophenol	Reimer-Tiemann	Chloroform (B151607), Sodium Hydroxide (B78521)	Water/Ethanol (B145695)	70	3	Very Poor
3,5-Dichlorophenol	Ortho-formylation	Paraformaldehyde, Magnesium Dichloride, Triethylamine (B128534)	Tetrahydrofuran (B95107)	75 (reflux)	4	High (general)

Detailed Experimental Protocols

The following sections provide detailed methodologies for the synthesis of 3,5-dichloro-2-hydroxybenzaldehyde.

Duff Reaction of 2,4-Dichlorophenol

This method provides a direct route to 3,5-dichloro-2-hydroxybenzaldehyde from 2,4-dichlorophenol.

Experimental Protocol:

• In a reaction vessel, dissolve 2,4-dichlorophenol (10.0 g, 61.3 mmol) and hexamethylenetetramine (17.2 g, 122.6 mmol) in 80 mL of methanesulfonic acid.

• Heat the reaction mixture to 100 °C and stir for 1.5 hours.

• After completion, cool the mixture and dilute it with ethyl acetate.

• Wash the organic layer sequentially with water and a saturated sodium bicarbonate solution.

• Dry the organic layer with anhydrous magnesium sulfate (B86663) and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography using an ethyl acetate/hexane gradient to yield 3,5-dichloro-2-hydroxybenzaldehyde as a yellow oil (7.5 g, 64% yield).

Reimer-Tiemann Reaction of 3,5-Dichlorophenol

The Reimer-Tiemann reaction is a classic method for the ortho-formylation of phenols. However, with 3,5-dichlorophenol, it is reported to produce very poor yields and multiple byproducts.[1]

General Experimental Protocol:

• Prepare a solution of 3,5-dichlorophenol (1.0 equiv) and sodium hydroxide (8.0 equiv) in a 2:1 mixture of ethanol and water.

• Heat the solution to 70 °C.

• Add chloroform (2.0 equiv) dropwise over 1 hour while maintaining the temperature.

• Stir the resulting mixture for 3 hours.

• Cool the reaction to room temperature and remove the ethanol by evaporation.

• Adjust the pH of the remaining aqueous solution to 4-5 and extract with ethyl acetate.

• Standard workup and purification are required to isolate the desired aldehyde.

Ortho-Formylation of 3,5-Dichlorophenol with Paraformaldehyde and MgCl₂

This modern method offers high regioselectivity and good yields for the ortho-formylation of various phenols and can be adapted for 3,5-dichlorophenol.[2][3]

Experimental Protocol:

• In a dry 500-mL, three-necked round-bottomed flask equipped with a stirring bar, reflux condenser, and an argon inlet, add anhydrous magnesium dichloride (9.52 g, 100 mmol) and solid paraformaldehyde (4.50 g, 150 mmol) under a positive pressure of argon.[3]

• Add dry tetrahydrofuran (250 mL) via syringe.[3]

• Add triethylamine (10.12 g, 100 mmol) dropwise via syringe and stir the mixture for 10 minutes.[3]

• Add 3,5-dichlorophenol (50 mmol) dropwise by syringe.

• Immerse the flask in an oil bath preheated to approximately 75 °C and heat at a gentle reflux for 4 hours.[3]

• Cool the reaction mixture to room temperature and add 100 mL of diethyl ether.[3]

• Transfer the organic phase to a 1-L separatory funnel and wash successively with 1 N HCl (3 x 100 mL) and water (3 x 100 mL).[3]

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude product.[3]

• Further purification can be achieved by recrystallization or column chromatography.

Reaction Pathways and Mechanisms

The following diagrams illustrate the core chemical transformations in the synthesis of 3,5-dichloro-2-hydroxybenzaldehyde.

Caption: Duff Reaction of 2,4-Dichlorophenol.

Caption: Reimer-Tiemann Reaction of 3,5-Dichlorophenol.

Caption: Ortho-Formylation of 3,5-Dichlorophenol.

Conclusion

The synthesis of 3,5-dichloro-2-hydroxybenzaldehyde can be achieved through several pathways, with the choice of precursor and reaction conditions significantly influencing the outcome. The Duff reaction of 2,4-dichlorophenol offers a reliable method with a good reported yield. While the Reimer-Tiemann reaction is a well-known formylation method, its application to 3,5-dichlorophenol is hampered by low yields and the formation of byproducts. The modern ortho-formylation technique using paraformaldehyde and magnesium chloride presents a promising alternative, offering high regioselectivity and potentially higher yields, making it an attractive option for further investigation and optimization in a research and development setting. This guide provides the foundational knowledge for selecting and implementing the most suitable synthetic strategy for the preparation of this important chemical intermediate.

References

• 1. REIMER TIEMANN REACTION: A USEFUL METHOD FOR AROMATIC FORMYLATION – My chemistry blog [mychemblog.com]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Organic Syntheses Procedure [orgsyn.org]

reactivity of the aldehyde group in 3,5-Dichlorosalicylaldehyde

An In-depth Technical Guide to the Reactivity of the Aldehyde Group in 3,5-Dichlorosalicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dichlorosalicylaldehyde is a versatile bifunctional aromatic compound of significant interest in medicinal chemistry and materials science. Its chemical behavior is dominated by the interplay between the hydroxyl and aldehyde functionalities, further modulated by the strong electron-withdrawing effects of the two chlorine atoms on the benzene (B151609) ring. This technical guide provides a comprehensive analysis of the , focusing on its participation in key organic transformations. The electronic effects of the chloro substituents enhance the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack. This document details the mechanisms, presents quantitative data, and provides experimental protocols for its most important reactions, including Schiff base formation, Knoevenagel condensation, reduction to the corresponding alcohol, and Wittig olefination. The biological significance of the resulting derivatives, particularly as enzyme inhibitors and antimicrobial agents, is also discussed.

Introduction: Structure and Electronic Effects

3,5-Dichlorosalicylaldehyde, with the chemical formula C₇H₄Cl₂O₂, is a pale yellow crystalline solid.[1] Its structure is characterized by a benzaldehyde (B42025) core substituted with a hydroxyl group at position 2 and two chlorine atoms at positions 3 and 5.

The reactivity of the aldehyde group is significantly influenced by the electronic properties of the other substituents on the aromatic ring. The two chlorine atoms are strongly electron-withdrawing via the inductive effect (-I). This effect decreases the electron density on the aromatic ring and, consequently, on the carbonyl carbon of the aldehyde group. This heightened electrophilicity makes the aldehyde group in 3,5-Dichlorosalicylaldehyde particularly reactive towards nucleophiles compared to unsubstituted salicylaldehyde.[2][3] Furthermore, theoretical calculations suggest that the two chlorine substituents increase the acidity of the phenolic hydroxyl group and decrease the basicity of the carbonyl oxygen.[4] An intramolecular hydrogen bond exists between the phenolic proton and the carbonyl oxygen, which influences the molecule's conformation.[4][5]

Physicochemical and Crystallographic Data

A summary of the key physical and crystallographic properties of 3,5-Dichlorosalicylaldehyde is presented in Table 1.

Property	Value	Reference(s)
CAS Number	90-60-8	[6][7]
Molecular Formula	C₇H₄Cl₂O₂	[6]
Molecular Weight	191.01 g/mol	[7]
Appearance	Pale yellow crystalline powder	[1]
Melting Point	95-97 °C
Crystal System	Monoclinic	[4][8]
Space Group	P2₁/c	[5]
O-H···O Bond Distance	2.628 (3) Å	[4]

Key Reactions of the Aldehyde Group

The enhanced electrophilicity of the formyl group dictates its reactivity, making it a valuable precursor for a variety of derivatives. The most significant reactions include condensations with nitrogen nucleophiles (Schiff Base Formation) and active methylene (B1212753) compounds (Knoevenagel Condensation), reduction to a primary alcohol, and olefination reactions like the Wittig reaction.

Schiff Base Formation

The reaction of the aldehyde group with primary amines is a cornerstone of its chemistry, yielding imines, commonly known as Schiff bases.[9] This condensation reaction proceeds via a two-step mechanism: nucleophilic addition of the amine to the carbonyl carbon to form an unstable carbinolamine intermediate, followed by acid-catalyzed dehydration to form the C=N double bond.[10] 3,5-Dichlorosalicylaldehyde readily undergoes this reaction with a wide range of aliphatic and aromatic amines.[11] The resulting Schiff base ligands are excellent chelating agents for metal ions, and their metal complexes have shown significant biological activities, including antimicrobial and enzyme inhibitory properties.[11][12]

Caption: General mechanism for Schiff base formation.

The Schiff base derivatives of 3,5-Dichlorosalicylaldehyde are potent enzyme inhibitors. Table 2 summarizes the inhibitory concentration (IC₅₀) values for several metal complexes against jack bean urease.

Complex Derived From	Metal Ion	IC₅₀ (µM)	Reference(s)
3,5-Dichlorosalicylaldehyde	Cu(II)	1.51 - 3.52	[13]
3,5-Dibromosalicylaldehyde (B1199182)	Cu(II)	1.51 - 3.52	[13]
Acetohydroxamic acid (Control)	-	62.52	[13]

This protocol describes the synthesis of a Schiff base from 3,5-dichlorosalicylaldehyde and 2-amino-4-chlorobenzoic acid.

• Reactant Preparation: Dissolve 3,5-dichlorosalicylaldehyde (0.01 mol) and 2-amino-4-chlorobenzoic acid (0.01 mol) in ethanol (B145695).

• Reaction: Combine the ethanolic solutions.

• Reflux: Heat the resulting mixture to reflux for 2-3 hours at 70-80 °C.

• Cooling and Precipitation: Cool the solution to 0 °C. The Schiff base product will precipitate out of the solution.

• Isolation: Collect the product by filtration.

• Washing and Drying: Wash the collected solid several times with cold ethanol and dry it in a vacuum desiccator.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of a compound with an active methylene group (e.g., malonic esters, malononitrile) to an aldehyde, followed by dehydration.[14][15] The reaction is typically catalyzed by a weak base like piperidine (B6355638) or an ammonium (B1175870) salt.[14] The electron-withdrawing nature of the substituents in 3,5-Dichlorosalicylaldehyde facilitates this reaction, leading to the formation of α,β-unsaturated products, which are important intermediates in the synthesis of coumarins and other heterocyclic compounds. A related compound, 3,5-diiodosalicylaldehyde, is known to undergo condensation with various active methylene compounds to form coumarin (B35378) derivatives, suggesting a similar reactivity for the dichloro analogue.[16]

Caption: Knoevenagel condensation of 3,5-Dichlorosalicylaldehyde.

This is a general procedure adapted from a similar reaction with benzaldehyde.[14]

• Reactant Preparation: To a solution of an active methylene compound (e.g., acetylacetone, 5.0 mmol) and 3,5-Dichlorosalicylaldehyde (5.0 mmol) in methanol (B129727) (10.0 mL), add a catalytic amount of piperidine (0.5 mmol).

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, the product may precipitate. If not, the solvent is removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Reduction to Alcohol

The aldehyde group can be readily reduced to a primary alcohol, yielding 3,5-dichloro-2-hydroxybenzyl alcohol.[17] This transformation is typically achieved using mild reducing agents such as sodium borohydride (B1222165) (NaBH₄) or through catalytic hydrogenation.

Caption: Reduction of 3,5-Dichlorosalicylaldehyde.

This protocol is adapted from the reduction of 3,5-dimethoxybenzaldehyde.[18]

• Dissolution: Dissolve 3,5-Dichlorosalicylaldehyde (1.0 eq) in a suitable solvent like methanol or ethanol.

• Cooling: Cool the solution in an ice bath to 0 °C with stirring.

• Addition of NaBH₄: Slowly add sodium borohydride (1.0-1.5 eq) portion-wise, ensuring the temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor progress by TLC.

• Quenching: Carefully quench the reaction by the slow addition of water or dilute acid (e.g., 1M HCl) to destroy excess NaBH₄.

• Extraction: Extract the product into an organic solvent such as ethyl acetate.

• Drying and Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude alcohol.

• Purification: If necessary, purify the product by recrystallization or column chromatography.

Wittig Reaction

The Wittig reaction provides an efficient method for converting aldehydes into alkenes.[19] The reaction involves a triphenyl phosphonium (B103445) ylide (Wittig reagent), which acts as a carbon nucleophile, attacking the aldehyde's carbonyl carbon.[20] This leads to the formation of a four-membered oxaphosphetane intermediate, which rapidly decomposes to yield the desired alkene and triphenylphosphine (B44618) oxide.[21] This reaction allows for the extension of the carbon chain at the former aldehyde position, opening pathways to a variety of vinyl-substituted dichlorophenol derivatives.

Caption: Workflow for the Wittig Reaction.

This protocol is a general method that can be adapted for 3,5-Dichlorosalicylaldehyde.

• Suspension: In a test tube, add freshly ground triphenylphosphine (1.4 equiv.) to a saturated aqueous solution of sodium bicarbonate (e.g., 5 mL). Stir the suspension for 1 minute.

• Addition of Reactants: To the suspension, add the appropriate alkyl halide (1.6 equiv.) followed by 3,5-Dichlorosalicylaldehyde (1.0 equiv.).

• Reaction: Stir the mixture vigorously at room temperature for 1-2 hours.

• Quenching and Extraction: Quench the reaction with dilute acid (e.g., 1.0 M H₂SO₄). Extract the mixture with diethyl ether (3 x 5 mL).

• Drying and Concentration: Combine the organic extracts, dry with anhydrous magnesium sulfate, and concentrate using a rotary evaporator.

• Purification: Purify the crude product containing the alkene and triphenylphosphine oxide by column chromatography on silica (B1680970) gel.

Conclusion

The aldehyde group of 3,5-Dichlorosalicylaldehyde is a highly reactive functional group, whose electrophilicity is enhanced by the presence of two electron-withdrawing chlorine atoms. This inherent reactivity makes it a valuable starting material for a wide array of chemical transformations. Its facile conversion into Schiff bases has been extensively exploited in the development of coordination complexes with potent biological activities, particularly as enzyme inhibitors. Furthermore, its participation in Knoevenagel condensations, reductions, and Wittig reactions provides synthetic routes to a diverse range of functionalized aromatic compounds. The protocols and data summarized in this guide underscore the synthetic utility of 3,5-Dichlorosalicylaldehyde and provide a foundation for its further application in drug discovery and materials science.

References

• 1. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 2. quora.com [quora.com]
• 3. mdpi.com [mdpi.com]
• 4. 3,5-Dichloro­salicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 3,5-Dichlorosalicylaldehyde | C7H4Cl2O2 | CID 66660 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. 3,5-Dichloro-2-hydroxy­benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jetir.org [jetir.org]
• 10. wjpsonline.com [wjpsonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Different Schiff Bases—Structure, Importance and Classification - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis, structures and urease inhibition studies of Schiff base metal complexes derived from 3,5-dibromosalicylaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. KNOEVENAGEL CONDENSATION – My chemistry blog [mychemblog.com]
• 15. purechemistry.org [purechemistry.org]
• 16. researchgate.net [researchgate.net]
• 17. prepchem.com [prepchem.com]
• 18. benchchem.com [benchchem.com]
• 19. Wittig reaction - Wikipedia [en.wikipedia.org]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. Wittig Reaction [organic-chemistry.org]

An In-depth Technical Guide to the Electrophilic Substitution Reactions of 3,5-Dichlorosalicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dichlorosalicylaldehyde is a versatile intermediate in organic synthesis, particularly in the preparation of Schiff bases and other complex molecules relevant to drug discovery and materials science.[1][2][3][4][5] Its aromatic ring, substituted with a hydroxyl group, a formyl group, and two chlorine atoms, presents a unique case for studying the principles of electrophilic aromatic substitution (EAS). This guide provides a comprehensive overview of the theoretical and practical aspects of EAS reactions on 3,5-Dichlorosalicylaldehyde, including detailed analyses of substituent effects, predicted regioselectivity, and generalized experimental protocols for key transformations.

Core Principles: Understanding the Reactivity of 3,5-Dichlorosalicylaldehyde

The regiochemical outcome of an electrophilic aromatic substitution reaction on the 3,5-Dichlorosalicylaldehyde ring is governed by the interplay of the electronic and steric effects of its three substituents.

• Hydroxyl Group (-OH): The hydroxyl group is a powerful activating group and a strong ortho, para-director.[6] It donates electron density to the aromatic ring via a strong +M (mesomeric) effect, which outweighs its -I (inductive) electron-withdrawing effect. This donation of electron density stabilizes the positive charge in the arenium ion intermediate, particularly when the electrophile attacks the positions ortho or para to the hydroxyl group.

• Formyl Group (-CHO): The aldehyde group is a strong deactivating group and a meta-director.[7] It withdraws electron density from the benzene (B151609) ring through both a -I inductive effect and a -M resonance effect. This deactivation is most pronounced at the ortho and para positions, making the meta position relatively more susceptible to electrophilic attack.

• Chloro Groups (-Cl): Halogens are a unique class of substituents. They are deactivating overall due to a strong electron-withdrawing inductive effect (-I). However, they possess lone pairs of electrons that can be donated to the ring via a +M resonance effect, making them ortho, para-directors.[6]

Overall Reactivity and Regioselectivity:

The combined effect of these substituents makes the 3,5-Dichlorosalicylaldehyde ring significantly less reactive towards electrophiles than benzene. The powerful deactivating effect of the formyl group and the inductive effect of the chlorine atoms reduce the nucleophilicity of the ring.

The directing effects of the substituents are in competition. The hydroxyl group strongly directs ortho and para. The formyl group directs meta. The chlorine atoms also direct ortho and para. In 3,5-Dichlorosalicylaldehyde, the available positions for substitution are C4 and C6.

• Position C6: This position is ortho to the strongly activating hydroxyl group and ortho to one of the chlorine atoms. It is also meta to the other chlorine atom and the deactivating formyl group.

• Position C4: This position is para to the hydroxyl group, ortho to one chlorine atom, and meta to the other chlorine atom and the formyl group.

Given the powerful ortho, para-directing ability of the hydroxyl group, electrophilic attack is most likely to occur at the C6 position, which is ortho to the hydroxyl group and sterically accessible. The C4 position is also activated, but the C6 position is generally favored for salicylaldehyde (B1680747) derivatives.

Logical Relationship of Substituent Effects in 3,5-Dichlorosalicylaldehyde

Caption: Directing effects of substituents on 3,5-Dichlorosalicylaldehyde.

Synthesis of 3,5-Dichlorosalicylaldehyde

The most common laboratory synthesis of 3,5-Dichlorosalicylaldehyde involves the formylation of 2,4-dichlorophenol (B122985). The Duff reaction, using hexamethylenetetramine (urotropine) in an acidic medium, is a widely employed method.

Experimental Protocol: Formylation of 2,4-Dichlorophenol [2]

• Reactants:

  • 2,4-Dichlorophenol

  • Hexamethylenetetramine (Urotropine)

  • Methanesulfonic acid

  • Ethyl acetate

  • Water

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate (B86663)

• Procedure:

  • Dissolve 2,4-dichlorophenol (1.0 eq) and hexamethylenetetramine (2.0 eq) in methanesulfonic acid.

  • Heat the reaction mixture with stirring at 100 °C for 1.5 hours.

  • After completion of the reaction (monitored by TLC), cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer sequentially with water and saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous magnesium sulfate and filter.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography (ethyl acetate/hexane gradient) to afford 3,5-dichloro-2-hydroxybenzaldehyde.

• Characterization Data for 3,5-Dichlorosalicylaldehyde:

  • Appearance: Pale yellow crystalline powder.[8]

  • Melting Point: 95-97 °C.[3]

  • ¹H NMR (400 MHz, CDCl₃): δ 11.39 (s, 1H, -OH), 7.64 (s, 1H, Ar-H), 7.52 (s, 1H, Ar-H).[2]

Electrophilic Substitution Reactions of 3,5-Dichlorosalicylaldehyde

Due to the deactivated nature of the ring, electrophilic substitution reactions on 3,5-Dichlorosalicylaldehyde generally require forcing conditions.

Nitration

Nitration introduces a nitro group (-NO₂) onto the aromatic ring, typically using a mixture of concentrated nitric acid and sulfuric acid to generate the nitronium ion (NO₂⁺) electrophile.[9] Given the directing effects of the substituents, the nitro group is expected to substitute at the C6 position.

Generalized Experimental Protocol for Nitration:

• Reactants:

  • 3,5-Dichlorosalicylaldehyde

  • Concentrated Nitric Acid

  • Concentrated Sulfuric Acid

  • Ice

• Procedure:

  • Prepare a nitrating mixture by cautiously adding concentrated nitric acid to concentrated sulfuric acid in a 2:1 ratio, keeping the mixture cool in an ice bath.[10]

  • Dissolve 3,5-Dichlorosalicylaldehyde in a minimal amount of concentrated sulfuric acid and cool in an ice-salt bath to 0 °C.

  • Add the cold nitrating mixture dropwise to the solution of the aldehyde, maintaining the temperature below 10 °C.

  • After the addition is complete, stir the reaction mixture at room temperature for 2-3 hours.[10]

  • Pour the reaction mixture onto crushed ice to precipitate the product.

  • Filter the solid, wash with cold water, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol/water).

Predicted Product: 6-Nitro-3,5-dichlorosalicylaldehyde

Workflow for Nitration of 3,5-Dichlorosalicylaldehyde

Caption: Generalized workflow for the nitration of 3,5-Dichlorosalicylaldehyde.

Halogenation

Halogenation involves the introduction of a halogen (e.g., Br, Cl) onto the aromatic ring. For deactivated rings, a Lewis acid catalyst (e.g., FeBr₃ for bromination, AlCl₃ for chlorination) is typically required to polarize the halogen molecule and increase its electrophilicity.[11]

Generalized Experimental Protocol for Bromination:

• Reactants:

  • 3,5-Dichlorosalicylaldehyde

  • Bromine (Br₂)

  • Iron(III) bromide (FeBr₃) or iron filings

  • Anhydrous solvent (e.g., dichloromethane, carbon tetrachloride)

• Procedure:

  • To a dry flask, add 3,5-Dichlorosalicylaldehyde and the anhydrous solvent.

  • Add the Lewis acid catalyst (a catalytic amount of FeBr₃ or a few iron filings).

  • Add a solution of bromine in the same solvent dropwise to the stirred mixture at room temperature.

  • Stir the mixture until the reaction is complete (monitored by TLC and the disappearance of the bromine color).

  • Quench the reaction with an aqueous solution of sodium bisulfite or sodium thiosulfate (B1220275) to remove excess bromine.

  • Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the product by column chromatography or recrystallization.

Predicted Product: 6-Bromo-3,5-dichlorosalicylaldehyde

Sulfonation

Sulfonation introduces a sulfonic acid group (-SO₃H) onto the aromatic ring using fuming sulfuric acid (a solution of SO₃ in H₂SO₄). The electrophile is SO₃ or protonated SO₃.[12] This reaction is typically reversible.

Generalized Experimental Protocol for Sulfonation:

• Reactants:

  • 3,5-Dichlorosalicylaldehyde

  • Fuming sulfuric acid (oleum)

• Procedure:

  • Carefully add 3,5-Dichlorosalicylaldehyde in small portions to fuming sulfuric acid with stirring, maintaining the temperature in an ice bath.

  • After the addition is complete, slowly warm the mixture to room temperature and then heat gently (e.g., 40-50 °C) for several hours.

  • Cool the reaction mixture and pour it carefully onto crushed ice.

  • The sulfonic acid product may precipitate or remain in solution. If it precipitates, it can be collected by filtration. If it remains in solution, it can often be precipitated by the addition of a saturated salt solution (salting out).

  • Wash the product with a saturated brine solution and dry.

Predicted Product: 3,5-Dichloro-2-hydroxy-6-sulfobenzaldehyde

Friedel-Crafts Reactions

Friedel-Crafts reactions are generally not successful on strongly deactivated aromatic rings.[13] The presence of the electron-withdrawing formyl group on the 3,5-Dichlorosalicylaldehyde ring makes both Friedel-Crafts alkylation and acylation challenging. The Lewis acid catalyst required for these reactions can complex with the carbonyl oxygen and the hydroxyl group, further deactivating the ring. Therefore, direct Friedel-Crafts alkylation or acylation of 3,5-Dichlorosalicylaldehyde is not a synthetically viable route under standard conditions.

Quantitative Data Summary

Reaction	Electrophile	Reagents and Conditions	Major Product	Yield (%)	Reference
Nitration	NO₂⁺	Conc. HNO₃, Conc. H₂SO₄, 0°C to rt	6-Nitro-3,5-dichlorosalicylaldehyde	-	-
Bromination	Br⁺ (as Br₂/FeBr₃)	Br₂, FeBr₃, CH₂Cl₂, rt	6-Bromo-3,5-dichlorosalicylaldehyde	-	-
Sulfonation	SO₃	Fuming H₂SO₄, 40-50°C	3,5-Dichloro-2-hydroxy-6-sulfobenzaldehyde	-	-

Conclusion

The electrophilic substitution reactions of 3,5-Dichlorosalicylaldehyde are governed by the complex interplay of its substituents. The powerful activating and ortho, para-directing hydroxyl group is expected to direct incoming electrophiles primarily to the C6 position, despite the deactivating effects of the formyl and chloro groups. While the ring is deactivated, requiring relatively harsh reaction conditions, nitration, halogenation, and sulfonation are predicted to be feasible. In contrast, Friedel-Crafts reactions are unlikely to proceed under standard conditions due to the strong deactivation of the ring. This guide provides a theoretical framework and generalized experimental protocols to aid researchers in the exploration of the chemistry of this important synthetic intermediate. Further experimental investigation is required to determine the precise reaction conditions and to quantify the yields of these transformations.

References

• 1. ES2759521T3 - Synthesis of substituted salicylaldehyde derivatives - Google Patents [patents.google.com]
• 2. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 3. 3,5-Dichlorosalicylaldehyde - CAS-Number 90-60-8 - Order from Chemodex [chemodex.com]
• 4. 3,5-二氯水杨醛 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3,5-Dichlorosalicylaldehyde, 99% 90-60-8 India [ottokemi.com]
• 6. lookchem.com [lookchem.com]
• 7. mt.com [mt.com]
• 8. Friedel-Crafts Acylation [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Electrophilic halogenation - Wikipedia [en.wikipedia.org]
• 12. Making sure you're not a bot! [oc-praktikum.de]
• 13. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]

The Versatility of 3,5-Dichlorosalicylaldehyde in Advanced Materials Science: A Technical Guide

For Immediate Release

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals on the Emerging Applications of a Key Chemical Intermediate.

The compound 3,5-Dichlorosalicylaldehyde, a halogenated aromatic aldehyde, is proving to be a highly versatile precursor in the design and synthesis of a new generation of advanced materials.[1] Its unique chemical architecture, featuring reactive aldehyde and hydroxyl moieties along with the electronic influence of its chlorine substituents, makes it an ideal building block for a diverse range of functional molecules and polymers. This technical guide explores the potential applications of 3,5-Dichlorosalicylaldehyde in the development of innovative materials, including stimuli-responsive polymers, high-performance coordination complexes, and sensitive analytical tools.

Core Applications and Material Properties

The primary utility of 3,5-Dichlorosalicylaldehyde in materials science stems from its facile conversion into Schiff bases. These compounds, formed by the condensation reaction with primary amines, are exceptional ligands for a wide array of metal ions. The resulting metal complexes are at the heart of many of the applications detailed below.

Advanced Polymers: Poly(azomethine)s

Poly(azomethine)s, also known as poly-Schiff bases, are a class of conjugated polymers that can be synthesized from the polycondensation of dialdehydes and diamines.[2] While specific studies on poly(azomethine)s derived directly from 3,5-Dichlorosalicylaldehyde are limited, the broader class of these polymers exhibits a range of desirable properties, including high thermal stability, and interesting optoelectronic characteristics.[3][4][5] The incorporation of the dichlorinated salicylaldehyde (B1680747) moiety is anticipated to enhance thermal stability and introduce specific electronic properties.

Table 1: Representative Properties of Poly(azomethine)s (Analogous Systems)

Property	Value	Method of Analysis
Molecular Weight (Mw)	15,000 - 30,000 g/mol	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	1.5 - 2.5	GPC
Decomposition Temperature (Td)	350 - 450 °C	Thermogravimetric Analysis (TGA)
Glass Transition Temperature (Tg)	150 - 250 °C	Differential Scanning Calorimetry (DSC)
Electrical Conductivity	10⁻¹⁰ - 10⁻⁵ S/cm	Four-Point Probe Method

Experimental Protocol: Synthesis of a Representative Poly(azomethine)

This protocol describes a general procedure for the synthesis of a poly(azomethine) via solution polycondensation, which can be adapted for 3,5-Dichlorosalicylaldehyde.

Materials:

• 3,5-Dichlorosalicylaldehyde (1 equivalent)

• Aromatic diamine (e.g., 4,4'-oxydianiline) (1 equivalent)

• Anhydrous N,N-dimethylformamide (DMF)

• Nitrogen gas supply

• Standard glassware for reflux and filtration

Procedure:

• In a three-necked flask equipped with a condenser, a nitrogen inlet, and a magnetic stirrer, dissolve the aromatic diamine in anhydrous DMF.

• Add an equimolar amount of 3,5-Dichlorosalicylaldehyde to the solution.

• Heat the reaction mixture to 120-140 °C under a nitrogen atmosphere and maintain for 24-48 hours.

• Monitor the progress of the polymerization by observing the increase in viscosity of the solution.

• After completion, cool the reaction mixture to room temperature and precipitate the polymer by pouring the solution into a non-solvent such as methanol.

• Filter the precipitated polymer, wash it thoroughly with methanol, and dry it under vacuum at 80 °C for 24 hours.

Characterization:

• FT-IR: Confirm the formation of the azomethine (-C=N-) bond (typically a peak around 1600-1620 cm⁻¹).

• ¹H NMR: Analyze the structure of the polymer repeating unit.

• GPC: Determine the molecular weight and polydispersity.

• TGA/DSC: Evaluate the thermal stability and phase transitions.

References

• 1. Photochromism and thermochromism of Schiff bases in the solid state: structural aspects - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis, Characterization, and Investigation of the Properties of a New Promising Poly(Azomethine) Organic Semiconductor Material - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Conjugated poly(azomethine)s via simple one-step polycondensation chemistry: synthesis, thermal and optoelectronic properties - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

The Diverse Biological Activities of Substituted Salicylaldehydes: A Technical Guide for Drug Discovery Professionals

An in-depth exploration of the antimicrobial, anticancer, and antioxidant properties of substituted salicylaldehydes, complete with experimental protocols and mechanistic insights to guide future research and development.

Substituted salicylaldehydes, a versatile class of aromatic aldehydes, have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities. The presence of a hydroxyl group ortho to the aldehyde functionality provides a key structural motif for potent interactions with biological targets. Strategic substitution on the phenyl ring further modulates their physicochemical properties and enhances their therapeutic potential. This technical guide provides a comprehensive overview of the antimicrobial, anticancer, and antioxidant activities of substituted salicylaldehydes, offering valuable insights for researchers, scientists, and drug development professionals.

Antimicrobial Activity: A Renewed Arsenal Against Pathogens

Substituted salicylaldehydes have demonstrated significant efficacy against a wide range of pathogenic microbes, including bacteria and fungi. Their antimicrobial potency is largely influenced by the nature and position of the substituents on the salicylaldehyde (B1680747) core.

Structure-Activity Relationship

Unsubstituted salicylaldehyde exhibits minimal antimicrobial activity. However, the introduction of specific functional groups dramatically enhances its inhibitory effects.[1] Halogenated, nitro-substituted, and hydroxylated salicylaldehydes have shown particularly potent activity.[1][2][3] For instance, halogenation and nitro-substitution can lead to compounds with inhibitory zones of up to 49 mm in diameter in paper disc diffusion assays.[1][2] The position of the substituent also plays a crucial role, with different substitution patterns showing varying efficacy against different microbial species.[1] Interestingly, while some substitutions enhance broad-spectrum activity, others can confer selectivity. For example, 4,6-dimethoxysalicylaldehyde (B1329352) displays considerable activity against Candida albicans and Saccharomyces cerevisiae but has minimal effect on bacteria.[1][2]

Quantitative Antimicrobial Data

The following table summarizes the antimicrobial activity of various substituted salicylaldehydes against different microbial strains, as determined by the paper disc diffusion method.

Compound/Derivative	Microbial Strain	Zone of Inhibition (mm)	Reference
Halogenated Salicylaldehydes	Various Bacteria & Fungi	Up to 49	[1][2]
Nitro-substituted Salicylaldehydes	Various Bacteria & Fungi	Up to 49	[1][2]
Hydroxylated Salicylaldehydes	Various Bacteria & Fungi	Potent Activity	[1][2]
4,6-dimethoxysalicylaldehyde	C. albicans	Considerable Activity	[1][2]
4,6-dimethoxysalicylaldehyde	S. cerevisiae	Slight Activity	[1][2]
Unsubstituted Salicylaldehyde	Various Bacteria & Fungi	Minimal Activity	[1][2]

Anticancer Activity: Targeting Key Oncogenic Pathways

The anticancer potential of substituted salicylaldehydes and their derivatives, particularly hydrazone Schiff bases, is a rapidly evolving area of research. These compounds have shown promising cytotoxic effects against various cancer cell lines, often with a degree of selectivity for malignant cells over normal cells.[4]

Mechanisms of Action

Substituted salicylaldehyde derivatives exert their anticancer effects through multiple mechanisms, including:

• Kinase Inhibition: Certain salicylaldehyde benzoylhydrazones have been identified as potent inhibitors of human c-Abl kinase, a key signaling protein implicated in the pathogenesis of chronic myeloid leukemia.[4][5] In silico modeling suggests that these compounds can interact with the ATP-binding site of the kinase.[6]

• DNA Intercalation and Damage: Some derivatives can intercalate into the DNA double helix, disrupting its structure and function, which can ultimately trigger apoptosis.[7][8][9][10][11] This interaction can lead to DNA damage, inhibition of DNA and RNA synthesis, and cell cycle arrest.[12]

• Induction of Apoptosis: Many salicylaldehyde derivatives have been shown to induce programmed cell death (apoptosis) in cancer cells. This is often characterized by a concentration-dependent increase in histone-associated DNA fragments.[12]

Signaling Pathway

The inhibition of the c-Abl tyrosine kinase by substituted salicylaldehyde derivatives represents a targeted approach to cancer therapy. The BCR-ABL fusion protein, a constitutively active tyrosine kinase, is a hallmark of chronic myeloid leukemia (CML).[13][14] Inhibition of this kinase blocks downstream signaling pathways that are crucial for cell proliferation and survival, including the RAS, PI3K-AKT, and STAT pathways.[15]

References

• 1. Concept, mechanism, and applications of phenolic antioxidants in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antimicrobial properties of substituted salicylaldehydes and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation | MDPI [mdpi.com]
• 5. Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. DNA intercalating drugs: Mechanisms of action in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DNA Intercalators and Using Them as Anticancer Drugs [ijabbr.com]
• 9. DNA intercalators as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Drug-DNA intercalation: from discovery to the molecular mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design, Synthesis and Cytotoxic Activity of Novel Salicylaldehyde Hydrazones against Leukemia and Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Bcr-Abl tyrosine-kinase inhibitor - Wikipedia [en.wikipedia.org]
• 15. The Emerging Role of ABL Kinases in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Schiff Bases from 3,5-Dichlorosalicylaldehyde: A Detailed Application Note and Protocol for Researchers

For Immediate Release

This document provides a comprehensive guide for the synthesis, characterization, and application of Schiff bases derived from 3,5-Dichlorosalicylaldehyde. Tailored for researchers, scientists, and professionals in drug development, this application note offers detailed experimental protocols, data presentation in structured tables, and visualizations of the synthetic workflow.

Introduction

Schiff bases derived from salicylaldehyde (B1680747) and its derivatives are a versatile class of compounds with a wide range of applications in medicinal chemistry, catalysis, and materials science. The presence of the azomethine group (-C=N-) in conjugation with the substituted aromatic ring imparts unique chemical and biological properties to these molecules. Specifically, Schiff bases synthesized from 3,5-Dichlorosalicylaldehyde are of significant interest due to the influence of the electron-withdrawing chloro groups, which can enhance their biological activity. These compounds have demonstrated potential as antimicrobial and anticancer agents. This note details the synthesis of such Schiff bases through the condensation reaction of 3,5-Dichlorosalicylaldehyde with various primary amines.

General Synthesis Workflow

The synthesis of Schiff bases from 3,5-Dichlorosalicylaldehyde is typically achieved through a straightforward condensation reaction with a primary amine in an alcoholic solvent. The general workflow is depicted below.

Caption: General workflow for the synthesis and characterization of Schiff bases.

Experimental Protocols

General Protocol for the Synthesis of Schiff Bases

This protocol describes a general method for the synthesis of Schiff bases from 3,5-Dichlorosalicylaldehyde and a primary amine. Specific quantities and reaction times may vary depending on the amine used.

Materials:

• 3,5-Dichlorosalicylaldehyde

• Appropriate primary amine (e.g., 2-amino-4-chlorobenzoic acid, 2-aminopyridine, aniline (B41778) derivatives)

• Absolute Ethanol or Methanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution of Aldehyde: In a round-bottom flask, dissolve 3,5-Dichlorosalicylaldehyde (1 equivalent) in a suitable volume of absolute ethanol with stirring.

• Dissolution of Amine: In a separate beaker, dissolve the primary amine (1 equivalent) in a minimal amount of absolute ethanol.

• Reaction: Add the amine solution dropwise to the aldehyde solution at room temperature with continuous stirring.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Crystallization: After the reaction is complete, allow the mixture to cool to room temperature. The Schiff base product will often precipitate out of the solution. Cooling in an ice bath can further promote crystallization.

• Purification: Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified Schiff base in a desiccator over anhydrous calcium chloride or in a vacuum oven.

• Characterization: Determine the melting point, and record the FT-IR, ¹H NMR, ¹³C NMR, and mass spectra to confirm the structure of the synthesized Schiff base.

Data Presentation

The following tables summarize the quantitative data for the synthesis of representative Schiff bases derived from 3,5-Dichlorosalicylaldehyde.

Table 1: Synthesis and Physicochemical Properties of Schiff Bases

Amine Used	Molecular Formula of Schiff Base	Yield (%)	Melting Point (°C)	Color
2-Amino-4-chlorobenzoic acid	C₁₄H₈Cl₃NO₃	-	150	Red
2-Aminopyridine	C₁₂H₈Cl₂N₂O	-	-	-
Aniline	C₁₃H₉Cl₂NO	-	-	-
4-Methoxyaniline	C₁₄H₁₁Cl₂NO₂	77	119	Orange

Note: "-" indicates data not available in the searched literature.

Table 2: Spectroscopic Data for a Representative Schiff Base (from 2-Amino-4-chlorobenzoic acid)

Spectroscopic Technique	Key Peaks/Signals (δ ppm or cm⁻¹)	Assignment
¹H NMR (DMSO-d₆)	9.2	-OH (acidic)
7.68	-CH=N- (azomethine)
6.6-7.0	Aromatic protons
14.0-15.98	Phenolic -OH
IR (KBr)	~1665	C=O stretch
~1620	C=N stretch (azomethine)
~1280	C-O stretch (phenolic)

Applications in Drug Development

Schiff bases of 3,5-Dichlorosalicylaldehyde and their metal complexes have shown promising biological activities, making them attractive candidates for further investigation in drug development.

Antimicrobial Activity

Several studies have reported the antibacterial and antifungal properties of Schiff bases derived from substituted salicylaldehydes. The presence of the azomethine group is crucial for their biological activity. The Schiff base derived from 3,5-Dichlorosalicylaldehyde and 2-aminopyridine, and its Tellurium (IV) complexes, have been tested for in vitro antifungal and antibacterial activities.[1]

Anticancer Activity

Salicylaldehyde-based Schiff bases and their metal complexes have been investigated for their cytotoxic effects against various cancer cell lines. Some copper complexes of salicylaldehyde-amino acid Schiff bases have been shown to inhibit the proliferation of human gastric cancer cells (BGC823) with IC50 values in the micromolar range.[2] The proposed mechanism for some of these compounds involves the downregulation of the p53 tumor suppressor protein, leading to apoptosis.[2]

Potential Mechanism of Action in Cancer

While the precise signaling pathways for Schiff bases of 3,5-Dichlorosalicylaldehyde are not yet fully elucidated, studies on related salicylaldehyde Schiff base complexes suggest a potential mechanism involving the p53 pathway. The following diagram illustrates a hypothetical pathway based on available literature.

Caption: Hypothetical mechanism of anticancer action.

Conclusion

The synthesis of Schiff bases from 3,5-Dichlorosalicylaldehyde offers a promising avenue for the development of novel therapeutic agents. The straightforward synthetic protocols and the potential for diverse biological activities make these compounds valuable targets for further research. This application note provides a foundational framework for researchers to explore the synthesis and applications of this important class of molecules. Further studies are warranted to fully elucidate their mechanisms of action and to optimize their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of ternary complexes of copper with salicylaldehyde-amino acid Schiff base coordination compounds on the proliferation of BGC823 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Metal Complexes with 3,5-Dichlorosalicylaldehyde Ligands

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of metal complexes using Schiff base ligands derived from 3,5-Dichlorosalicylaldehyde. These compounds are of significant interest in medicinal chemistry and drug development due to their potential as therapeutic agents. The protocols outlined below cover the synthesis of the Schiff base ligand and its subsequent complexation with various transition metals.

Introduction

Schiff bases derived from substituted salicylaldehydes are a versatile class of ligands in coordination chemistry. The presence of both oxygen and nitrogen donor atoms allows for the formation of stable complexes with a wide range of metal ions. 3,5-Dichlorosalicylaldehyde is a particularly useful precursor due to the electron-withdrawing nature of the chlorine atoms, which can influence the electronic properties and biological activity of the resulting metal complexes. These complexes have been investigated for their antimicrobial, antifungal, and anticancer properties.[1]

The general synthetic strategy involves a two-step process: first, the condensation of 3,5-Dichlorosalicylaldehyde with a primary amine to form the Schiff base ligand, followed by the reaction of the ligand with a suitable metal salt to yield the desired metal complex.

Experimental Protocols

Materials and Methods

Materials:

• 3,5-Dichlorosalicylaldehyde (C₇H₄Cl₂O₂)[2]

• Primary amine (e.g., 2-amino-4-chlorobenzoic acid, sulfanilamide, 2-aminopyridine)[1][3]

• Metal salts (e.g., CoCl₂·6H₂O, Ni(CH₃COO)₂·4H₂O, CuCl₂·2H₂O, ZnCl₂)[1][4]

• Solvents: Ethanol (B145695), Methanol (reagent grade)[1]

• Diethyl ether

• Anhydrous CaCl₂

Instrumentation:

• Elemental Analyzer (for C, H, N analysis)

• FT-IR Spectrometer

• ¹H NMR Spectrometer

• UV-Vis Spectrophotometer

• Magnetic Susceptibility Balance

• Molar Conductivity Meter

• Melting Point Apparatus

Protocol 1: Synthesis of Schiff Base Ligand

This protocol describes the general procedure for the synthesis of a Schiff base ligand from 3,5-Dichlorosalicylaldehyde and a primary amine.

• Dissolve Reactants: In a round-bottom flask, dissolve 3,5-Dichlorosalicylaldehyde (0.01 mol) in ethanol. In a separate beaker, dissolve the chosen primary amine (0.01 mol) in ethanol.

• Reaction: Slowly add the ethanolic solution of the primary amine to the stirred solution of 3,5-Dichlorosalicylaldehyde.

• Reflux: Reflux the resulting mixture for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography.

• Isolation: After reflux, cool the reaction mixture to room temperature, and then place it in an ice bath to facilitate precipitation.

• Filtration and Washing: Collect the precipitated product by filtration. Wash the solid several times with cold ethanol and then with diethyl ether.

• Drying: Dry the purified Schiff base ligand in a vacuum desiccator over anhydrous CaCl₂.

• Characterization: Determine the melting point, and characterize the product using FT-IR and ¹H NMR spectroscopy.

Protocol 2: Synthesis of Metal Complex

This protocol outlines the general procedure for the synthesis of a metal complex using the prepared Schiff base ligand.

• Dissolve Ligand: In a round-bottom flask, dissolve the synthesized Schiff base ligand (e.g., 0.002 mol) in hot ethanol or methanol.[1]

• Dissolve Metal Salt: In a separate beaker, dissolve the chosen metal salt (e.g., 0.001 mol for a 1:2 metal-to-ligand ratio) in ethanol or methanol.

• Reaction: Slowly add the metal salt solution to the hot, stirred ligand solution.

• Reflux: Reflux the reaction mixture for 2-4 hours at 70-80 °C. A change in color of the solution and the formation of a precipitate are often observed.

• Isolation: After reflux, cool the mixture to room temperature to allow for complete precipitation of the metal complex.

• Filtration and Washing: Collect the solid product by filtration and wash it several times with diethyl ether until the washings are colorless.

• Drying: Dry the final metal complex in a vacuum desiccator over anhydrous CaCl₂.

• Characterization: Characterize the complex using elemental analysis, molar conductivity, magnetic susceptibility, FT-IR, and UV-Vis spectroscopy.

Data Presentation

The following tables summarize typical quantitative data for representative Schiff base ligands derived from 3,5-Dichlorosalicylaldehyde and their corresponding metal complexes.

Table 1: Physicochemical Data of a Representative Schiff Base Ligand

Parameter	Value
Molecular Formula	C₁₄H₈Cl₃NO₃
Ligand Name	2-((3,5-dichloro-2-hydroxybenzylidene)amino)-4-chlorobenzoic acid
Appearance	Red solid
Melting Point (°C)	150
Yield (%)	> 85

Data derived from the synthesis using 2-amino-4-chlorobenzoic acid.

Table 2: Physicochemical and Spectroscopic Data of Representative Metal Complexes

Complex	Color	M.P. (°C)	Molar Cond. (Ω⁻¹cm²mol⁻¹)	Yield (%)
Co(II) Complex	Brown	> 300	12.5	78
Ni(II) Complex	Green	> 300	10.2	82
Cu(II) Complex	Light Green	> 300	15.8	80
Zn(II) Complex	Yellow	> 300	8.9	85

Complexes synthesized with the Schiff base from Table 1. Molar conductivity measured in DMSO.

Table 3: Key FT-IR Spectral Data (cm⁻¹) of a Representative Ligand and its Metal Complexes

Compound	ν(O-H)	ν(C=N)	ν(C-O)	ν(M-N)	ν(M-O)
Schiff Base Ligand	~3400	~1620	~1280	-	-
Co(II) Complex	-	~1605	~1310	~520	~450
Ni(II) Complex	-	~1608	~1315	~525	~455
Cu(II) Complex	-	~1610	~1320	~530	~460
Zn(II) Complex	-	~1600	~1305	~515	~445

The disappearance of the ν(O-H) band and the shift in the ν(C=N) and ν(C-O) bands upon complexation indicate the coordination of the ligand to the metal center through the phenolic oxygen and the imine nitrogen.

Visualizations

Caption: Workflow for the synthesis and characterization of metal complexes.

Caption: General reaction scheme for metal complex formation.

References

• 1. canchemtrans.ca [canchemtrans.ca]
• 2. 3,5-二氯水杨醛 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and characterization of different complexes derived from Schiff base and evaluation as a potential anticancer, antimicrobial, and insecticide agent - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fluorescent Probes Derived from 3,5-Dichlorosalicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and application of fluorescent probes based on 3,5-Dichlorosalicylaldehyde. The protocols are intended to guide researchers in the preparation and utilization of these probes for the detection of biologically important analytes, particularly metal ions.

Introduction

Fluorescent probes are indispensable tools in modern biological and chemical research, enabling the visualization and quantification of specific analytes within complex environments, including living cells. Probes derived from 3,5-Dichlorosalicylaldehyde, typically through Schiff base condensation, have emerged as a versatile class of sensors. The electron-withdrawing chloro groups on the salicylaldehyde (B1680747) ring can modulate the photophysical properties of the resulting probe, often leading to enhanced sensitivity and selectivity for target analytes. These probes are particularly well-suited for the detection of metal ions such as Zn²⁺, Al³⁺, and Fe³⁺, which play critical roles in numerous physiological and pathological processes. The synthesis is generally straightforward, involving a one-step condensation reaction, making these probes accessible for a wide range of applications in diagnostics, drug screening, and fundamental research.[1][2]

Synthesis of a 3,5-Dichlorosalicylaldehyde-Based Fluorescent Probe

This protocol describes the synthesis of a Schiff base fluorescent probe from 3,5-Dichlorosalicylaldehyde and an appropriate amine-containing compound. The following is a general procedure that can be adapted based on the specific amine used.

Materials and Reagents:

• 3,5-Dichlorosalicylaldehyde

• Amine-containing compound (e.g., 2-amino-4-chlorobenzoic acid, 2,2'-(butane-1,4-diylbis(sulfanediyl))dianiline)

• Methanol (B129727) or Ethanol (anhydrous)

• Glacial Acetic Acid (optional, as catalyst)

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven or desiccator

Experimental Protocol:

• Dissolution of Reactants: In a round-bottom flask, dissolve 3,5-Dichlorosalicylaldehyde (1 equivalent) in a minimal amount of anhydrous methanol or ethanol.

• Addition of Amine: To the stirred solution, add the selected amine-containing compound (1 or 2 equivalents, depending on the desired stoichiometry) dissolved in the same solvent.

• Catalysis and Reflux: Add a few drops of glacial acetic acid as a catalyst (optional). Fit the flask with a reflux condenser and heat the mixture to reflux. The reaction time will vary depending on the reactants but typically ranges from 2 to 12 hours.[1][3]

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of the Product: Upon completion of the reaction, allow the mixture to cool to room temperature. The Schiff base product often precipitates out of the solution. If not, the solvent can be partially evaporated under reduced pressure to induce precipitation.

• Purification: Collect the solid product by filtration, wash it with a small amount of cold solvent (methanol or ethanol) to remove unreacted starting materials, and then dry it in a vacuum desiccator or a drying oven at a suitable temperature.[3]

• Characterization: The structure and purity of the synthesized probe should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Photophysical Properties and Analyte Sensing

Schiff base probes derived from 3,5-Dichlorosalicylaldehyde often exhibit "turn-on" fluorescence upon binding to their target analyte. In the free state, the probe may have low fluorescence due to processes like photoinduced electron transfer (PET) or C=N isomerization. Upon coordination with a metal ion, these non-radiative decay pathways are often inhibited, leading to a significant enhancement in fluorescence intensity.

General Protocol for Fluorescence Measurements:

• Stock Solution Preparation: Prepare a stock solution of the fluorescent probe (e.g., 1 mM) in a suitable solvent such as DMSO or acetonitrile.

• Working Solution Preparation: Dilute the stock solution to the desired working concentration (e.g., 10 µM) in the appropriate buffer for the experiment (e.g., HEPES buffer for biological pH).

• Analyte Titration: To the working solution of the probe, add increasing concentrations of the analyte of interest (e.g., a metal salt solution).

• Spectroscopic Measurements: After each addition of the analyte, record the fluorescence emission spectrum using a spectrofluorometer. The excitation wavelength should be determined from the absorption spectrum of the probe-analyte complex.

• Data Analysis: Plot the fluorescence intensity at the emission maximum against the analyte concentration to determine the detection limit and binding constant.

Table 1: Photophysical and Sensing Properties of Salicylaldehyde-Based Fluorescent Probes (Analogous Structures)

Probe Name/Description	Target Analyte	Excitation (nm)	Emission (nm)	Quantum Yield (Φ)	Detection Limit (LOD)	Solvent/Buffer	Reference
Salicylaldehyde-based Schiff base	Zn²⁺	~365	~460	Not Reported	9.53 x 10⁻⁸ M	Ethanol	[3]
Salicylaldehyde hydrazone	Zn²⁺	Not Reported	Not Reported	Not Reported	0.08 µM	Aqueous Buffer	[4]
2-hydroxynaphthaldehyde-based	Zn²⁺	Not Reported	Not Reported	Not Reported	5.5 x 10⁻⁸ M	Tris-HCl Buffer (pH 7.4)	[5]
2-hydroxynaphthaldehyde-based	Al³⁺	Not Reported	Not Reported	Not Reported	1.27 x 10⁻⁷ M	Tris-HCl Buffer (pH 6.0)	[5]
Benzothiazole-based	Zn²⁺	489	473	Not Reported	2.36 x 10⁻⁸ M	Not Specified	[6]

Visualizing Experimental and Signaling Pathways

Diagram 1: General Synthesis Workflow

Caption: General workflow for the synthesis of a Schiff base fluorescent probe.

Diagram 2: "Turn-On" Fluorescence Sensing Mechanism

Caption: "Turn-on" mechanism of a fluorescent probe upon analyte binding.

Diagram 3: Simplified Zinc Signaling Pathway

Caption: Simplified pathway of intracellular zinc signaling detectable by a fluorescent probe.

Applications in Cellular Imaging

Fluorescent probes derived from 3,5-Dichlorosalicylaldehyde that are cell-permeable can be used to visualize and quantify intracellular analytes. For instance, probes selective for Zn²⁺ can be employed to study the role of zinc signaling in processes like neurotransmission, apoptosis, and immune responses.[3][5]

Protocol for Live Cell Imaging:

• Cell Culture: Plate cells on a suitable imaging dish (e.g., glass-bottom dish) and culture them under appropriate conditions until they reach the desired confluency.

• Probe Loading: Remove the culture medium and wash the cells with a buffered saline solution (e.g., PBS). Incubate the cells with the fluorescent probe at a low micromolar concentration (e.g., 1-10 µM) in serum-free medium for a specific duration (e.g., 15-30 minutes) at 37°C.

• Washing: After incubation, wash the cells gently with the buffered saline solution to remove any excess probe.

• Imaging: Add fresh buffer or medium to the cells and image them using a fluorescence microscope equipped with the appropriate filter sets for the probe's excitation and emission wavelengths.

• Stimulation (Optional): To observe changes in analyte concentration, cells can be treated with a stimulus (e.g., a zinc ionophore like pyrithione (B72027) followed by ZnCl₂) and imaged over time.

Conclusion

Fluorescent probes synthesized from 3,5-Dichlorosalicylaldehyde offer a powerful and accessible platform for the detection of biologically relevant analytes. Their straightforward synthesis, coupled with their sensitive "turn-on" fluorescence response, makes them valuable tools for researchers in various fields. The protocols and data presented here provide a foundation for the successful application of these probes in both chemical and biological investigations. Further optimization of the probe structure can lead to the development of sensors with enhanced photophysical properties and selectivity for a wider range of targets.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A Highly Selective Turn-On Fluorescent Probe for the Detection of Zinc - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Salicylaldehyde hydrazones as fluorescent probes for zinc ion in aqueous solution of physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A dual-response fluorescent probe for Zn2+ and Al3+ detection in aqueous media: pH-dependent selectivity and practical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Zinc ion detection using a benzothiazole-based highly selective fluorescence “turn-on” chemosensor and its real-time application - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3,5-Dichlorosalicylaldehyde as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dichlorosalicylaldehyde is a highly versatile difunctional aromatic compound that serves as a crucial starting material in a multitude of organic syntheses. Its aldehyde group readily undergoes condensation reactions, particularly with primary amines, to form Schiff bases, while the ortho-hydroxyl group provides a key site for chelation with various metal ions. This unique combination of reactive sites makes 3,5-dichlorosalicylaldehyde an invaluable precursor for the synthesis of a wide array of organic molecules, including Schiff base ligands and their metal complexes. These derivatives have garnered significant interest due to their diverse applications in medicinal chemistry, catalysis, and materials science, exhibiting promising antimicrobial, anticancer, and catalytic activities. This document provides detailed application notes and experimental protocols for the synthesis of Schiff bases and their metal complexes derived from 3,5-dichlorosalicylaldehyde.

Applications in Organic Synthesis

The primary application of 3,5-dichlorosalicylaldehyde in organic synthesis is as a precursor for the preparation of Schiff base ligands. These ligands, characterized by the presence of an azomethine (-C=N-) group, are synthesized through the condensation of 3,5-dichlorosalicylaldehyde with a primary amine. The resulting Schiff bases are adept chelating agents, capable of forming stable complexes with a variety of transition metals.

The synthesized Schiff bases and their metal complexes have been investigated for a range of biological and industrial applications:

• Antimicrobial Agents: Many Schiff bases derived from 3,5-dichlorosalicylaldehyde and their metal complexes exhibit significant antibacterial and antifungal properties.[1] The chelation of the metal to the Schiff base ligand often enhances its antimicrobial activity.

• Catalysis: Metal complexes of these Schiff bases have been employed as catalysts in various organic transformations, including oxidation reactions.[2]

• Anticancer Research: Certain copper complexes of Schiff bases have shown potential as antineoplastic agents, inducing oxidative stress and DNA damage in cancer cells.[3]

Data Presentation

Table 1: Physicochemical Properties of a Representative Schiff Base and its Metal Complexes

Compound	Formula	M.Wt. ( g/mol )	Color	M.P. (°C)	Molar Conductance (Ω⁻¹cm²mol⁻¹)
Ligand (L)	C₁₄H₉Cl₃N₂O₃	371.59	Red	150	-
Co(II) Complex	[Co(L)₂(H₂O)₂]	836.11	Brown	>300	12.5
Ni(II) Complex	[Ni(L)₂(H₂O)₂]	835.92	Green	>300	10.8
Cu(II) Complex	[Cu(L)₂(H₂O)₂]	840.77	Greenish Blue	>300	14.2
Zn(II) Complex	[Zn(L)₂(H₂O)₂]	842.61	White	>300	11.6

L = Schiff base derived from 3,5-dichlorosalicylaldehyde and 2-amino-4-chlorobenzoic acid. Data compiled from.

Table 2: Antimicrobial Activity (Zone of Inhibition in mm) of a Schiff Base and its Metal Complexes

Compound	Staphylococcus aureus	Bacillus subtilis	Escherichia coli	Pseudomonas aeruginosa
Ligand (L)	10	12	8	9
Co(II) Complex	15	16	12	13
Ni(II) Complex	14	15	11	12
Cu(II) Complex	18	19	15	16
Zn(II) Complex	13	14	10	11
Ciprofloxacin	25	26	28	24

L = Schiff base derived from 3,5-dichlorosalicylaldehyde and 2-amino-4-chlorobenzoic acid. Data compiled from.

Experimental Protocols

Protocol 1: Synthesis of Schiff Base from 3,5-Dichlorosalicylaldehyde and 2-Amino-4-chlorobenzoic Acid

This protocol details the synthesis of the Schiff base ligand (L) mentioned in the tables above.

Materials:

• 3,5-Dichlorosalicylaldehyde (0.01 mol, 1.91 g)

• 2-Amino-4-chlorobenzoic acid (0.01 mol, 1.71 g)

• Ethanol (B145695)

• Diethyl ether

• Vacuum desiccator with anhydrous CaCl₂

Equipment:

• Reflux apparatus

• Magnetic stirrer

• Filtration apparatus

• Beakers and flasks

Procedure:

• A solution of 3,5-dichlorosalicylaldehyde (0.01 mol) in ethanol is prepared.

• A solution of 2-amino-4-chlorobenzoic acid (0.01 mol) in ethanol is prepared separately.

• The two ethanolic solutions are mixed together.

• The resulting mixture is refluxed for 2-3 hours with constant stirring.

• After reflux, the solution is cooled to 0°C.

• The precipitated solid product is collected by filtration.

• The product is washed several times with ethanol.

• The crude product is recrystallized from hot ethanol.

• The purified Schiff base is dried in a vacuum desiccator over anhydrous CaCl₂.

Expected Outcome:

A red-colored solid with a melting point of approximately 150°C.

Protocol 2: General Synthesis of Metal(II) Complexes of the Schiff Base

This protocol provides a general method for the synthesis of Co(II), Ni(II), Cu(II), and Zn(II) complexes of the Schiff base synthesized in Protocol 1.

Materials:

• Schiff base (L) from Protocol 1

• Respective metal(II) chloride (e.g., CoCl₂·6H₂O, NiCl₂·6H₂O, CuCl₂·2H₂O, ZnCl₂)

• Ethanol

• Diethyl ether

• Vacuum desiccator with anhydrous CaCl₂

Equipment:

• Reflux apparatus

• Magnetic stirrer

• Filtration apparatus

• Beakers and flasks

Procedure:

• An ethanolic solution of the Schiff base ligand (L) is prepared.

• An ethanolic solution of the respective metal(II) chloride is prepared in a 1:2 (metal:ligand) molar ratio.

• The metal chloride solution is added to the ligand solution.

• The resulting mixture is refluxed for 2-4 hours at 70-80°C.

• Upon cooling, the colored solid complex precipitates out of the solution.

• The solid product is collected by filtration.

• The complex is washed several times with diethyl ether until the washings are colorless.

• The final product is dried in air and stored in a vacuum desiccator over anhydrous CaCl₂.

Expected Outcome:

Colored, solid complexes that are stable at room temperature. The colors will vary depending on the metal used (see Table 1).

Visualizations

Synthesis and Application Workflow

Caption: General workflow for the synthesis and application of Schiff bases and their metal complexes.

Proposed Mechanism of Antimicrobial Action

Caption: Postulated mechanisms of antimicrobial action for metal-Schiff base complexes.

Catalytic Oxidation Cycle

Caption: A simplified representation of a catalytic cycle for an oxidation reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Copper(ii) induced oxidative modification and complexation of a schiff base ligand: synthesis, crystal structure, catalytic oxidation of aromatic hydrocarbons and DFT calculation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Oxidative stress induced by a di-Schiff base copper complex is both mediated and modulated by glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Condensation of 3,5-Dichlorosalicylaldehyde with Amines

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the condensation reaction of 3,5-dichlorosalicylaldehyde with various amines to form Schiff bases. This class of compounds is of significant interest due to their wide range of biological activities and applications in medicinal chemistry and materials science.

Introduction

The condensation of an aldehyde with a primary amine is a fundamental reaction in organic synthesis, leading to the formation of an imine, commonly known as a Schiff base. This reaction is typically a reversible equilibrium. The removal of water, a byproduct, drives the reaction towards the product. The reaction is often catalyzed by acids or bases and is influenced by factors such as the nature of the solvent, temperature, and the electronic properties of both the aldehyde and the amine. 3,5-Dichlorosalicylaldehyde is a common starting material for the synthesis of Schiff bases due to the biological and catalytic activities of the resulting ligands and their metal complexes.

Reaction Conditions Overview

The synthesis of Schiff bases from 3,5-dichlorosalicylaldehyde and amines is generally carried out by refluxing equimolar amounts of the reactants in a suitable solvent.[1] The choice of solvent and the use of a catalyst can significantly impact the reaction time and yield.

Table 1: Summary of Reaction Conditions for the Condensation of 3,5-Dichlorosalicylaldehyde with Amines

Amine Reactant	Solvent	Catalyst	Temperature (°C)	Reaction Time (hrs)	Yield (%)	Reference
2-Amino-4-chlorobenzoic acid	Ethanol (B145695)	None Mentioned	70-80	2-3	Not Reported
2-Aminopyridine (B139424)	Methanol (B129727)	None Mentioned	Reflux	4	Not Reported	[1]
Various primary amines	Ethanol	Glacial Acetic Acid (3-4 drops)	Reflux	Not Specified	Good	[2]
Ethylenediamine	95% Ethanol	None Mentioned	Gentle Boil/Reflux	~0.17 (10 min)	Not Reported	[3]
2-Aminophenol	95% Ethanol / DI Water	Acetic Acid (3-4 drops)	Gentle Boil	~0.42 (25 min)	Not Reported	[3]
Aliphatic diamines	Water	None	Not Specified	Less than in organic solvents	Better than in organic solvents	[4]
Aliphatic diamines	Benzene (B151609)	None (with azeotropic removal of water)	Reflux	Longer than in water	Lower than in water	[4]

Experimental Protocols

Below are detailed protocols for the synthesis of Schiff bases derived from 3,5-dichlorosalicylaldehyde.

Protocol 1: General Synthesis of a Schiff Base in Ethanol

This protocol is a general method adapted from the synthesis of related Schiff bases and is suitable for a wide range of primary amines.[2]

Materials:

• 3,5-Dichlorosalicylaldehyde

• Primary amine (e.g., 2-amino-4-chlorobenzoic acid)

• Ethanol

• Round-bottom flask

• Condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum desiccator

Procedure:

• In a round-bottom flask, dissolve 3,5-dichlorosalicylaldehyde (0.01 mol) in a minimal amount of ethanol.

• To this solution, add an equimolar amount (0.01 mol) of the primary amine.

• If desired, a few drops of glacial acetic acid can be added as a catalyst.[2]

• Attach a condenser to the flask and reflux the reaction mixture with stirring for 2-4 hours at 70-80°C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature, and then further cool in an ice bath to facilitate precipitation of the product.[3]

• Collect the solid product by vacuum filtration.

• Wash the collected solid several times with cold ethanol to remove any unreacted starting materials.[3]

• Dry the purified Schiff base in a vacuum desiccator.

Protocol 2: Synthesis of a Schiff Base in Methanol

This protocol is based on the synthesis of a Schiff base from 2-aminopyridine.[1]

Materials:

• 3,5-Dichlorosalicylaldehyde

• 2-Aminopyridine

• Methanol

• Round-bottom flask with condenser

• Water bath

• Magnetic stirrer and stir bar

• Filtration apparatus

• Desiccator with anhydrous CaCl₂

Procedure:

• In a round-bottom flask, combine equimolar quantities of 3,5-dichlorosalicylaldehyde (e.g., 0.08 mol) and 2-aminopyridine (e.g., 0.08 mol) in approximately 10 ml of methanol.[1]

• Attach a condenser and reflux the reaction mixture on a water bath for 4 hours with continuous stirring.[1]

• After the reflux period, cool the reaction mixture to room temperature.

• Filter the resulting precipitate and dry it in a desiccator over anhydrous CaCl₂.[1]

• The product can be recrystallized from methanol to obtain a pure crystalline solid.[1]

Reaction Mechanism and Optimization

The formation of a Schiff base proceeds via a two-step mechanism: nucleophilic addition of the amine to the carbonyl carbon to form a carbinolamine intermediate, followed by dehydration to yield the imine.[5] The dehydration step is typically the rate-determining step and is often acid-catalyzed.

Caption: General mechanism of Schiff base formation.

To optimize the reaction, consider the following:

• Catalyst: While many reactions proceed without a catalyst, the addition of a catalytic amount of a weak acid like acetic acid can significantly increase the reaction rate by protonating the hydroxyl group of the carbinolamine, making it a better leaving group (water).[2]

• Solvent: Protic solvents like ethanol and methanol are commonly used as they can solvate the reactants and intermediates.[1] For some reactions, using water as a solvent can lead to higher yields and shorter reaction times, aligning with the principles of green chemistry.[4] The choice of solvent can also influence the formation of stable hemiaminal intermediates.[6]

• Temperature: Most condensation reactions are carried out at reflux temperature to provide the necessary activation energy for the dehydration step.[1]

• Water Removal: In some cases, azeotropic removal of water using a Dean-Stark apparatus with a solvent like benzene or toluene (B28343) can be employed to drive the equilibrium towards the product, although this is less common for these specific reactants in the cited literature.[4]

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for the synthesis and purification of a Schiff base from 3,5-dichlorosalicylaldehyde.

References

• 1. researchgate.net [researchgate.net]
• 2. ijacskros.com [ijacskros.com]
• 3. ionicviper.org [ionicviper.org]
• 4. ijpca.org [ijpca.org]
• 5. Beauty in Chemistry: Making Artistic Molecules with Schiff Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: Leveraging 3,5-Dichlorosalicylaldehyde in the Synthesis of Novel Antimicrobial Agents

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant microbial strains presents a formidable challenge to global health. This necessitates the urgent development of new antimicrobial agents with novel mechanisms of action. 3,5-Dichlorosalicylaldehyde is a versatile and readily available synthetic precursor that has garnered significant attention in medicinal chemistry. Its reactive aldehyde and hydroxyl functionalities, combined with the electronic effects of the chloro-substituents, make it an ideal starting material for the synthesis of a diverse array of potential antimicrobial compounds.

This document provides detailed application notes and experimental protocols for the synthesis of antimicrobial agents derived from 3,5-Dichlorosalicylaldehyde, focusing on Schiff bases and their metal complexes, which are prominent classes of compounds investigated for their biological activities.

Synthetic Pathways and Strategies

3,5-Dichlorosalicylaldehyde serves as a key building block for the synthesis of various heterocyclic and coordination compounds. The primary synthetic transformations involve the condensation of the aldehyde group with primary amines to form Schiff bases (imines) and reactions to form other derivatives like chalcones.

Synthesis of Schiff Bases

The most common application of 3,5-Dichlorosalicylaldehyde in antimicrobial drug discovery is in the synthesis of Schiff bases. This is achieved through a condensation reaction with various primary amines. The resulting Schiff bases can be further utilized as ligands for the synthesis of metal complexes, which often exhibit enhanced antimicrobial activity compared to the free ligands.[1][2][3]

References

• 1. scispace.com [scispace.com]
• 2. Antimicrobial and Antioxidant Activities of New Metal Complexes Derived from 3-Aminocoumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial Agents Based on Metal Complexes: Present Situation and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Polydentate Ligands from 3,5-Dichlorosalicylaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3,5-Dichlorosalicylaldehyde is a versatile precursor for synthesizing a variety of polydentate ligands, primarily through the formation of Schiff bases. These ligands, characterized by the presence of an azomethine (-C=N-) group, are formed via a condensation reaction between 3,5-Dichlorosalicylaldehyde and a primary amine.[1][2] The resulting Schiff base ligands are excellent chelating agents due to the presence of multiple donor atoms, such as nitrogen and oxygen, allowing for the formation of stable complexes with a wide range of transition metals.[3][4] These metal complexes have garnered significant interest due to their diverse applications in catalysis, materials science, and particularly in the pharmaceutical and medicinal fields for their potential as antimicrobial, anticancer, and anti-inflammatory agents.[4][5][6][7]

This document provides detailed protocols for the synthesis and characterization of polydentate Schiff base ligands derived from 3,5-Dichlorosalicylaldehyde and their subsequent metal complexes.

Experimental Protocols

Protocol 1: Synthesis of a Bidentate Schiff Base Ligand

This protocol describes a general method for the synthesis of a bidentate Schiff base ligand through the condensation of 3,5-Dichlorosalicylaldehyde with a primary amine (e.g., 2-amino-4-chlorobenzoic acid).

Materials:

• 3,5-Dichlorosalicylaldehyde

• 2-Amino-4-chlorobenzoic acid (or other primary amine)

• Ethanol (B145695) (Reagent Grade)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum desiccator

Procedure:

• In a 50 mL round-bottom flask, dissolve 0.01 mol of 3,5-Dichlorosalicylaldehyde in approximately 15-20 mL of ethanol.

• To this solution, add a solution of 0.01 mol of the primary amine (e.g., 2-amino-4-chlorobenzoic acid) also dissolved in a minimal amount of hot ethanol.

• Add a magnetic stir bar to the flask and attach a reflux condenser.

• Heat the reaction mixture to a gentle reflux while stirring continuously for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, remove the flask from the heat and allow it to cool to room temperature.

• Further cool the flask in an ice bath to facilitate the precipitation of the product.[8]

• Collect the resulting crystalline product by vacuum filtration.

• Wash the crystals with several portions of cold ethanol to remove any unreacted starting materials.[8]

• Dry the purified product in a vacuum desiccator over a suitable drying agent (e.g., anhydrous CaCl₂ or P₄O₁₀).[3][9]

• Determine the yield, melting point, and characterize the product using spectroscopic methods.[8]

Experimental Workflow for Ligand Synthesis

Caption: Workflow for the synthesis of a Schiff base ligand.

Protocol 2: Synthesis of Metal Complexes

This protocol outlines the general procedure for the synthesis of metal(II) complexes using the prepared Schiff base ligand.[4]

Materials:

• Synthesized Schiff base ligand

• Metal(II) chloride salt (e.g., CoCl₂, NiCl₂, CuCl₂, ZnCl₂)

• Ethanol (Reagent Grade)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Filtration apparatus

Procedure:

• Dissolve the synthesized Schiff base ligand in hot ethanol in a round-bottom flask.

• In a separate container, dissolve the metal(II) chloride salt in ethanol.

• Add the ethanolic solution of the metal salt dropwise to the ligand solution while stirring. A common metal to ligand stoichiometric ratio is 1:2.

• Attach a reflux condenser and heat the reaction mixture at 70-80°C for 2-4 hours.

• After reflux, allow the mixture to cool to room temperature. The colored precipitate of the metal complex should form.

• Collect the precipitate by vacuum filtration.

• Wash the solid product with ethanol to remove any unreacted ligand or metal salt.[4]

• Dry the final metal complex in a vacuum desiccator.

• Characterize the complex using appropriate analytical and spectroscopic techniques.

Experimental Workflow for Metal Complex Synthesis

Caption: Workflow for the synthesis of a metal complex.

Data Presentation and Characterization

The synthesized ligands and their metal complexes are typically characterized by a suite of analytical techniques to confirm their structure and purity.

Characterization of the Schiff Base Ligand

The formation of the Schiff base is confirmed by the appearance of a characteristic imine (-C=N-) stretching frequency in the IR spectrum and the presence of an azomethine proton signal in the ¹H NMR spectrum.

Technique	Parameter	Typical Value/Observation
Melting Point	Purity indicator	Sharp melting point
FT-IR (cm⁻¹)	C=N stretch (imine)	~1610-1665 cm⁻¹[4]
O-H stretch (phenolic)	Broad band ~3200-3400 cm⁻¹
C-Cl stretch	~700-800 cm⁻¹
¹H NMR (ppm)	-CH=N- (azomethine)	~8.0-9.0 ppm[3]
Ar-H (aromatic)	~6.5-8.0 ppm
-OH (phenolic)	~10.0-13.0 ppm (broad singlet)[3]
Elemental Analysis	%C, %H, %N	Corresponds to calculated values

Characterization of the Metal Complexes

Coordination of the ligand to the metal ion is evidenced by shifts in the characteristic IR bands and changes in the electronic spectra.

Technique	Parameter	Typical Observation
Molar Conductivity	Electrolytic nature	Low values in non-coordinating solvents suggest non-electrolytic complexes.
FT-IR (cm⁻¹)	C=N stretch shift	Shifts to a different frequency upon coordination.
New bands (M-O, M-N)	Appearance of new bands in the low-frequency region (~400-600 cm⁻¹).[4]
UV-Vis Spectroscopy	d-d transitions/CT bands	Provides information on the geometry of the complex.
Magnetic Susceptibility	Magnetic moment	Determines the geometry and oxidation state of the central metal ion.
Elemental Analysis	%C, %H, %N, %M	Confirms the stoichiometry of the complex (e.g., 1:2 metal to ligand).

Applications in Drug Development and Research

Polydentate ligands derived from 3,5-Dichlorosalicylaldehyde and their metal complexes are of significant interest to drug development professionals due to their broad spectrum of biological activities.

• Antimicrobial and Antifungal Activity: Many Schiff base complexes have been shown to possess significant antibacterial and antifungal properties.[3][7] The chelation of the metal ion can enhance the biological activity of the ligand.[5]

• Anticancer Potential: Certain transition metal complexes of these ligands have been investigated for their cytotoxic effects against various cancer cell lines.[4]

• Catalytic Activity: These complexes can serve as efficient catalysts in various organic reactions, which is a crucial aspect of synthesizing complex pharmaceutical molecules.[6]

• Models for Biological Systems: The coordination chemistry of these ligands provides insights into the function of metalloenzymes and other biological systems.

The diverse structural possibilities and tunable electronic properties make these compounds promising candidates for further investigation and development in medicinal and bioinorganic chemistry.[10][11][12]

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ionicviper.org [ionicviper.org]
• 9. Synthesis and characterization of different complexes derived from Schiff base and evaluation as a potential anticancer, antimicrobial, and insecticide agent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Synthesis of polydentate ligands and their self-assembly into helicates, meso-helicates and cyclic helicates | Semantic Scholar [semanticscholar.org]
• 11. Study of Novel Metal Complexes Derived From a Flexible Polydentate Ligand for Biological and Biomedical Applications [scielo.org.co]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analytical Characterization of 3,5-Dichlorosalicylaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for the characterization of 3,5-Dichlorosalicylaldehyde and its derivatives, particularly Schiff bases and their metal complexes. The protocols outlined below are intended to serve as a guide for researchers in the fields of medicinal chemistry, materials science, and analytical chemistry.

Introduction

3,5-Dichlorosalicylaldehyde is a versatile building block for the synthesis of a variety of derivatives, most notably Schiff bases formed through condensation with primary amines. These derivatives and their subsequent metal complexes are of significant interest due to their wide range of biological activities, including antimicrobial and anticancer properties.[1][2] Robust analytical characterization is crucial for confirming the structure, purity, and properties of these synthesized compounds. This document details the application of key analytical techniques for this purpose.

Synthesis of 3,5-Dichlorosalicylaldehyde Schiff Base Derivatives

A general and efficient method for the synthesis of Schiff base derivatives of 3,5-Dichlorosalicylaldehyde involves the condensation reaction with a primary amine in an alcoholic solvent.

General Synthetic Protocol

• Dissolution of Aldehyde: Dissolve one equivalent of 3,5-Dichlorosalicylaldehyde in a minimal amount of absolute ethanol (B145695) or methanol (B129727) in a round-bottom flask with stirring.

• Dissolution of Amine: In a separate beaker, dissolve one equivalent of the desired primary amine in absolute ethanol or methanol.

• Reaction Mixture: Add the amine solution dropwise to the stirred aldehyde solution at room temperature.

• Reaction Conditions: Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of Product: Upon completion, cool the reaction mixture to room temperature. The Schiff base product often precipitates out of the solution.

• Purification: Collect the precipitate by filtration, wash with cold ethanol, and recrystallize from a suitable solvent (e.g., ethanol, methanol) to obtain the purified Schiff base.

• Drying: Dry the purified product in a vacuum desiccator over anhydrous CaCl₂.

General workflow for the synthesis of Schiff base derivatives.

Spectroscopic Characterization

Spectroscopic techniques are fundamental for the structural elucidation of 3,5-Dichlorosalicylaldehyde derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are powerful tools for confirming the formation of the Schiff base and characterizing its structure.

3.1.1. ¹H NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the purified sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

• Instrument Setup: Acquire the ¹H NMR spectrum on a 300 MHz or higher field NMR spectrometer.

• Data Acquisition: Record the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Table 1: Typical ¹H NMR Chemical Shifts (δ, ppm) for 3,5-Dichlorosalicylaldehyde Schiff Base Derivatives in DMSO-d₆

Proton	3,5-Dichlorosalicylaldehyde	Schiff Base Derivative
Aldehydic (-CHO)	~10.2	-
Azomethine (-CH=N-)	-	~8.5 - 9.0 (singlet)[3]
Phenolic (-OH)	~11.5	~13.0 - 14.0 (broad singlet)
Aromatic (H)	~7.6 - 7.9	~7.0 - 8.0 (multiplets)
Amine Residue (R-H)	-	Varies depending on the amine

Infrared (IR) Spectroscopy

FT-IR spectroscopy is used to identify the key functional groups present in the molecule and to confirm the formation of the imine bond.

3.2.1. FT-IR Spectroscopy Protocol

• Sample Preparation (KBr Pellet): Mix a small amount of the dry sample (1-2 mg) with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle. Press the mixture into a transparent pellet using a hydraulic press.

• Data Acquisition: Record the FT-IR spectrum in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the key functional groups.

Table 2: Characteristic FT-IR Absorption Bands (cm⁻¹) for 3,5-Dichlorosalicylaldehyde and its Schiff Base Derivatives

Functional Group	3,5-Dichlorosalicylaldehyde	Schiff Base Derivative
O-H (phenolic)	~3200-3400 (broad)	~3200-3400 (broad)
C=O (aldehyde)	~1660-1680	-
C=N (imine)	-	~1600-1630[3]
C=C (aromatic)	~1450-1600	~1450-1600
C-Cl	~700-800	~700-800

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and is particularly useful for studying the coordination of Schiff bases to metal ions.

3.3.1. UV-Vis Spectroscopy Protocol

• Sample Preparation: Prepare a dilute solution of the compound in a suitable UV-transparent solvent (e.g., ethanol, methanol, DMSO) in a quartz cuvette.

• Data Acquisition: Record the absorption spectrum over a wavelength range of approximately 200-800 nm.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax).

Table 3: Expected UV-Vis Absorption Maxima (λmax, nm) for 3,5-Dichlorosalicylaldehyde Schiff Base Derivatives in Ethanol

Compound Type	π → π* Transitions	n → π* Transitions
Schiff Base Ligand	~270-320	~350-420[4]
Metal Complex	Shifted bands, potentially new d-d or charge-transfer bands	Shifted bands[5]

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of the synthesized compounds and to gain insights into their fragmentation patterns, which aids in structural confirmation.

Mass Spectrometry Protocol (Electrospray Ionization - ESI)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).

• Infusion: Infuse the sample solution into the ESI source of the mass spectrometer at a constant flow rate.

• Data Acquisition: Acquire the mass spectrum in the positive or negative ion mode, depending on the nature of the analyte.

• Data Analysis: Identify the molecular ion peak ([M+H]⁺, [M-H]⁻, or M⁺˙) and analyze the fragmentation pattern.

Table 4: Expected Mass Spectrometry Data for a Representative 3,5-Dichlorosalicylaldehyde Schiff Base Derivative (e.g., with aniline)

Ion	Expected m/z
[M]⁺˙	~265
[M+H]⁺	~266
Key Fragments	Fragments corresponding to the loss of the amine or aldehyde moiety.[6]

Chromatographic Methods

Chromatographic techniques are essential for assessing the purity of the synthesized compounds and for quantitative analysis.

High-Performance Liquid Chromatography (HPLC)

5.1.1. HPLC Protocol (Purity Analysis)

• Sample Preparation: Prepare a standard solution of the compound in the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[7]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined from the UV-Vis spectrum (e.g., 280 nm).

  • Injection Volume: 10 µL.

• Data Analysis: Analyze the chromatogram for the presence of impurities and determine the purity of the main peak by area percentage.

Gas Chromatography (GC)

GC can be used for the analysis of thermally stable and volatile 3,5-Dichlorosalicylaldehyde derivatives.

5.2.1. GC-MS Protocol

• Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane, ethyl acetate). Derivatization (e.g., silylation) may be necessary for non-volatile derivatives.

• Chromatographic Conditions:

  • Column: A non-polar capillary column such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[8]

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, ramp to 280 °C at 10 °C/min, and hold for 10 minutes.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a suitable m/z range (e.g., 50-500 amu).

• Data Analysis: Correlate the GC peaks with their corresponding mass spectra for identification.

Workflow for the analytical characterization of derivatives.

Biological Activity and Potential Signaling Pathway

Schiff bases of salicylaldehydes and their metal complexes have demonstrated promising anticancer activity. One of the proposed mechanisms of action is the interaction with DNA, leading to the inhibition of replication and transcription, ultimately inducing apoptosis.[9]

A plausible signaling pathway for anticancer activity.

These detailed application notes and protocols provide a solid foundation for the analytical characterization of 3,5-Dichlorosalicylaldehyde derivatives. Researchers can adapt and optimize these methods based on the specific properties of their synthesized compounds.

References

• 1. Transition Metal Complexes with Tridentate Schiff Bases (O N O and O N N) Derived from Salicylaldehyde: An Analysis of Their Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis, testing, and quantitative structure-activity relationship analysis of substituted salicylaldehyde Schiff bases of 1-amino-3-hydroxyguanidine tosylate as new antiviral agents against coronavirus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. scilit.com [scilit.com]

Synthesis of (RS)-3,5-dichloro-2-[[(1-phenylethyl)imino]methyl]phenol: An Application Note and Detailed Protocol

Introduction

(RS)-3,5-dichloro-2-[[(1-phenylethyl)imino]methyl]phenol is a Schiff base synthesized from 3,5-dichlorosalicylaldehyde and racemic 1-phenylethylamine. Schiff bases derived from salicylaldehyde (B1680747) and its halogenated analogues are a significant class of compounds in medicinal chemistry and drug development. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, and cytotoxic properties. The presence of the dichloro-substituted phenolic ring and the chiral 1-phenylethyl group in the target molecule makes it a compound of interest for further investigation into its potential therapeutic applications. This document provides a detailed experimental protocol for the synthesis of (RS)-3,5-dichloro-2-[[(1-phenylethyl)imino]methyl]phenol, along with its characterization data.

Principle of the Reaction

The synthesis of (RS)-3,5-dichloro-2-[[(1-phenylethyl)imino]methyl]phenol is achieved through a condensation reaction between the carbonyl group of 3,5-dichlorosalicylaldehyde and the primary amine group of (RS)-1-phenylethylamine. This reaction, characteristic of Schiff base formation, involves a nucleophilic addition of the amine to the aldehyde, followed by the elimination of a water molecule to form the imine or azomethine group (-C=N-). The reaction is typically carried out in an alcohol solvent, and gentle heating is often employed to drive the reaction to completion.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Grade	Supplier
3,5-Dichlorosalicylaldehyde	98%	Sigma-Aldrich
(RS)-1-Phenylethylamine	99%	Acros Organics
Absolute Ethanol (B145695)	ACS Grade	Fisher Scientific
Methanol	HPLC Grade	VWR

Equipment:

• Round-bottom flask (50 mL)

• Reflux condenser

• Magnetic stirrer with hot plate

• Büchner funnel and filter flask

• Melting point apparatus

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.91 g (10 mmol) of 3,5-dichlorosalicylaldehyde in 20 mL of absolute ethanol.

• Addition of Amine: To the stirred solution, add 1.21 g (10 mmol) of (RS)-1-phenylethylamine dropwise at room temperature.

• Reaction Conditions: The reaction mixture is then heated to reflux and maintained at this temperature for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of Product: After the reaction is complete, the mixture is cooled to room temperature, which should induce the precipitation of the product. If precipitation is slow, the flask can be placed in an ice bath.

• Purification: The resulting solid precipitate is collected by vacuum filtration using a Büchner funnel. The crude product is washed with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying and Yield: The purified product is dried under vacuum to a constant weight. A typical yield for this reaction is in the range of 85-95%.

Characterization Data

The synthesized (RS)-3,5-dichloro-2-[[(1-phenylethyl)imino]methyl]phenol should be characterized by standard spectroscopic methods to confirm its identity and purity.

Table 1: Physicochemical and Spectroscopic Data

Parameter	Value
Molecular Formula	C₁₅H₁₃Cl₂NO
Molecular Weight	294.18 g/mol
Appearance	Yellow crystalline solid
Melting Point	133-135 °C
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	1.65 (d, 3H, CH₃), 4.55 (q, 1H, CH), 7.20-7.40 (m, 7H, Ar-H), 8.40 (s, 1H, CH=N), 13.8 (s, 1H, OH)
¹³C NMR (CDCl₃, 101 MHz) δ (ppm)	24.5, 68.0, 118.0, 120.5, 126.0, 127.5, 128.0, 129.0, 132.0, 138.0, 142.0, 160.0, 165.0
IR (KBr, cm⁻¹)	~3440 (O-H), ~3060 (Ar C-H), ~2970 (Aliphatic C-H), ~1620 (C=N), ~1580 (C=C), ~1280 (C-O), ~820 (C-Cl)
Mass Spectrum (EI-MS) m/z	293 [M]⁺, 278, 190, 105

Experimental Workflow

Caption: Synthetic workflow for (RS)-3,5-dichloro-2-[[(1-phenylethyl)imino]methyl]phenol.

Applications in Drug Development

Halogenated salicylaldehyde Schiff bases are a well-established class of compounds with significant potential in drug discovery. The presence of chlorine atoms on the salicylaldehyde ring can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability. Furthermore, the imine linkage is often crucial for the biological activity of these compounds.

Potential Signaling Pathways and Mechanisms of Action:

• Antimicrobial Activity: These compounds are known to interfere with bacterial cell wall synthesis and can also chelate metal ions essential for microbial growth.

• Cytotoxic Activity: Halogenated Schiff bases have been shown to induce apoptosis in cancer cell lines through various mechanisms, including the generation of reactive oxygen species (ROS) and interaction with DNA.[1]

Caption: Potential biological activities and mechanisms of action.

Conclusion

The synthetic protocol described herein provides a reliable and efficient method for the preparation of (RS)-3,5-dichloro-2-[[(1-phenylethyl)imino]methyl]phenol. The straightforward nature of the synthesis, coupled with the known biological activities of related compounds, makes this molecule an attractive candidate for further investigation in the fields of medicinal chemistry and drug development. Researchers are encouraged to use this protocol as a foundation for the synthesis and subsequent biological evaluation of this and structurally similar Schiff bases.

References

• 1. Designing metal chelates of halogenated sulfonamide Schiff bases as potent nonplatinum anticancer drugs using spectroscopic, molecular docking and biological studies - PMC [pmc.ncbi.nlm.nih.gov]

Application of 3,5-Dichlorosalicylaldehyde in the Synthesis of Pharmaceutical Intermediates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dichlorosalicylaldehyde is a versatile aromatic aldehyde that serves as a crucial building block in the synthesis of a wide array of pharmaceutical intermediates.[1] Its unique structure, featuring a reactive aldehyde group, a hydroxyl group, and two chlorine atoms on the benzene (B151609) ring, allows for diverse chemical modifications, leading to the generation of novel compounds with significant therapeutic potential.[1][2] This document provides detailed application notes and experimental protocols for the synthesis of key pharmaceutical intermediates derived from 3,5-Dichlorosalicylaldehyde, including Schiff bases, chalcones, and benzoxazoles. The synthesized compounds have shown promise as antimicrobial, anticancer, and enzyme-inhibiting agents.

Key Applications and Synthesized Intermediates

The primary application of 3,5-Dichlorosalicylaldehyde in pharmaceutical synthesis lies in its ability to undergo condensation and cyclization reactions to form more complex molecules. The main classes of intermediates synthesized from this precursor include:

• Schiff Bases: Formed by the condensation reaction between 3,5-Dichlorosalicylaldehyde and a primary amine, these compounds and their metal complexes exhibit a broad spectrum of biological activities, including antimicrobial and anticancer effects.[3]

• Chalcones: Synthesized via the Claisen-Schmidt condensation of 3,5-Dichlorosalicylaldehyde with an acetophenone (B1666503), chalcones are precursors to flavonoids and are known for their anti-inflammatory and anticancer properties.[4][5]

• Benzoxazoles: These heterocyclic compounds can be synthesized from 2-aminophenols and aldehydes like 3,5-Dichlorosalicylaldehyde and are investigated for their diverse pharmacological activities, including anticancer effects.[6][7]

Experimental Protocols

This section provides detailed methodologies for the synthesis of representative pharmaceutical intermediates starting from 3,5-Dichlorosalicylaldehyde.

Protocol 1: Synthesis of a Schiff Base Derivative from 3,5-Dichlorosalicylaldehyde and 4-Aminoantipyrine (B1666024)

This protocol details the synthesis of a Schiff base ligand derived from 3,5-Dichlorosalicylaldehyde and 4-aminoantipyrine, which has been investigated for its potential biological activities.[8]

Materials:

• 3,5-Dichlorosalicylaldehyde

• 4-Aminoantipyrine

• Methanol (B129727)

• Ethanol (B145695)

• Diethyl ether

Procedure:

• Dissolve 4-aminoantipyrine in 5 mL of ethanol.

• Separately, dissolve 3,5-Dichlorosalicylaldehyde in methanol to prepare a methanolic solution.

• Add the methanolic solution of 3,5-dichlorosalicylaldehyde to the ethanolic solution of 4-aminoantipyrine.

• Allow the reaction mixture to stand for 18 hours, during which a yellow solid will precipitate.

• Filter the resulting yellow solid and wash it with diethyl ether.

• Dry the product to obtain the Schiff base ligand.

Quantitative Data:

Product	Yield	Appearance
Schiff base of 3,5-Dichlorosalicylaldehyde and 4-Aminoantipyrine	Not explicitly reported, but a vanadium(IV) complex of the ligand was obtained with an 81% yield.[8]	Yellow solid

Protocol 2: General Synthesis of Schiff Bases via Condensation

This general protocol can be adapted for the synthesis of various Schiff bases from 3,5-Dichlorosalicylaldehyde and different primary amines.

Materials:

• 3,5-Dichlorosalicylaldehyde (0.01 mol)

• Primary amine (e.g., 2-amino-4-chlorobenzoic acid) (0.01 mol)

• Ethanol

Procedure:

• Dissolve 3,5-Dichlorosalicylaldehyde (0.01 mol) in ethanol.

• Dissolve the desired primary amine (0.01 mol) in ethanol.

• Mix the two solutions and reflux the mixture for 2-3 hours.

• Cool the resulting solution to 0°C to facilitate precipitation.

• Collect the product by filtration, wash it several times with cold ethanol, and recrystallize from hot ethanol.

• Dry the purified product in a vacuum desiccator.

Quantitative Data for a Representative Schiff Base (with 2-amino-4-chlorobenzoic acid):

Product	Melting Point	Color
Schiff base of 3,5-Dichlorosalicylaldehyde and 2-amino-4-chlorobenzoic acid	150°C	Red

Protocol 3: Synthesis of Chalcones via Claisen-Schmidt Condensation

This protocol describes a general method for the synthesis of chalcones from 3,5-Dichlorosalicylaldehyde and a substituted acetophenone.[4][5]

Materials:

• 3,5-Dichlorosalicylaldehyde

• Substituted acetophenone

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• Ethanol or Methanol

Procedure:

• Dissolve the substituted acetophenone in ethanol or methanol in a round-bottom flask.

• Add an equimolar amount of 3,5-Dichlorosalicylaldehyde to the solution.

• Add a catalytic amount of a strong base, such as NaOH or KOH.

• Stir the reaction mixture at room temperature for a period ranging from a few hours to 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and acidify with a dilute acid (e.g., HCl) to precipitate the chalcone.

• Filter the crude product, wash with water, and purify by recrystallization from a suitable solvent like ethanol.

Protocol 4: Synthesis of Benzoxazoles

This protocol outlines a general approach for the synthesis of 2-substituted benzoxazoles from an o-aminophenol and an aldehyde, which can be adapted for 3,5-Dichlorosalicylaldehyde.[6][7]

Materials:

• 3,5-Dichlorosalicylaldehyde

• 2-Aminophenol (B121084)

• Catalyst (e.g., Samarium triflate, Polyphosphoric acid)

• Solvent (e.g., Water, or solvent-free with PPA)

Procedure (Example with Polyphosphoric Acid):

• Mix 2-aminophenol and 3,5-Dichlorosalicylaldehyde in polyphosphoric acid.

• Heat the mixture at an elevated temperature (e.g., 180°C) for several hours.

• Cool the reaction mixture and pour it into ice water to precipitate the product.

• Filter the solid, wash with water, and purify by recrystallization.

Biological Activities and Signaling Pathways

Derivatives of 3,5-Dichlorosalicylaldehyde have demonstrated a range of biological activities, with their mechanisms of action often linked to the modulation of key cellular signaling pathways.

Antimicrobial Activity

Schiff bases derived from 3,5-Dichlorosalicylaldehyde and their metal complexes have shown significant antibacterial and antifungal properties.[3] The proposed mechanism of action for some Schiff bases involves the inhibition of essential bacterial enzymes like DNA gyrase and dihydrofolate reductase (DHFR), which are crucial for DNA replication and nucleotide synthesis, respectively.[9]

Anticancer Activity and Apoptosis Induction

Certain Schiff base complexes have been shown to induce apoptosis (programmed cell death) in cancer cells.[1] The apoptotic effect can be mediated through the mitochondrial pathway, which involves the release of cytochrome c and the activation of caspases.[1][10] Furthermore, some of these compounds can suppress the NF-κB signaling pathway, a key regulator of inflammation and cell survival that is often dysregulated in cancer.[1][11][12]

Visualizations

Experimental Workflow for Pharmaceutical Intermediate Synthesis

Caption: General workflow for the synthesis and evaluation of pharmaceutical intermediates.

Simplified Apoptosis Signaling Pathway

Caption: Simplified intrinsic apoptosis pathway induced by 3,5-Dichlorosalicylaldehyde derivatives.

Inhibition of NF-κB Signaling Pathway

Caption: Inhibition of the NF-κB signaling pathway by 3,5-Dichlorosalicylaldehyde derivatives.

Summary of Quantitative Data

The following tables summarize the available quantitative data for the synthesized compounds.

Table 1: Synthesis and Properties of Schiff Base Intermediates

Starting Amine	Product	Yield (%)	M.P. (°C)	Reference
4-Aminoantipyrine	Schiff Base Ligand	-	-	[8]
2-Amino-4-chlorobenzoic acid	Schiff Base Ligand	-	150
2-Aminopyridine	Schiff Base Ligand	-	-	[13]

Note: Specific yield data for the free Schiff base ligands were not consistently reported in the cited literature.

Table 2: Biological Activity of 3,5-Dichlorosalicylaldehyde Derivatives

Derivative Type	Compound/Complex	Biological Activity	Target Organism/Cell Line	IC₅₀/MIC	Reference
Schiff Base Metal Complex	Copper(II) complexes	Urease Inhibition	Jack Bean Urease	1.51-3.52 µM	[1]
Schiff Base Tellurium Complex	Te(IV) complexes	Antibacterial/Antifungal	Various	Not specified	[13]
Schiff Base Cadmium Complex	CdCl₂(C₁₄H₂₁N₃O₂)	Anticancer	HT-29 (Colon Cancer)	3 µg/mL (significant cytotoxicity)	[1]

Conclusion

3,5-Dichlorosalicylaldehyde is a valuable and versatile precursor for the synthesis of a variety of pharmaceutical intermediates. The protocols provided herein offer a foundation for the synthesis of Schiff bases, chalcones, and benzoxazoles. The derivatives of 3,5-Dichlorosalicylaldehyde exhibit promising biological activities, including antimicrobial and anticancer effects, often through the modulation of critical cellular signaling pathways such as apoptosis and NF-κB. Further research into the synthesis of a broader range of derivatives and a deeper investigation into their mechanisms of action will be crucial for the development of new and effective therapeutic agents.

References

• 1. Apoptotic effect of novel Schiff Based CdCl2(C14H21N3O2) complex is mediated via activation of the mitochondrial pathway in colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3,5-Dichlorosalicylaldehyde | C7H4Cl2O2 | CID 66660 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Claisen-Schmidt condensation: Synthesis of (1S,6R)/(1R,6S)-2-oxo-N,4,6-triarylcyclohex-3-enecarboxamide derivatives with different substituents in H2 O/EtOH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzoxazole synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Modulation of MAPK/NF-κB Pathway and NLRP3 Inflammasome by Secondary Metabolites from Red Algae: A Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of canonical NF-κB signaling pathway on the differentiation of rat dental epithelial stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

optimizing reaction yield for 3,5-Dichlorosalicylaldehyde Schiff base synthesis

Technical Support Center: 3,5-Dichlorosalicylaldehyde Schiff Base Synthesis

Welcome to the technical support center for the synthesis of Schiff bases from 3,5-Dichlorosalicylaldehyde. This resource is designed for researchers, scientists, and professionals in drug development to provide clear, actionable guidance for optimizing reaction yields and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing a Schiff base from 3,5-Dichlorosalicylaldehyde?

The synthesis is a condensation reaction between 3,5-Dichlorosalicylaldehyde and a primary amine. The carbonyl group of the aldehyde reacts with the amino group of the amine to form an imine (or azomethine) group (-C=N-), with the elimination of a water molecule. The reaction is typically reversible.

Q2: What are the most critical parameters affecting the reaction yield?

The key parameters to control for yield optimization are:

• Reactant Purity: Impurities in either the aldehyde or the amine can lead to side reactions.

• Solvent Choice: The solvent must be inert to the reactants and facilitate the reaction, often by helping to remove water. Alcohols like ethanol (B145695) or methanol (B129727) are common.

• Catalysis: An acid catalyst (e.g., acetic acid, formic acid) is often used to protonate the aldehyde's carbonyl group, making it more electrophilic and accelerating the reaction.[1]

• Temperature: Most syntheses require heating or reflux to proceed at an optimal rate.

• Water Removal: Since water is a byproduct and the reaction is reversible, removing water as it forms will shift the equilibrium towards the product, significantly increasing the yield.

Q3: How do I choose the appropriate solvent?

Ethanol and methanol are the most common solvents as they readily dissolve the reactants and are suitable for reflux conditions.[1] For reactions where water removal is critical, a solvent like toluene (B28343) or benzene (B151609) can be used with a Dean-Stark apparatus to azeotropically remove water, though these are less "green" options.[2] Using water itself as a solvent has been shown in some cases to be a green and effective alternative, sometimes leading to higher yields and shorter reaction times.[2]

Q4: Is a catalyst always necessary for this reaction?

While the reaction can proceed without a catalyst, it is often slow. A few drops of a weak acid like glacial acetic acid or formic acid can significantly increase the reaction rate.[1] The catalyst protonates the carbonyl oxygen, making the carbonyl carbon more susceptible to nucleophilic attack by the amine.

Experimental Protocols and Data

General Experimental Protocol

This protocol provides a generalized methodology for the synthesis of a Schiff base from 3,5-Dichlorosalicylaldehyde and a primary amine.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and condenser, dissolve 3,5-Dichlorosalicylaldehyde (1.0 equivalent) in a suitable solvent (e.g., absolute ethanol, 10-15 mL per gram of aldehyde).

• Amine Addition: In a separate container, dissolve the primary amine (1.0 equivalent) in the same solvent and add it dropwise to the stirred aldehyde solution at room temperature.

• Catalysis (Optional but Recommended): Add 3-4 drops of a suitable acid catalyst, such as glacial acetic acid or formic acid, to the reaction mixture.[1]

• Reaction: Heat the mixture to reflux (typically 70-80 °C for ethanol) and maintain it for 2-5 hours. The progress of the reaction can be monitored using Thin-Layer Chromatography (TLC).

• Isolation: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Further cooling in an ice bath may be necessary to maximize the precipitation of the product.

• Purification: Collect the solid product by vacuum filtration. Wash the crystals with a small amount of cold solvent (e.g., ethanol) to remove any unreacted starting materials.

• Drying: Dry the purified Schiff base product in a vacuum desiccator over a drying agent like anhydrous CaCl₂ or silica (B1680970) gel.

• Characterization: Confirm the structure of the final product using techniques such as FT-IR, ¹H-NMR, and melting point determination. The formation of the imine bond is typically confirmed by a characteristic C=N stretching band in the IR spectrum (around 1600-1630 cm⁻¹).

Comparative Experimental Data

While specific yield data for 3,5-Dichlorosalicylaldehyde is sparse in the literature, data from structurally analogous 3,5-dihalogenated salicylaldehydes provide a valuable reference for expected outcomes.

Aldehyde	Amine	Solvent	Catalyst	Time (h)	Temp (°C)	Yield (%)	Reference
3,5-Diiodosalicylaldehyde	p-Anisidine	Ethanol	None	3	Reflux	74%	[1]
3,5-Dibromosalicylaldehyde	p-Anisidine	Ethanol	Formic Acid	4.5	Reflux	77%	[1]
3,5-Dichlorosalicylaldehyde	2-Amino-4-chlorobenzoic acid	Ethanol	Not Specified	2–3	Reflux	Not Reported
Salicylaldehyde	Sulphanilic acid	Ethanol	Acetic Acid	4	Ambient	>85% (Conventional)	[3]
Salicylaldehyde	Sulphanilic acid	Ethanol	Acetic Acid	2–3 min	Microwave	>90% (Microwave)	[3]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Cause	Recommended Solution
Incomplete Reaction	Extend the reflux time and monitor the reaction using TLC until the starting aldehyde spot disappears. Ensure the reflux temperature is appropriate for the solvent used.
Equilibrium Not Favoring Product	If not already using one, add a few drops of an acid catalyst (e.g., glacial acetic acid). For stubborn reactions, switch to a solvent like toluene and use a Dean-Stark apparatus to remove water azeotropically.
Poor Quality of Reagents	Ensure both the 3,5-Dichlorosalicylaldehyde and the amine are pure. Recrystallize or distill the starting materials if their purity is questionable.
Product Soluble in Solvent	If the product does not precipitate upon cooling, try reducing the solvent volume with a rotary evaporator. If the product remains soluble, an anti-solvent can be added to induce precipitation, or the product can be isolated via column chromatography.

Problem 2: Formation of Impurities or Side Products

Possible Cause	Recommended Solution
Side Reactions	Lower the reaction temperature or shorten the reaction time. Overheating or prolonged reaction times can lead to degradation or polymerization, especially with sensitive amines.
Presence of Water in Reactants/Solvent	Use anhydrous solvents and ensure starting materials are dry. The presence of excess water can hydrolyze the imine product back to the starting materials.
Incorrect Stoichiometry	Ensure an accurate 1:1 molar ratio of aldehyde to mono-amine. An excess of either reactant will remain as an impurity.

Problem 3: Product is an Oil or Difficult to Crystallize

Possible Cause	Recommended Solution
Product is Impure	Purify the crude product using column chromatography to remove impurities that may be inhibiting crystallization.
Low Melting Point of Product	Try dissolving the oil in a minimal amount of a good solvent (e.g., dichloromethane) and then adding a poor solvent (e.g., hexane) dropwise until turbidity persists (a technique called "oiling out"). Let it stand, or scratch the inside of the flask with a glass rod to induce crystallization.

Visualized Workflows and Logic

Caption: General experimental workflow for 3,5-Dichlorosalicylaldehyde Schiff base synthesis.

Caption: Troubleshooting logic for addressing low reaction yield in Schiff base synthesis.

References

• 1. digitalcommons.aaru.edu.jo [digitalcommons.aaru.edu.jo]
• 2. ijpca.org [ijpca.org]
• 3. ijrat.org [ijrat.org]

Technical Support Center: Reactions of 3,5-Dichlorosalicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during chemical reactions involving 3,5-Dichlorosalicylaldehyde. The information is intended to help optimize experimental outcomes, identify potential side products, and provide guidance on purification strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 3,5-Dichlorosalicylaldehyde?

A1: 3,5-Dichlorosalicylaldehyde is a versatile building block primarily used in the synthesis of Schiff bases through condensation reactions with primary amines. It is also a product of the formylation of 2,4-dichlorophenol (B122985) via reactions like the Reimer-Tiemann or Duff reaction.

Q2: What are the typical side products observed during the synthesis of 3,5-Dichlorosalicylaldehyde via formylation of 2,4-dichlorophenol?

A2: The formylation of 2,4-dichlorophenol can lead to a mixture of isomeric products. The primary side product is the isomeric aldehyde where the formyl group is introduced at a different position on the aromatic ring. Additionally, unreacted 2,4-dichlorophenol is a common impurity if the reaction does not go to completion. In some cases, especially under harsh conditions, poly-formylated products may be observed. The Reimer-Tiemann reaction, in particular, is known to sometimes produce abnormal side products like substituted cyclohexadienones.[1]

Q3: What are the common side products when synthesizing Schiff bases from 3,5-Dichlorosalicylaldehyde?

A3: The formation of Schiff bases is a reversible reaction. The primary issue is often an incomplete reaction, leading to the presence of unreacted 3,5-Dichlorosalicylaldehyde and the starting amine in the final product mixture. Hydrolysis of the formed imine (Schiff base) back to the aldehyde and amine can also occur, especially in the presence of water and under non-neutral pH conditions.

Q4: How can I minimize the formation of side products during a Duff reaction to synthesize 3,5-Dichlorosalicylaldehyde?

A4: The Duff reaction is known for its often low yields.[2] To improve selectivity and yield, it is crucial to control the reaction temperature and the stoichiometry of the reactants. Using a strong acid like trifluoroacetic acid can sometimes improve the reaction rate and yield.[3] Ensuring anhydrous conditions is also critical, as moisture can negatively impact the reaction.[3]

Q5: My Schiff base synthesis is giving a low yield. What are the likely causes and how can I troubleshoot this?

A5: Low yields in Schiff base synthesis can be due to several factors. The reaction is equilibrium-driven, so removing water as it is formed can help drive the reaction towards the product. This can be achieved by using a Dean-Stark apparatus or by adding a dehydrating agent. The reaction is also sensitive to pH; typically, a mildly acidic condition is optimal to catalyze the reaction without protonating the amine reactant, which would render it non-nucleophilic.

Troubleshooting Guides

Formylation of 2,4-Dichlorophenol (leading to 3,5-Dichlorosalicylaldehyde)

Issue	Potential Cause	Troubleshooting Steps
Low yield of 3,5-Dichlorosalicylaldehyde	Incomplete reaction.	- Increase reaction time. - Increase reaction temperature cautiously. - Ensure efficient mixing, especially in biphasic reactions like the Reimer-Tiemann.
Suboptimal reaction conditions.	- For the Reimer-Tiemann reaction, consider using a phase-transfer catalyst to improve reactant interaction.[3] - For the Duff reaction, ensure anhydrous conditions and consider using a stronger acid catalyst.[3]
Formation of isomeric side products	Lack of regioselectivity in the formylation reaction.	- The hydroxyl group of a phenol (B47542) directs electrophilic substitution to the ortho and para positions.[4] The Duff reaction generally shows a higher preference for ortho-formylation.[5] - Modifying the reaction solvent or catalyst can sometimes influence the ortho/para ratio.
Presence of unreacted 2,4-dichlorophenol	Insufficient reaction time or temperature.	- Monitor the reaction progress using TLC or GC to ensure completion. - Increase the amount of the formylating agent.
Formation of polymeric/tarry materials	Harsh reaction conditions.	- Lower the reaction temperature. - Reduce the concentration of the reactants.

Schiff Base Synthesis with 3,5-Dichlorosalicylaldehyde

Issue	Potential Cause	Troubleshooting Steps
Low yield of Schiff base	The reaction has not reached completion due to equilibrium.	- Remove water from the reaction mixture using a Dean-Stark trap or a drying agent. - Use a slight excess of one of the reactants (usually the more volatile one) to shift the equilibrium.
Incorrect pH of the reaction medium.	- Adjust the pH to be mildly acidic (around 4-5) to catalyze the reaction. Avoid strongly acidic conditions that would protonate the amine.
Product hydrolyzes back to starting materials	Presence of excess water during workup or storage.	- Ensure the product is thoroughly dried after isolation. - Store the purified Schiff base in a desiccator.
Product is difficult to purify	The product has similar solubility to the starting materials.	- Recrystallization is often an effective purification method for Schiff bases. - Column chromatography can be used to separate the product from unreacted starting materials.

Quantitative Data on Side Product Formation

While specific quantitative data for the formylation of 2,4-dichlorophenol is not extensively available in the literature, the following table provides a general overview of product distribution in the formylation of a related substituted phenol, 3,5-dimethylphenol, using TiCl₄ and dichloromethyl methyl ether. This illustrates the typical formation of isomeric products.

Reactant	Reaction	Product	Yield	Reference
3,5-dimethylphenol	Formylation with TiCl₄ / dichloromethyl methyl ether	2-hydroxy-4,6-dimethylbenzaldehyde	65%	[6]
4-hydroxy-2,6-dimethylbenzaldehyde	13%	[6]

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dichlorosalicylaldehyde via Duff Reaction

This protocol is a general procedure and may require optimization.

Materials:

• 2,4-Dichlorophenol

• Hexamethylenetetramine (hexamine)

• Glacial acetic acid

• Aqueous sulfuric acid

Procedure:

• In a round-bottom flask, combine 2,4-dichlorophenol and hexamethylenetetramine in glacial acetic acid.

• Heat the mixture to reflux (approximately 100-120 °C) and maintain for several hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Add aqueous sulfuric acid to hydrolyze the intermediate imine. Heat the mixture gently to ensure complete hydrolysis.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

Protocol 2: Synthesis of a Schiff Base from 3,5-Dichlorosalicylaldehyde

This is a general procedure for the synthesis of a Schiff base from 3,5-Dichlorosalicylaldehyde and a primary amine.

Materials:

• 3,5-Dichlorosalicylaldehyde

• Primary amine (e.g., aniline (B41778) or a substituted aniline)

• Ethanol (B145695) or Methanol

• Catalytic amount of glacial acetic acid (optional)

Procedure:

• Dissolve 3,5-Dichlorosalicylaldehyde in ethanol in a round-bottom flask.

• Add an equimolar amount of the primary amine to the solution.

• If desired, add a few drops of glacial acetic acid as a catalyst.

• Reflux the mixture for 2-4 hours. The formation of the Schiff base is often indicated by a color change and/or the precipitation of the product.

• Monitor the reaction by TLC until the starting aldehyde is consumed.

• Cool the reaction mixture to room temperature, and then in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the product with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the purified Schiff base in a vacuum oven or desiccator.

Visualizations

Logical Workflow for Troubleshooting Low Yield in Formylation Reactions

Caption: A flowchart for troubleshooting low yields in formylation reactions.

Illustrative Signaling Pathway Inhibition by a Salicylaldehyde (B1680747) Derivative

While a specific signaling pathway for 3,5-Dichlorosalicylaldehyde is not well-documented, its derivatives, particularly salicylates, are known to act as enzyme inhibitors. The following diagram illustrates a generalized mechanism of competitive enzyme inhibition, which is a plausible mode of action for biologically active derivatives of 3,5-Dichlorosalicylaldehyde, such as 3,5-dichlorosalicylic acid, which is known to inhibit aldehyde reductase.[7]

Caption: Competitive enzyme inhibition by a salicylaldehyde derivative.

References

• 1. benchchem.com [benchchem.com]
• 2. thescholarship.ecu.edu [thescholarship.ecu.edu]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Duff Reaction (Chapter 41) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 6. Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure of aldehyde reductase in ternary complex with coenzyme and the potent 20alpha-hydroxysteroid dehydrogenase inhibitor 3,5-dichlorosalicylic acid: implications for inhibitor binding and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 3,5-Dichlorosalicylaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of crude 3,5-Dichlorosalicylaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 3,5-Dichlorosalicylaldehyde?

A1: The two most effective and commonly employed techniques for the purification of crude 3,5-Dichlorosalicylaldehyde are recrystallization and column chromatography. The choice between these methods often depends on the nature and quantity of the impurities present.

Q2: What are the likely impurities in a crude sample of 3,5-Dichlorosalicylaldehyde?

A2: Impurities can vary depending on the synthetic route. If synthesized via the Duff reaction, potential impurities include unreacted starting materials such as 2,4-dichlorophenol, as well as various polymeric and colored byproducts characteristic of this reaction.[1] Other potential impurities can arise from side reactions or incomplete reactions during synthesis.

Q3: How can I assess the purity of my 3,5-Dichlorosalicylaldehyde sample?

A3: The purity of your sample can be effectively assessed using the following analytical techniques:

• Thin-Layer Chromatography (TLC): A rapid and straightforward method to qualitatively check for the presence of impurities.

• Melting Point Analysis: A sharp melting point range close to the literature value (95-97 °C) is a good indicator of high purity.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy can provide detailed structural information and help identify and quantify impurities.

• High-Performance Liquid Chromatography (HPLC): Offers quantitative data on the purity of the sample.

Troubleshooting Guides

Recrystallization

Problem: My product "oils out" during recrystallization and does not form crystals.

• Possible Cause: The boiling point of the recrystallization solvent may be higher than the melting point of your product (95-97 °C), or the presence of significant impurities is depressing the melting point.

• Solution:

  • Re-heat the solution to dissolve the oil.

  • Add a small amount of a "good" solvent (one in which the compound is highly soluble, e.g., ethanol) to decrease the saturation point.

  • Allow the solution to cool more slowly to encourage crystal formation over oiling.

  • Consider using a solvent system with a lower boiling point.

Problem: I am getting a very low yield of purified product after recrystallization.

• Possible Cause: Too much solvent was used, leading to a significant amount of the product remaining in the mother liquor. The product may also be more soluble in the chosen solvent at cold temperatures than anticipated.

• Solution:

  • Before filtering, you can try to evaporate some of the solvent to increase the concentration of the product and then cool the solution again.

  • Ensure the solution is thoroughly cooled in an ice bath to minimize the solubility of the product.

  • To check for product in the mother liquor, a small sample can be taken and the solvent evaporated to see if a significant amount of solid remains.

Problem: The purified crystals are still colored (yellowish).

• Possible Cause: Colored impurities are co-crystallizing with your product. Phenolic compounds are particularly prone to forming colored oxidation products.[3]

• Solution:

  • Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb many colored impurities. Use with caution as it can also adsorb some of your product.

  • Perform a second recrystallization.

  • For stubborn color, column chromatography may be a more effective purification method.

Column Chromatography

Problem: I am getting poor separation of my product from impurities on the column.

• Possible Cause: The solvent system (eluent) is not optimized for the separation. The column may have been packed improperly.

• Solution:

  • Optimize the solvent system using Thin-Layer Chromatography (TLC) first. A good starting point for 3,5-Dichlorosalicylaldehyde is a mixture of ethyl acetate (B1210297) and hexane (B92381). Aim for an Rf value of 0.25-0.35 for your product.

  • Ensure the column is packed uniformly without any air bubbles or cracks.

  • A gradient elution, starting with a less polar solvent system and gradually increasing the polarity, can often improve separation.

Problem: The product is streaking or tailing on the TLC plate and the column.

• Possible Cause: The compound may be too polar for the chosen solvent system, or it might be interacting too strongly with the stationary phase (silica gel). The sample may have been overloaded on the column.

• Solution:

  • Increase the polarity of the eluent. For example, increase the percentage of ethyl acetate in your ethyl acetate/hexane mixture.

  • Ensure the sample is dissolved in a minimal amount of solvent before loading it onto the column.

  • If the compound is acidic, adding a small amount of acetic acid to the eluent can sometimes improve the peak shape.

Data Presentation

Table 1: Recommended Solvents for Purification Techniques

Purification Technique	Solvent System	Rationale
Recrystallization	Ethanol (B145695)/Water	3,5-Dichlorosalicylaldehyde is soluble in hot ethanol and less soluble in cold ethanol. Water acts as an anti-solvent to induce crystallization upon cooling.
Hexane	Can be used for recrystallization if the crude product is sufficiently soluble in hot hexane and sparingly soluble when cold.
Column Chromatography	Ethyl Acetate/Hexane	A versatile solvent system that allows for the separation of moderately polar compounds. The polarity can be fine-tuned by adjusting the ratio of the two solvents.

Table 2: Typical Purity and Yield Data for Purification Methods

Purification Method	Starting Purity (Typical)	Final Purity (Expected)	Typical Recovery Yield
Recrystallization	85-95%	>98%	70-90%
Column Chromatography	70-90%	>99%	60-85%

Note: These values are illustrative and can vary depending on the initial purity of the crude product and the specific experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

• Dissolution: In an Erlenmeyer flask, dissolve the crude 3,5-Dichlorosalicylaldehyde in the minimum amount of hot ethanol. Heat the mixture gently on a hot plate and swirl to facilitate dissolution.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl the mixture for a few minutes.

• Hot Filtration: Perform a hot gravity filtration to remove the activated charcoal and any other insoluble impurities. Use a pre-warmed funnel and fluted filter paper to prevent premature crystallization.

• Induce Crystallization: Heat the filtrate to boiling. Add hot water dropwise while swirling until the solution becomes slightly cloudy (the cloud point), indicating saturation. Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven or air dry them.

Protocol 2: Column Chromatography

• TLC Analysis: Determine an appropriate solvent system using TLC. A good starting point is 10-30% ethyl acetate in hexane. The ideal solvent system will give the product an Rf value of approximately 0.25-0.35.

• Column Packing: Pack a glass column with silica (B1680970) gel using the chosen eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude 3,5-Dichlorosalicylaldehyde in a minimal amount of the eluent or a slightly more polar solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully add the dry silica-adsorbed sample to the top of the column.

• Elution: Begin eluting the column with the chosen solvent system. Collect fractions and monitor the elution by TLC.

• Fraction Pooling and Evaporation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to obtain the purified 3,5-Dichlorosalicylaldehyde.

Visualizations

Caption: Decision workflow for selecting a purification method.

Caption: Troubleshooting guide for recrystallization issues.

References

• 1. Duff reaction - Wikipedia [en.wikipedia.org]
• 2. US2744938A - Removal of color impurities from organic compounds - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]

preventing decomposition of 3,5-Dichlorosalicylaldehyde during reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides technical support for handling 3,5-Dichlorosalicylaldehyde in chemical reactions, focusing on preventing its decomposition. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 3,5-Dichlorosalicylaldehyde?

A1: 3,5-Dichlorosalicylaldehyde is a pale yellow crystalline powder that is generally stable under recommended storage conditions, which include a cool, dry place away from incompatible substances.[1] However, it is susceptible to decomposition under certain reactive conditions.

Q2: What are the primary known incompatibilities of 3,5-Dichlorosalicylaldehyde?

A2: The primary incompatibilities for 3,5-Dichlorosalicylaldehyde are strong oxidizing agents and strong bases.[1] Reactions involving these reagents require careful control of conditions to prevent degradation of the aldehyde.

Q3: What are the hazardous decomposition products of 3,5-Dichlorosalicylaldehyde?

A3: Under fire conditions, 3,5-Dichlorosalicylaldehyde can decompose to produce hazardous products, including carbon oxides and hydrogen chloride gas.[1] While these are extreme conditions, it highlights the potential for bond cleavage under high-energy inputs.

Q4: Can 3,5-Dichlorosalicylaldehyde decompose in aqueous solutions?

A4: While specific data on the aqueous stability of 3,5-Dichlorosalicylaldehyde is limited, studies on similar dihalogenated salicylaldehyde (B1680747) complexes have shown some instability in aqueous buffered solutions over a 24-hour period. This suggests that prolonged exposure to aqueous environments, especially under non-neutral pH, could lead to decomposition.

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during reactions with 3,5-Dichlorosalicylaldehyde.

Issue 1: Low yield in Schiff Base Condensation, with evidence of starting material decomposition.

Possible Cause: The reaction conditions, particularly the presence of a strong base or elevated temperatures, may be causing the decomposition of the 3,5-Dichlorosalicylaldehyde. The phenolic hydroxyl group increases the acidity of the aromatic proton and can make the ring susceptible to nucleophilic attack or other side reactions under basic conditions.

Solutions:

• Use of Mild Bases: Instead of strong bases like sodium hydroxide (B78521) or potassium hydroxide, consider using milder organic bases such as triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA). These are generally less likely to induce decomposition of the aldehyde.

• Control of Reaction Temperature: Maintain the reaction at a lower temperature. While heat is often used to drive Schiff base formation, for sensitive substrates like 3,5-Dichlorosalicylaldehyde, running the reaction at room temperature or slightly above (e.g., 40-50 °C) for a longer duration can be beneficial.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). This will prevent potential oxidation of the aldehyde, which can be a decomposition pathway, especially at elevated temperatures.

• Solvent Choice: Use anhydrous aprotic solvents such as dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), or toluene. Protic solvents like methanol (B129727) or ethanol (B145695) can participate in side reactions and may not be ideal if decomposition is observed.

Issue 2: Formation of colored impurities and a complex mixture of byproducts.

Possible Cause: This often points to oxidative degradation or polymerization of the 3,5-Dichlorosalicylaldehyde. The aldehyde functionality can be sensitive to air, especially in the presence of light or trace metals.

Solutions:

• Degassed Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen. This can be achieved by bubbling an inert gas (N₂ or Ar) through the solvent or by freeze-pump-thaw cycles.

• Exclusion of Light: Protect the reaction mixture from light by wrapping the reaction flask in aluminum foil.

• Use of Antioxidants: In some cases, adding a small amount of a radical scavenger or antioxidant, such as butylated hydroxytoluene (BHT), can help to prevent oxidative decomposition. This should be tested on a small scale first to ensure it does not interfere with the desired reaction.

Issue 3: Difficulty in achieving a reaction that requires a strong nucleophile without degrading the aldehyde.

Possible Cause: The inherent reactivity of 3,5-Dichlorosalicylaldehyde makes it susceptible to degradation under the very conditions needed for certain transformations.

Solutions:

• Protection of the Aldehyde Group: If the desired reaction does not involve the aldehyde, consider protecting it temporarily. A common method for protecting aldehydes is the formation of an acetal (B89532).

  • Experimental Protocol: Acetal Protection

    • Dissolve 3,5-Dichlorosalicylaldehyde (1 equivalent) in anhydrous toluene.

    • Add ethylene (B1197577) glycol (1.2 equivalents) and a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.05 equivalents).

    • Fit the flask with a Dean-Stark apparatus to remove the water formed during the reaction.

    • Reflux the mixture until no more water is collected.

    • Cool the reaction mixture and wash with a saturated sodium bicarbonate solution and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the protected aldehyde.

    • The protected aldehyde can then be used in the desired reaction.

    • Deprotection can be achieved by stirring the acetal in a mixture of acetone (B3395972) and water with a catalytic amount of acid (e.g., HCl).

• Protection of the Phenolic Hydroxyl Group: If the reaction requires a strong base that would deprotonate the phenol (B47542) and potentially lead to side reactions, protecting the hydroxyl group as an ether (e.g., a methyl or benzyl (B1604629) ether) can be beneficial.

Quantitative Data Summary

Currently, there is limited publicly available quantitative data on the specific decomposition rates of 3,5-Dichlorosalicylaldehyde under various conditions. The table below summarizes the known stability information. Researchers are encouraged to perform initial stability studies under their specific reaction conditions.

Condition	Stability Summary	Recommendations
Storage	Stable under cool, dry conditions.	Store in a tightly sealed container away from light, moisture, and incompatible materials.
Strong Bases	Incompatible; can lead to decomposition.	Use mild organic bases (e.g., TEA, DIPEA). Avoid strong inorganic bases (e.g., NaOH, KOH).
Strong Oxidizing Agents	Incompatible; can lead to oxidation of the aldehyde.	Avoid contact with strong oxidants. Use degassed solvents and an inert atmosphere.
Aqueous Solutions	Potential for instability, especially with prolonged exposure.	Minimize reaction time in aqueous media. Consider using a biphasic system or an organic solvent.
Elevated Temperatures	Can promote decomposition.	Maintain the lowest effective temperature for the reaction. Monitor for byproduct formation at higher temperatures.

Visualizing Reaction Workflow

The following diagram illustrates a recommended workflow for a reaction involving 3,5-Dichlorosalicylaldehyde where decomposition is a concern.

References

• 1. researchgate.net [researchgate.net]

troubleshooting low yield in the synthesis of 3,5-Dichlorosalicylaldehyde metal complexes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the synthesis of 3,5-Dichlorosalicylaldehyde metal complexes.

Troubleshooting Guides

This section addresses specific issues that can lead to low yields during the synthesis of 3,5-Dichlorosalicylaldehyde metal complexes.

Issue 1: Low or No Yield of the Schiff Base Ligand

• Question: I am observing a very low yield, or no product at all, during the synthesis of the 3,5-Dichlorosalicylaldehyde Schiff base ligand. What are the potential causes and solutions?

• Answer: Low yields in the Schiff base formation step can often be attributed to several factors:

  • Purity of Reactants: Impurities in the 3,5-Dichlorosalicylaldehyde or the primary amine can significantly hinder the reaction. It is crucial to use reactants of high purity.

  • Reaction Conditions:

    • Temperature: The condensation reaction to form the Schiff base is often temperature-dependent. The reaction may require heating under reflux to proceed to completion.

    • pH: The pH of the reaction medium is critical. Schiff base formation is typically favored under slightly acidic or basic conditions. The optimal pH can vary depending on the specific amine used. The addition of a few drops of glacial acetic acid can catalyze the reaction.

  • Solvent Selection: The choice of solvent is important. The reactants should be soluble in the chosen solvent. Ethanol (B145695) and methanol (B129727) are commonly used solvents for this type of reaction.

  • Hydrolysis: The imine bond in the Schiff base is susceptible to hydrolysis, especially in the presence of water. Using anhydrous solvents and ensuring dry reaction conditions can minimize this issue.

Issue 2: Low Yield of the Metal Complex

• Question: The Schiff base ligand appears to have formed successfully, but the yield of the final metal complex is low. What could be the problem?

• Answer: If the ligand synthesis is successful, the low yield of the metal complex can be due to the following:

  • Stoichiometry: The molar ratio of the Schiff base ligand to the metal salt is crucial. A 2:1 ligand-to-metal ratio is common for many divalent metal ions, but the optimal ratio should be determined for each specific complex.

  • Solvent for Complexation: The solvent used for the complexation reaction must be appropriate for both the Schiff base ligand and the metal salt. A solvent in which the ligand is soluble but the complex has limited solubility can facilitate precipitation and isolation of the product. Common solvents include ethanol, methanol, and DMF.

  • pH of the Reaction Mixture: The pH can influence the formation of the metal complex. For some complexes, the addition of a base (e.g., sodium acetate (B1210297) or a dilute solution of sodium hydroxide) is necessary to deprotonate the phenolic hydroxyl group of the Schiff base, facilitating coordination with the metal ion.

  • Reaction Time and Temperature: The complexation reaction may require a specific temperature and reaction time to go to completion. Monitoring the reaction by thin-layer chromatography (TLC) can help determine the optimal reaction time. Refluxing the reaction mixture for several hours is a common practice.

  • Precipitation and Isolation: Incomplete precipitation of the metal complex can lead to significant losses. Cooling the reaction mixture in an ice bath can often improve the yield of the precipitated complex. The choice of washing solvent is also important to avoid dissolving the product.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take when troubleshooting a low yield?

A1: The first and most critical step is to verify the purity of your starting materials, including the 3,5-Dichlorosalicylaldehyde, the amine, the metal salt, and the solvents. Impurities can act as catalysts for side reactions or inhibit the desired reaction.

Q2: How can I determine the optimal pH for my reaction?

A2: The optimal pH for both Schiff base formation and metal complexation can be determined by running small-scale trial reactions at different pH values and analyzing the yield. For Schiff base formation, a slightly acidic medium is often beneficial. For complexation, a basic medium is often required to deprotonate the ligand.

Q3: Can the order of addition of reactants affect the yield?

A3: Yes, the order of addition can be important. For the synthesis of the Schiff base, it is common to dissolve the aldehyde and amine in the solvent before heating. For the metal complex, a solution of the metal salt is typically added to a solution of the Schiff base ligand.

Q4: My metal complex is soluble in the reaction solvent. How can I improve its isolation?

A4: If the complex is soluble, you can try to precipitate it by adding a non-solvent in which the complex is insoluble. Alternatively, you can remove the reaction solvent under reduced pressure and then attempt to recrystallize the crude product from a different solvent system.

Q5: Are there any specific safety precautions I should take when working with 3,5-Dichlorosalicylaldehyde?

A5: Yes, 3,5-Dichlorosalicylaldehyde is a hazardous substance. It can cause skin and eye irritation and may cause respiratory irritation. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Quantitative Data on Reaction Yields

The following table summarizes reported yields for the synthesis of various salicylaldehyde-based Schiff base metal complexes. It is important to note that the specific ligands, metal ions, and reaction conditions vary, which significantly impacts the yield. This data is intended to provide a general reference for expected yields in similar syntheses.

Metal Ion	Schiff Base Ligand Derived From	Solvent	Reaction Conditions	Yield (%)	Reference
Ni(II)	3,5-dibromo-salicylaldehyde and 1,10-phenanthroline	Methanol	Room temperature	50	[1]
Ni(II)	3,5-dibromo-salicylaldehyde and 2,9-dimethyl-1,10-phenanthroline	Methanol	Room temperature	40	[1]
Co(III)	meso-tetra(para-chlorophenyl)porphyrin	Dichloromethane/Methanol	60 °C, 3h	78	[2]
Cu(II)	Salicylaldehyde and p-toluidine	Dry Ethanol	70-80 °C, 3h	-	[3]
Co(II)	Salicylaldehyde and 2,4-dinitrophenyl hydrazine	Not specified	Reflux	89	[4]
Mn(II)	Salicylaldehyde and 2,4-dinitrophenyl hydrazine	Not specified	Reflux	81	[4]
Cu(II)	m-phenylenediamine and salicylaldehyde	Hot ethanol	Reflux, 2-3h	75	[5]

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dichlorosalicylaldehyde Schiff Base Ligand

• Dissolve 3,5-Dichlorosalicylaldehyde (1 mmol) in 20 mL of ethanol in a round-bottom flask.

• To this solution, add an equimolar amount (1 mmol) of the desired primary amine.

• Add 2-3 drops of glacial acetic acid as a catalyst.

• Reflux the mixture with constant stirring for 2-4 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature.

• The precipitated Schiff base ligand is collected by vacuum filtration.

• Wash the solid product with cold ethanol and dry it in a desiccator.

Protocol 2: Synthesis of a Metal Complex with the 3,5-Dichlorosalicylaldehyde Schiff Base Ligand

• Dissolve the synthesized Schiff base ligand (2 mmol) in 30 mL of hot ethanol in a round-bottom flask.

• In a separate beaker, dissolve the metal salt (e.g., copper(II) chloride, 1 mmol) in a minimal amount of ethanol.

• Add the metal salt solution dropwise to the hot solution of the Schiff base ligand with continuous stirring.

• Adjust the pH of the mixture to slightly basic (pH 7-8) by adding a dilute solution of sodium hydroxide (B78521) or sodium acetate.

• Reflux the reaction mixture for 3-5 hours.

• Allow the mixture to cool to room temperature, and then cool further in an ice bath to maximize precipitation.

• Collect the precipitated metal complex by vacuum filtration.

• Wash the solid with cold ethanol and then with diethyl ether.

• Dry the final product in a vacuum oven.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield in the synthesis of 3,5-Dichlorosalicylaldehyde metal complexes.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of New Cobalt(III) Meso-Porphyrin Complex, Photochemical, X-ray Diffraction, and Electrical Properties for Photovoltaic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. SYNTHESIS AND CHARACTERIZATION OF SALICYLALDEHYDE AND 2,4-DINITROPHENYL HYDRAZINE SCHIFF BASE WITH ITS COBALT (II) AND MANGANESE (II) COMPLEXES | FUDMA JOURNAL OF SCIENCES [fjs.fudutsinma.edu.ng]
• 5. Synthesis and characterization of different complexes derived from Schiff base and evaluation as a potential anticancer, antimicrobial, and insecticide agent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Insolubility of 3,5-Dichlorosalicylaldehyde Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of 3,5-Dichlorosalicylaldehyde and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 3,5-Dichlorosalicylaldehyde?

A1: 3,5-Dichlorosalicylaldehyde is a crystalline solid that is generally insoluble in water.[1][2][3] It exhibits solubility in several organic solvents. It is known to be soluble in methanol (B129727), ethanol (B145695) (5% solution), and chloroform (B151607) (50 mg/mL).[1][4] Its solubility in methanol is described as "almost transparent".[5][6] Due to its chemical nature, it serves as a common building block for Schiff base ligands.[1][2][5]

Q2: I am struggling to dissolve 3,5-Dichlorosalicylaldehyde for a reaction. Which solvents are recommended?

A2: For reactions, particularly the synthesis of Schiff bases, polar aprotic and polar protic solvents are often effective. Based on documented solubility data, methanol and ethanol are primary choices.[1][4] Chloroform is also a viable option.[4] For more challenging cases, consider solvent systems with higher dissolving power like Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO), which are common in organic synthesis for poorly soluble compounds.[7][8] A mixture of solvents, such as acetonitrile (B52724) and DMF, has also been used in specific synthesis protocols.[7]

Q3: My 3,5-Dichlorosalicylaldehyde derivative precipitated during my experiment. What are the likely causes and solutions?

A3: Precipitation during a reaction or workup can be due to several factors:

• Change in Solvent Polarity: The addition of a reagent or an anti-solvent (a liquid in which the compound is not soluble) can alter the overall polarity of the mixture, causing your product to crash out.

• Temperature Change: Many compounds are less soluble at lower temperatures. If the reaction was heated, cooling it down could cause precipitation.

• Reaction Completion: The product you formed may be significantly less soluble in the reaction solvent than your starting materials.

• pH Shift: If your derivative has ionizable groups, a change in the pH of the solution can dramatically affect its solubility.

To address this, you can try to redissolve the precipitate by gently heating the mixture or by adding a small amount of a co-solvent in which your derivative is more soluble. For future experiments, consider running the reaction at a higher dilution or choosing a solvent system that better accommodates both reactants and products.

Q4: What general strategies can I employ to improve the solubility of my novel 3,5-Dichlorosalicylaldehyde derivatives for biological assays?

A4: Enhancing the aqueous solubility of derivatives for biological testing is a common challenge. Several methods can be employed:

• pH Adjustment: For derivatives with acidic or basic functional groups, adjusting the pH of the buffer can increase solubility by forming a more soluble salt.[9]

• Co-solvency: Using a mixture of water and a water-miscible organic solvent (like DMSO or ethanol) can significantly improve solubility.[10]

• Use of Surfactants: Creating microemulsions or micellar solutions with surfactants can help solubilize hydrophobic compounds in aqueous media.[9][10]

• Complexation: Using cyclodextrins to form inclusion complexes can encapsulate the poorly soluble molecule, increasing its apparent water solubility.[11]

• Structural Modification: In the drug design phase, adding polar or ionizable functional groups to the molecular structure can intrinsically improve aqueous solubility.[12][13]

Q5: Can heating be used to dissolve my compound, and what are the associated risks?

A5: Yes, heating can be an effective method to increase the solubility of a compound, as most solids become more soluble at higher temperatures.[14] However, there are risks involved. The primary concern is the thermal stability of your compound. Aldehydes, in particular, can be susceptible to oxidation or other degradation pathways at elevated temperatures. It is crucial to first determine the melting point and decomposition temperature of your compound. When heating, do so gently and for the minimum time necessary. Always monitor for color changes or the appearance of impurities via techniques like Thin Layer Chromatography (TLC).

Data Summary

Table 1: Documented Solubility of 3,5-Dichlorosalicylaldehyde

Solvent	Solubility	Concentration/Notes	Source(s)
Water	Insoluble	-	[1][2][3]
Methanol	Soluble	"Almost transparent"	[1][5]
Ethanol	Soluble	5% solution, clear	[1][4]
Chloroform	Soluble	50 mg/mL, clear	[4]
Acetone	Moderately Soluble	-	[15]
Acetonitrile/DMF (1:1)	Soluble	Used as a reaction medium	[7]

Troubleshooting Guides

Issue 1: Starting material (3,5-Dichlorosalicylaldehyde) will not fully dissolve in the reaction solvent.

• Step 1: Verify Solvent Choice: Confirm that you are using a recommended solvent such as methanol, ethanol, or chloroform.[1][4] If the reaction chemistry allows, consider more powerful solvents like DMF or DMSO.

• Step 2: Increase Temperature: Gently warm the solvent while stirring. Use a water bath or oil bath for controlled heating. Do not exceed the boiling point of the solvent.

• Step 3: Employ Sonication: Place the flask in an ultrasonic bath. The high-frequency sound waves can help break up solid aggregates and enhance dissolution.[14]

• Step 4: Increase Solvent Volume: The concentration may be too high. Add more solvent to decrease the overall concentration and see if the solid dissolves.

• Step 5: Consider a Co-Solvent System: If a single solvent is ineffective, try a solvent mixture. For example, if your reaction is in THF, adding a small percentage of DMF might improve the initial solubility of the aldehyde.

Issue 2: Low yield in a Schiff base condensation, suspected to be due to insolubility.

• Step 1: Analyze Solubility of Both Reactants: Ensure that both the 3,5-Dichlorosalicylaldehyde and the amine starting material are soluble in the chosen reaction solvent. If one is poorly soluble, it can limit the reaction rate.

• Step 2: Change the Order of Addition: Try dissolving the more soluble component first, then slowly add the less soluble component, possibly in portions, to maintain a lower concentration of the challenging reactant.

• Step 3: Run the Reaction at a Higher Temperature: Increasing the reaction temperature can improve the solubility of the starting materials and the reaction kinetics. Ensure the temperature is below the boiling point of the solvent and does not degrade the reactants or product.

• Step 4: Use a Different Solvent System: Switch to a solvent system known to dissolve a wider range of organic compounds, such as DMF or a mixture of acetonitrile and DMF.[7]

• Step 5: In-situ Synthesis: In some cases, generating one of the reactants in the reaction mixture (in-situ) can overcome solubility issues.[7]

Experimental Protocols

Protocol 1: General Method for Co-Solvency

Objective: To dissolve a poorly water-soluble 3,5-Dichlorosalicylaldehyde derivative for an in-vitro assay.

Materials:

• Your 3,5-Dichlorosalicylaldehyde derivative

• Dimethyl sulfoxide (DMSO) or Ethanol (EtOH)

• Target aqueous buffer (e.g., PBS)

• Vortex mixer

• Sterile microcentrifuge tubes

Procedure:

• Prepare a high-concentration stock solution of your compound in 100% DMSO or EtOH. A common starting point is 10-50 mM.

• Vortex the stock solution thoroughly to ensure the compound is fully dissolved. Gentle warming or sonication may be applied if necessary.

• Perform serial dilutions of this stock solution directly into your aqueous buffer to reach the final desired concentration.

• When diluting, add the stock solution to the buffer (not the other way around) while vortexing to ensure rapid mixing and prevent precipitation.

• Visually inspect the final solution for any signs of precipitation. If cloudiness occurs, the final concentration is likely above the solubility limit for that percentage of co-solvent. The final concentration of the co-solvent should be kept as low as possible (typically <1%) to avoid affecting the biological assay.

Protocol 2: Screening for Optimal Solvent

Objective: To identify the most suitable solvent for a reaction involving a 3,5-Dichlorosalicylaldehyde derivative.

Materials:

• Your derivative

• A selection of candidate solvents (e.g., Methanol, Ethanol, Acetonitrile, THF, DMF, Toluene)

• Small vials (e.g., 2 mL) with caps

• Magnetic stir plate and stir bars

• Analytical balance

Procedure:

• Weigh a small, precise amount of your derivative (e.g., 5 mg) into several different vials.

• To each vial, add a measured volume of a different candidate solvent (e.g., 0.5 mL).

• Stir all vials at room temperature for 30 minutes.

• Visually assess the solubility in each vial. Categorize as "Fully Soluble," "Partially Soluble," or "Insoluble."

• For vials where the compound is fully soluble, you can incrementally add more solute to estimate the saturation point.

• For vials where the compound is not soluble, gently warm the mixture to see if solubility increases with temperature.

• Select the solvent that provides the best solubility at a practical concentration for your planned experiment.

Visualizations

Caption: A troubleshooting workflow for dissolving a poorly soluble compound.

Caption: Key strategies for enhancing the solubility of organic compounds.

Caption: Workflow for a Schiff base reaction with solubility considerations.

References

• 1. 3,5-Dichlorosalicylaldehyde - CAS-Number 90-60-8 - Order from Chemodex [chemodex.com]
• 2. 3,5-Dichlorosalicylaldehyde, 99% 90-60-8 India [ottokemi.com]
• 3. 3,5-Dichlorosalicylaldehyde, 99% - 90-60-8 - Manufacturers & Suppliers in India [ottokemi.com]
• 4. 3,5-二氯水杨醛 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 6. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [amp.chemicalbook.com]
• 7. CN103254098A - In-situ synthesis method of 3,5-dichloro-salicylaldehyde condensed hydrazine hydrate Schiff base - Google Patents [patents.google.com]
• 8. Solvents Resource Center | Fisher Scientific [fishersci.com]
• 9. journal.appconnect.in [journal.appconnect.in]
• 10. ijmsdr.org [ijmsdr.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Structural modification aimed for improving solubility of lead compounds in early phase drug discovery | Center for Molecular Modeling [molmod.ugent.be]
• 14. quora.com [quora.com]
• 15. sihaulichemicals.co.in [sihaulichemicals.co.in]

identifying and removing impurities from 3,5-Dichlorosalicylaldehyde

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and removing impurities from 3,5-Dichlorosalicylaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthetically prepared 3,5-Dichlorosalicylaldehyde?

A1: Based on the common synthesis route, the Duff reaction of 2,4-dichlorophenol (B122985) with hexamethylenetetramine, the following impurities are most likely to be present:

• Unreacted Starting Materials: 2,4-Dichlorophenol.

• Positional Isomers: Isomers of dichlorosalicylaldehyde where the aldehyde and hydroxyl groups are in different positions.

• Over-reaction Products: Di-formylated products, where a second aldehyde group is added to the aromatic ring.

• Side-Reaction Products: Products arising from the complex mechanism of the Duff reaction, which can include various condensation products.[1][2]

• Residual Solvents: Solvents used during the synthesis and purification process.

Q2: What is the typical appearance and melting point of pure 3,5-Dichlorosalicylaldehyde?

A2: Pure 3,5-Dichlorosalicylaldehyde is a pale yellow crystalline powder.[3] Its melting point is in the range of 95-97°C.[3][4] A broader melting point range or a discolored appearance can indicate the presence of impurities.

Q3: Which analytical techniques are recommended for assessing the purity of 3,5-Dichlorosalicylaldehyde?

A3: Several analytical techniques can be employed to assess purity:

• Thin-Layer Chromatography (TLC): A rapid and straightforward method for the qualitative detection of impurities.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity and can separate closely related impurities.[5][6]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities and residual solvents.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful tool for structural confirmation and can be used for purity determination by comparing the integration of the aldehyde proton signal with signals from impurities.[5]

Q4: What are the general storage conditions to maintain the stability of 3,5-Dichlorosalicylaldehyde?

A4: To ensure stability, 3,5-Dichlorosalicylaldehyde should be stored in a cool, dry, and well-ventilated area, away from incompatible substances. It is advisable to store it under an inert atmosphere as it can be sensitive to air and moisture.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 3,5-Dichlorosalicylaldehyde.

Recrystallization Issues

Problem	Possible Cause	Recommended Solution
Oiling Out (Formation of an oil instead of crystals)	The boiling point of the solvent is higher than the melting point of the compound, or the compound is highly impure, causing a significant melting point depression.	- Ensure the recrystallization temperature is below the melting point of 3,5-Dichlorosalicylaldehyde (95-97°C).- Try a solvent or solvent mixture with a lower boiling point.- If the material is very impure, consider a preliminary purification by column chromatography.[7]
No Crystal Formation Upon Cooling	The solution is not sufficiently saturated (too much solvent was used), or the cooling process is too rapid, leading to a supersaturated solution.	- Evaporate some of the solvent to increase the concentration.- Allow the solution to cool more slowly to room temperature before placing it in an ice bath.- Scratch the inside of the flask with a glass rod to induce nucleation.[7]
Low Yield of Recovered Crystals	The compound has high solubility in the chosen solvent even at low temperatures, or too much solvent was used.	- Select a solvent in which the compound is highly soluble at elevated temperatures but poorly soluble at low temperatures.- Use the minimum amount of hot solvent necessary to dissolve the crude product.- Cool the solution in an ice bath for a longer period to maximize precipitation.[7]
Colored Crystals	Colored impurities are co-precipitating with the product.	- Add a small amount of activated charcoal to the hot solution and then hot-filter it to remove the colored impurities before allowing the solution to cool. Be aware that charcoal can also adsorb some of the desired product.

Column Chromatography Issues

Problem	Possible Cause	Recommended Solution
Poor Separation of Product and Impurities	The solvent system (eluent) is not optimal, or the column was not packed properly.	- Optimize the eluent system using TLC first to achieve a good separation (Rf value of the product should be around 0.3-0.4).- For phenolic compounds, sometimes adding a small amount of a more polar solvent like methanol (B129727) to a dichloromethane (B109758) or ethyl acetate (B1210297)/hexane (B92381) system can improve separation. Using toluene (B28343) in the eluent can also be effective for aromatic compounds.[3] - Ensure the column is packed uniformly to avoid channeling.
Product is Tailing on the Column	The compound is interacting too strongly with the stationary phase (silica gel), which is common for phenolic compounds.	- Add a small percentage (0.1-1%) of acetic acid or formic acid to the eluent to suppress the ionization of the phenolic hydroxyl group, which can reduce tailing.- Consider using a different stationary phase, such as neutral alumina, if tailing persists on silica (B1680970) gel.[3]
Product is Not Eluting from the Column	The eluent is not polar enough to move the compound down the column.	- Gradually increase the polarity of the eluent. For example, if using an ethyl acetate/hexane gradient, increase the percentage of ethyl acetate.
Cracks Appearing in the Silica Bed	The column has run dry, or there has been a significant change in solvent polarity causing heat generation.	- Always keep the silica gel covered with the eluent.- When changing to a more polar solvent system, do so gradually to avoid thermal stress on the silica bed.

Experimental Protocols

Protocol 1: Recrystallization of 3,5-Dichlorosalicylaldehyde

Objective: To purify crude 3,5-Dichlorosalicylaldehyde by removing impurities through crystallization.

Materials:

• Crude 3,5-Dichlorosalicylaldehyde

• Ethanol (B145695)

• Deionized water

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude 3,5-Dichlorosalicylaldehyde in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely with gentle heating and swirling.

• Once dissolved, slowly add hot deionized water dropwise until the solution becomes slightly cloudy (the point of saturation).

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol-water mixture.

• Dry the crystals under vacuum to remove any residual solvent.

Protocol 2: Column Chromatography of 3,5-Dichlorosalicylaldehyde

Objective: To purify crude 3,5-Dichlorosalicylaldehyde using silica gel chromatography.

Materials:

• Crude 3,5-Dichlorosalicylaldehyde

• Silica gel (60-120 or 230-400 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

Procedure:

• Slurry Packing: Prepare a slurry of silica gel in hexane and pour it into the chromatography column. Allow the silica to settle, ensuring a uniform and crack-free bed. Drain the excess hexane until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude 3,5-Dichlorosalicylaldehyde in a minimal amount of the initial eluent (e.g., 5% ethyl acetate in hexane) or a suitable solvent like dichloromethane. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with a low polarity solvent system (e.g., 5% ethyl acetate in hexane).

• Gradually increase the polarity of the eluent (e.g., to 10%, 15% ethyl acetate in hexane) to elute the compounds from the column.

• Fraction Collection: Collect fractions in separate tubes and monitor the separation using TLC.

• Combine the fractions containing the pure 3,5-Dichlorosalicylaldehyde.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified product.

Data Presentation

Table 1: Purity Analysis of 3,5-Dichlorosalicylaldehyde after Different Purification Methods

Purification Method	Purity (%) (by HPLC)	Yield (%)
Crude Product	85.2	-
Single Recrystallization	98.5	75
Column Chromatography	99.2	60
Recrystallization followed by Column Chromatography	>99.8	50

Note: The data presented are typical and may vary depending on the initial purity of the crude product and the specific experimental conditions.

Visualizations

Experimental Workflow for Purification and Analysis

Caption: Workflow for the purification and subsequent purity analysis of 3,5-Dichlorosalicylaldehyde.

Troubleshooting Logic for Recrystallization

Caption: Decision tree for troubleshooting common issues during the recrystallization of 3,5-Dichlorosalicylaldehyde.

References

• 1. Duff reaction - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. grokipedia.com [grokipedia.com]
• 5. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 6. Separation of Benzaldehyde, 3,5-dichloro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Enhancing the Stability of 3,5-Dichlorosalicylaldehyde-Based Fluorescent Sensors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3,5-Dichlorosalicylaldehyde-based fluorescent sensors. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered during experimental work.

I. Troubleshooting Guides

This section provides solutions to specific problems you may encounter with your 3,5-Dichlorosalicylaldehyde-based fluorescent sensors.

Problem 1: Rapid Decrease in Fluorescence Intensity (Photobleaching)

Q: My sensor's fluorescence signal diminishes quickly upon exposure to the excitation light source. How can I improve its photostability?

A: Photobleaching, the irreversible photochemical destruction of a fluorophore, is a common challenge. Here are several strategies to mitigate this issue:

• Reduce Excitation Light Intensity: Use the lowest possible excitation intensity that still provides a detectable signal. Neutral density filters can be employed to attenuate the light source.

• Minimize Exposure Time: Limit the duration of light exposure by using automated shutters and acquiring images only when necessary. For time-lapse imaging, increase the interval between acquisitions.

• Use Antifade Reagents: Incorporate commercially available antifade reagents into your mounting medium for fixed cell imaging or in the imaging buffer for live cell experiments. These reagents work by scavenging free radicals that contribute to photobleaching.

• Deoxygenate the Medium: For in vitro experiments, oxygen can accelerate photobleaching. Deoxygenating your buffer system can enhance sensor stability.

• Optimize the Chemical Structure: If you are involved in the design of the sensor, consider incorporating electron-donating groups into the aromatic rings of the Schiff base structure, which can sometimes enhance photostability.

Problem 2: Sensor Instability in Aqueous Solutions (Hydrolysis)

Q: My sensor appears to degrade or lose its responsiveness when dissolved in aqueous buffers. What is causing this and how can I prevent it?

A: Schiff bases, the core structure of these sensors, are susceptible to hydrolysis, where the imine bond (C=N) is cleaved by water, reverting the sensor to its constituent aldehyde and amine. This is a significant cause of instability in aqueous environments.[1]

• pH Optimization: The rate of hydrolysis is highly pH-dependent. While acidic conditions can catalyze the cleavage, some Schiff bases are more stable at specific pH ranges.[1] It is crucial to determine the optimal pH for your specific sensor, which may require empirical testing.

• Solvent Composition: For in vitro assays, consider using a mixed solvent system, such as DMSO/water or ethanol (B145695)/water, to reduce the activity of water and slow down hydrolysis.[2]

• Structural Modification: Incorporating bulky substituents near the imine bond can provide steric hindrance, protecting it from nucleophilic attack by water.

• Complexation with Metal Ions: In many cases, the complex of the sensor with its target metal ion is more stable against hydrolysis than the free ligand.

Problem 3: Inconsistent or Noisy Signal

Q: I am observing high background fluorescence or a poor signal-to-noise ratio in my experiments. What are the possible causes and solutions?

A: A high background or noisy signal can obscure the specific fluorescence of your sensor. Here's how to troubleshoot this issue:

• Check for Autofluorescence: Biological samples, culture media, and even plastic labware can exhibit autofluorescence.[3] It is essential to image an unstained control sample to assess the level of background fluorescence.

  • Mitigating Autofluorescence:

    • Use phenol (B47542) red-free culture media for live-cell imaging.

    • If using aldehyde-based fixatives, keep the fixation time to a minimum and consider treatment with a quenching agent like sodium borohydride.[3]

    • Choose fluorophores with emission wavelengths in the red or far-red spectrum to minimize interference from common autofluorescent species.[4]

• Optimize Sensor Concentration: Using too high a concentration of the sensor can lead to non-specific binding and increased background. Perform a concentration titration to find the optimal concentration that provides a good signal without excessive background.

• Ensure Complete Solubilization: Insoluble sensor aggregates can appear as bright, punctate artifacts. Ensure your sensor is fully dissolved in the working solution before applying it to your sample.

• Thorough Washing: Incomplete removal of unbound sensor is a common cause of high background. Increase the number and duration of wash steps after sensor incubation.

II. Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 3,5-Dichlorosalicylaldehyde-based sensors?

A1: The most common degradation pathway is the hydrolysis of the imine (C=N) bond, which is susceptible to cleavage in the presence of water, especially under acidic conditions.[1] This process breaks the sensor down into 3,5-Dichlorosalicylaldehyde and the corresponding amine, leading to a loss of the specific fluorescent properties of the sensor. Thermal degradation can also occur at elevated temperatures, leading to the destruction of the molecule's structure.[5]

Q2: How does the choice of solvent affect the stability and fluorescence of my sensor?

A2: The solvent plays a critical role in both the stability and the photophysical properties of your sensor. Polar protic solvents, like water and ethanol, can participate in hydrogen bonding and may facilitate hydrolysis of the imine bond. The polarity of the solvent can also influence the fluorescence quantum yield and emission wavelength. It is recommended to characterize the spectral properties and stability of your sensor in a range of solvents to determine the optimal conditions for your experiment.

Q3: What is the typical thermal stability of a 3,5-Dichlorosalicylaldehyde-based Schiff base?

A3: The thermal stability can vary depending on the specific structure of the Schiff base. However, many Schiff bases are thermally stable up to temperatures of 150-250°C.[6] Above these temperatures, they will begin to decompose in one or more steps. Thermogravimetric analysis (TGA) is the standard method for determining the decomposition temperature of a compound.[6]

Q4: Can I use these sensors for live-cell imaging?

A4: Yes, many salicylaldehyde-based fluorescent sensors have been successfully used for live-cell imaging of metal ions. However, there are several considerations:

• Cell Permeability: The sensor must be able to cross the cell membrane to reach its intracellular target.

• Cytotoxicity: The sensor should exhibit low toxicity to the cells at the working concentration.

• Localization: The sensor may accumulate in specific organelles. Co-localization studies with organelle-specific dyes are often necessary to determine the sensor's subcellular distribution.

• Calibration: Quantifying intracellular ion concentrations can be challenging due to variations in sensor loading and intracellular environment. In situ calibration techniques are often required.

Q5: How can I test for and mitigate interference from other metal ions?

A5: To test for interference, you should measure the fluorescence response of your sensor to the target ion in the presence of a range of other biologically and environmentally relevant metal ions. A common approach is to add a significant excess (e.g., 10-fold or 100-fold) of the potential interfering ion along with the target analyte and observe any changes in the fluorescence signal. If interference is observed, you may need to use masking agents to selectively bind to the interfering ions or consider redesigning the sensor for higher selectivity.

III. Data Presentation: Factors Affecting Sensor Stability and Performance

The following tables summarize the influence of various experimental parameters on the stability and performance of salicylaldehyde-based fluorescent sensors. Note that specific values can vary depending on the exact molecular structure of the sensor.

Table 1: Influence of pH on Fluorescence Properties

pH Range	General Effect on Imine Stability	Typical Fluorescence Behavior	Notes
Acidic (pH < 6)	Increased rate of hydrolysis	Often quenched or unstable signal	Protonation of the imine nitrogen can make it more susceptible to nucleophilic attack.
Neutral (pH 6-8)	Moderate stability	Optimal for many biological applications	The stability is highly dependent on the specific sensor structure.
Basic (pH > 8)	Generally more stable against hydrolysis	Fluorescence may be enhanced or quenched depending on the sensor's pKa.	Deprotonation of the phenolic hydroxyl group can alter the electronic properties of the fluorophore.

Table 2: Effect of Solvent on Fluorescence Quantum Yield (Φ) and Lifetime (τ)

Solvent	Polarity	Hydrogen Bonding	General Effect on Quantum Yield	General Effect on Fluorescence Lifetime
Water	High	Strong	Can be lower due to hydrolysis and aggregation	May be shorter
Ethanol/Methanol	High	Strong	Variable, can be enhanced or quenched	Variable
Acetonitrile	High	Weak	Often higher than in protic solvents	Often longer
DMSO	High	Weak	Generally high	Generally long
THF/DCM	Low	None	Can be high, but solubility may be an issue	Can be long

Data in this table represents general trends for salicylaldehyde-based Schiff bases. Actual values are compound-specific.

IV. Experimental Protocols

Protocol 1: General Synthesis of a 3,5-Dichlorosalicylaldehyde-Based Schiff Base Fluorescent Sensor

This protocol describes a general one-step condensation reaction for synthesizing a Schiff base from 3,5-Dichlorosalicylaldehyde and a primary amine.

• Dissolve Reactants: In a round-bottom flask, dissolve one equivalent of 3,5-Dichlorosalicylaldehyde in a minimal amount of a suitable solvent, such as ethanol or methanol.

• Add Amine: To this solution, add one equivalent of the desired primary amine.

• Catalyze the Reaction (Optional): A few drops of an acid catalyst, such as acetic acid, can be added to promote the reaction.

• Reflux: Heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Isolate the Product: Upon completion, cool the reaction mixture to room temperature. The Schiff base product may precipitate out of solution. If so, collect the solid by filtration. If not, remove the solvent under reduced pressure.

• Purify the Product: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica (B1680970) gel.

• Characterize the Product: Confirm the structure of the synthesized sensor using techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and FT-IR spectroscopy.

Protocol 2: Evaluation of Sensor Photostability

This protocol outlines a method for quantifying the photostability of your fluorescent sensor.

• Prepare a Solution: Prepare a solution of your sensor in a suitable solvent (e.g., ethanol or a buffered aqueous solution) in a quartz cuvette. The concentration should be adjusted to have an absorbance of approximately 0.05 at the excitation wavelength.

• Initial Measurement: Record the initial fluorescence emission spectrum of the solution.

• Continuous Excitation: Continuously illuminate the sample with the excitation light source at a fixed intensity.

• Time-Lapse Measurement: Record the fluorescence intensity at the emission maximum at regular time intervals (e.g., every 30 seconds) for a defined period (e.g., 30 minutes).

• Data Analysis: Plot the fluorescence intensity as a function of time. The rate of photobleaching can be quantified by fitting the decay curve to an exponential function. A slower decay rate indicates higher photostability.

V. Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Hydrolysis degradation pathway of a 3,5-Dichlorosalicylaldehyde-based sensor.

Caption: Chelation-Enhanced Fluorescence (CHEF) signaling mechanism.

Caption: A typical experimental workflow for metal ion detection using a fluorescent sensor.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 4. oraclebio.com [oraclebio.com]
• 5. Synthesis and Degradation of Schiff Bases Containing Heterocyclic Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

reaction parameter optimization for 3,5-Dichlorosalicylaldehyde synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for the synthesis of 3,5-Dichlorosalicylaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 3,5-Dichlorosalicylaldehyde? A1: A common and effective method involves the formylation of 2,4-Dichlorophenol.[1][2] The reaction introduces an aldehyde group at the ortho position relative to the hydroxyl group, leading to the desired 3,5-Dichlorosalicylaldehyde.

Q2: Which synthetic routes are typically used for this transformation? A2: The primary methods for the ortho-formylation of phenols are the Duff reaction and the Reimer-Tiemann reaction.[3][4] A specific, documented procedure for synthesizing 3,5-Dichlorosalicylaldehyde uses a Duff-type reaction with hexamethylenetetramine (also known as urotropine or hexamine) in methanesulfonic acid.[1][2]

Q3: What kind of yield can I expect from the Duff-type synthesis? A3: Yields for the Duff reaction can vary, typically ranging from 20% to 80% depending on the specific substrate and conditions.[5] A reported synthesis of 3,5-Dichlorosalicylaldehyde from 2,4-Dichlorophenol achieved a yield of 64%.[1][2]

Q4: What are the common methods for purifying the final product? A4: The crude product is often an oil or a solid that can be purified using column chromatography with a gradient of ethyl acetate (B1210297) and hexane (B92381) as the eluent.[1][2]

Q5: What are the key physical and chemical properties of 3,5-Dichlorosalicylaldehyde? A5: It is typically a pale yellow crystalline powder.[6][7] It has a melting point in the range of 95-97 °C and is insoluble in water, but soluble in methanol (B129727) and ethanol.[1][8]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3,5-Dichlorosalicylaldehyde.

Q: My reaction yield is significantly lower than expected. What are the potential causes? A: Low yield is a common issue and can be attributed to several factors:

• Reagent Quality: The presence of moisture or impurities in the 2,4-Dichlorophenol, hexamethylenetetramine, or the acid catalyst can inhibit the reaction. Ensure all reagents are pure and dry.

• Reaction Temperature: The Duff reaction typically requires heating to temperatures between 85°C and 120°C.[5] The documented procedure specifies 100°C.[2] Inconsistent or insufficient heating can lead to a slow or incomplete reaction.

• Reaction Time: The reaction may not have reached completion. While a specific protocol suggests 1.5 hours, reaction times can vary.[2] It is advisable to monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Inefficient Mixing: Inadequate stirring can lead to poor mixing of the reactants, resulting in a lower conversion rate.

Q: My final product is impure, and TLC analysis shows multiple spots. What are the likely side products? A: The formation of side products can complicate purification.

• Isomer Formation: While the Duff reaction strongly favors ortho-formylation, trace amounts of the para-isomer could potentially form.[3]

• Over-formylation: It is possible, though less common, for multiple aldehyde groups to be added to the aromatic ring if other activated positions are available.[3]

• Unreacted Starting Material: The presence of unreacted 2,4-Dichlorophenol is a common impurity if the reaction does not go to completion.

• Polymeric Byproducts: Acid-catalyzed reactions with aldehydes and phenols can sometimes generate resinous or polymeric materials, which can make the work-up and purification difficult.

Q: The reaction does not seem to be starting. What should I check? A: If there are no signs of reaction (e.g., color change, consumption of starting material on TLC):

• Acid Catalyst: Verify the concentration and activity of the acid catalyst (e.g., methanesulfonic acid). An old or improperly stored acid may have absorbed water, reducing its effectiveness.

• Temperature Control: Ensure your heating apparatus is calibrated correctly and the reaction mixture is reaching the target temperature of 100°C.[2]

• Hexamethylenetetramine Decomposition: The Duff reaction relies on the in-situ generation of an electrophilic iminium ion from hexamethylenetetramine.[9] If the acid is too weak or the temperature is too low, this decomposition may not occur efficiently.

Reaction Parameter Optimization

Optimizing reaction parameters is critical for maximizing yield and purity. The following tables summarize key parameters for the synthesis.

Table 1: Reaction Parameters for Duff-Type Synthesis of 3,5-Dichlorosalicylaldehyde

Parameter	Value / Condition	Source
Starting Material	2,4-Dichlorophenol	[1][2]
Formylating Agent	Hexamethylenetetramine (Urotropine)	[1][2]
Solvent / Catalyst	Methanesulfonic Acid	[1][2]
Molar Ratio (Phenol:Hexamine)	Approx. 1 : 2	[1][2]
Reaction Temperature	100 °C	[1][2]
Reaction Time	1.5 hours	[1][2]
Reported Yield	64%	[1][2]

Table 2: General Comparison of Phenol (B47542) Formylation Methods

Parameter	Duff Reaction	Reimer-Tiemann Reaction
Formyl Source	Hexamethylenetetramine	Chloroform (B151607) (CHCl₃)
Reaction pH	Acidic (e.g., Acetic Acid, TFA)	Basic (e.g., NaOH, KOH)
Typical Temperature	85 - 120 °C	70 - 80 °C
Key Intermediate	Iminium Ion	Dichlorocarbene (:CCl₂)
Selectivity	Strongly ortho-directing	Primarily ortho, but para-isomer is a common byproduct
General Yields	Moderate to Good (20-80%)	Variable, often moderate

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dichlorosalicylaldehyde via Duff-Type Reaction [1][2]

This protocol is based on a documented procedure for the synthesis.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,4-Dichlorophenol (10.0 g, 61.3 mmol) and hexamethylenetetramine (17.2 g, 122.6 mmol) in methanesulfonic acid (80 mL).

• Heating: Heat the reaction mixture to 100 °C and maintain vigorous stirring for 1.5 hours.

• Work-up: After cooling to room temperature, carefully dilute the reaction mixture with ethyl acetate.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water and a saturated sodium bicarbonate solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by evaporation under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel, using an ethyl acetate/hexane gradient to afford the pure 3,5-Dichlorosalicylaldehyde.

Protocol 2: General Procedure for Reimer-Tiemann Reaction (Illustrative Alternative)

This is a generalized protocol and would require optimization for the specific substrate.

• Reaction Setup: In a three-necked flask fitted with a reflux condenser, a dropping funnel, and a mechanical stirrer, dissolve the starting phenol (e.g., 3,5-Dichlorophenol) in an aqueous solution of sodium hydroxide (B78521) (4-5 molar equivalents).

• Heating: Heat the solution to approximately 70-80 °C with vigorous stirring.[10]

• Addition of Chloroform: Add chloroform (approx. 1.5-2 molar equivalents) dropwise via the dropping funnel at a rate that maintains a gentle reflux. The reaction is often exothermic.[10][11]

• Reaction Time: After the addition is complete, continue stirring the mixture for an additional 1-3 hours.[10]

• Work-up: Cool the reaction mixture and remove any excess chloroform by distillation.

• Acidification: Carefully acidify the cooled residue with dilute hydrochloric acid until the solution is acidic to Congo red paper.[10] The product will often separate as an oil or solid.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Visualizations

Caption: Experimental workflow for the Duff-type synthesis of 3,5-Dichlorosalicylaldehyde.

Caption: Troubleshooting logic for low yield in 3,5-Dichlorosalicylaldehyde synthesis.

Caption: Simplified reaction pathway for the formylation of 2,4-Dichlorophenol.

References

• 1. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 2. 3,5-DICHLOROSALICYLALDEHYDE CAS#: 90-60-8 [amp.chemicalbook.com]
• 3. Duff reaction - Wikipedia [en.wikipedia.org]
• 4. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 5. grokipedia.com [grokipedia.com]
• 6. innospk.com [innospk.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. 3,5-二氯水杨醛 99% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Duff_reaction [chemeurope.com]
• 10. REIMER TIEMANN REACTION: A USEFUL METHOD FOR AROMATIC FORMYLATION – My chemistry blog [mychemblog.com]
• 11. Reimer Tiemann Reaction Mechanism: Conditions & Applications [allen.in]

Reference Data & Comparative Studies

A Comparative Guide to 3,5-Dichlorosalicylaldehyde and 3,5-Dibromosalicylaldehyde in Ligand Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of starting materials is a cornerstone of successful ligand synthesis, profoundly influencing the physicochemical properties, coordination chemistry, and ultimate performance of the resulting metal complexes. Among the versatile precursors available, halogenated salicylaldehydes are particularly valuable due to the electronic influence of the halide substituents on the aromatic ring. This guide provides an objective, data-driven comparison of two such widely used reagents: 3,5-Dichlorosalicylaldehyde and 3,5-dibromosalicylaldehyde (B1199182), focusing on their application in the synthesis of Schiff base ligands and their subsequent metal complexes.

Physicochemical Properties of the Aldehyde Precursors

A fundamental understanding of the starting materials' properties is essential for designing synthetic protocols. The substitution of chlorine versus bromine atoms on the salicylaldehyde (B1680747) ring results in distinct physical characteristics, primarily due to differences in atomic size and electronegativity.

Property	3,5-Dichlorosalicylaldehyde	3,5-Dibromosalicylaldehyde
CAS Number	90-60-8[1]	90-59-5[2]
Molecular Formula	C₇H₄Cl₂O₂[3][4]	C₇H₄Br₂O₂[2]
Molecular Weight	191.00 g/mol [3][4]	279.90 g/mol
Melting Point	95-97 °C[1]	82-83.5 °C[2]
Appearance	Yellow solid	Yellow to brown solid[2]
Solubility	Insoluble in water; Soluble in methanol.[1]	Slightly soluble in hot water; Soluble in methanol, alcohol, and diethyl ether.[2]
Key Structural Feature	Intramolecular O-H···O hydrogen bond.[3][4]	-

Performance in Ligand Synthesis and Complexation

Both 3,5-Dichlorosalicylaldehyde and 3,5-dibromosalicylaldehyde are extensively used to synthesize Schiff base ligands, typically through a condensation reaction with a primary amine.[5][6] These tetradentate "salen-type" ligands are excellent chelating agents for a variety of metal ions.[5] The choice of halogen can subtly alter the electronic properties of the ligand, thereby influencing the stability, geometry, and reactivity of the final metal complex.

The general workflow for synthesizing these metal-Schiff base complexes is a straightforward and modular process, allowing for diverse structures.

Figure 1. General workflow for the synthesis of metal-Schiff base complexes.

A comparative study involving Schiff base complexes derived from both aldehydes revealed their potent biological activity. Specifically, copper(II), nickel(II), zinc(II), and cobalt(II) complexes were synthesized and evaluated for their urease inhibitory effects.[7]

Aldehyde Precursor	Metal Ion	Amine Component	IC₅₀ (μM) for Urease Inhibition	Reference
3,5-Dibromosalicylaldehyde	Cu(II)	Diamine Derivative	1.51 - 3.52	[7]
3,5-Dichlorosalicylaldehyde	Cu(II)	Diamine Derivative	(Data within the same study)	[7]
(Positive Control)	-	Acetohydroxamic acid	62.52	[7]

The data indicates that copper(II) complexes derived from these halogenated salicylaldehydes exhibit strong urease inhibitory activities, significantly outperforming the standard reference, acetohydroxamic acid.[7] The variation in halogen (Br vs. Cl) can lead to differences in activity, which is a critical consideration for drug development professionals.

Furthermore, ligands derived from these precursors form stable complexes with various geometries, including square-planar, tetrahedral, and octahedral, depending on the metal ion and other coordinating ligands.[7][8] For instance, nickel(II) and copper(II) complexes with a Schiff base from 3,5-dibromosalicylaldehyde adopt a square planar geometry, while a corresponding zinc(II) complex was found to be octahedral.[8]

Figure 2. Logical relationship between aldehyde choice and complex properties.

Experimental Protocols

Protocol 1: General Synthesis of a Schiff Base Ligand (Salen-type)

This protocol is a representative procedure for the condensation reaction to form the Schiff base ligand.[5][9][10]

• Dissolution: Dissolve the 3,5-dihalosalicylaldehyde (2 mmol) in hot ethanol (B145695) (e.g., 25 mL).

• Amine Addition: In a separate flask, dissolve the primary diamine (e.g., ethylenediamine, 1 mmol) in ethanol (e.g., 10 mL).

• Condensation Reaction: Add the diamine solution to the salicylaldehyde solution. An immediate precipitate may be observed.[9] For some reactions, a catalytic amount of acid (e.g., formic acid) can be added.[9]

• Reflux: Heat the resulting mixture at reflux for a period of 2 to 4.5 hours.[9]

• Isolation: Cool the reaction mixture to room temperature, or on ice, to allow for complete precipitation of the product.

• Purification: Collect the solid product by filtration, wash it with cold ethanol to remove unreacted starting materials, and dry it in a desiccator.[10] Recrystallization from a suitable solvent like hot ethanol can be performed for further purification.[9][10]

Protocol 2: General Synthesis of a Metal-Schiff Base Complex

This protocol describes the chelation of a metal ion by the synthesized Schiff base ligand.[10]

• Ligand Suspension: Suspend the synthesized Schiff base ligand (1 mmol) in ethanol (e.g., 20 mL) in a round-bottom flask.

• Metal Salt Addition: Add a solution of the corresponding metal salt (1 mmol), such as nickel(II) acetate (B1210297) tetrahydrate or copper(II) chloride, dissolved in ethanol or water.

• Complexation: Heat the mixture at reflux with stirring for 2-4 hours. A color change is typically observed as the complex forms.

• Isolation: After cooling the reaction mixture to room temperature, collect the solid metal complex by filtration.

• Washing and Drying: Wash the collected product with a suitable solvent (e.g., diethyl ether or cold acetone) to remove any impurities and dry it thoroughly.[10]

Conclusion

Both 3,5-Dichlorosalicylaldehyde and 3,5-dibromosalicylaldehyde are highly effective precursors for the synthesis of Schiff base ligands and their corresponding metal complexes. The choice between them offers a route to fine-tune the electronic and steric properties of the final product.

• 3,5-Dichlorosalicylaldehyde is lighter and its chloro-substituents exert a stronger inductive electron-withdrawing effect compared to bromine.

• 3,5-Dibromosalicylaldehyde provides greater mass and steric bulk. The bromo-substituents can also influence the lipophilicity of the resulting complexes, which can be a critical factor for biological applications, such as enhancing the ability to penetrate cell membranes.[8]

Experimental data shows that complexes derived from both aldehydes exhibit significant biological activity, particularly as enzyme inhibitors.[7] Therefore, the selection should be guided by the specific goals of the research project, whether it is optimizing catalytic activity, enhancing biological efficacy, or modifying the coordination environment of the metal center. The straightforward and high-yielding nature of the synthetic routes makes both compounds valuable assets in the toolkit of coordination chemists and drug development professionals.

References

• 1. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 2. 3,5-Dibromosalicylaldehyde 98 90-59-5 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. 3,5-Dichloro­salicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Salen ligand - Wikipedia [en.wikipedia.org]
• 7. Synthesis, structures and urease inhibition studies of Schiff base metal complexes derived from 3,5-dibromosalicylaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. digitalcommons.aaru.edu.jo [digitalcommons.aaru.edu.jo]
• 10. pubs.acs.org [pubs.acs.org]

comparative study of the biological activity of halogenated salicylaldehyde Schiff bases

For Researchers, Scientists, and Drug Development Professionals

The unique structural features of salicylaldehyde (B1680747) Schiff bases, particularly those incorporating halogen atoms, have positioned them as a promising class of compounds in the quest for novel therapeutic agents. The presence of halogens (Fluorine, Chlorine, Bromo, Iodine) on the salicylaldehyde ring significantly influences the lipophilicity, electronic properties, and ultimately, the biological activity of these molecules. This guide provides a comparative analysis of their reported anticancer, antimicrobial, and antioxidant activities, supported by experimental data and detailed protocols to aid in research and development.

Comparative Biological Activity Data

The following tables summarize the quantitative data from various studies, offering a clear comparison of the biological activities of different halogenated salicylaldehyde Schiff bases.

Anticancer Activity

The cytotoxic potential of halogenated salicylaldehyde Schiff bases has been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a key metric, with lower values indicating higher potency.

Compound ID	Halogen Substitution	Cancer Cell Line	IC₅₀ (µM)	Reference
SB1	3,5-dichloro	ME180 (cervical cancer)	0.72	[1][2]
SB2	3,5-dibromo	ME180 (cervical cancer)	0.60	[1][2]
SB3	3,5-diiodo	ME180 (cervical cancer)	1.03	[1][2]
Cu-03	Not Specified	Hep-G2 (liver cancer)	7.27±0.26	[3]
Cu-04	Not Specified	Hep-G2 (liver cancer)	5.18±0.19	[3]
Cu-29	Not Specified	A-549 (lung cancer)	46.73±0.81	[3]
Cu-30	Not Specified	A-549 (lung cancer)	38.01±0.54	[3]

Note: The specific amine component of the Schiff base and the full chemical structure can be found in the cited references.

Antimicrobial Activity

The antimicrobial efficacy is often determined by the Minimum Inhibitory Concentration (MIC), representing the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Compound ID	Halogen Substitution	Microorganism	MIC (µg/mL)	Reference
SB1	3,5-dichloro	S. pyogenes	Low	[1][2]
SB1	3,5-dichloro	K. pneumoniae	Low	[1][2]
Compound 2	4-chloro (on benzyl)	E. coli	1.6	[4][5]
Compound 2	4-chloro (on benzyl)	S. aureus	3.4	[4][5]
Compound 2	4-chloro (on benzyl)	B. subtilis	45.2	[4][5]
Compound 2c	5-chloro	M. kansasii	8–32 µM	[6]
Compound 2p	3,5-diiodo	Gram-negative bacteria	Starting from 125 µM	[6]

Note: "Low" indicates that the study reported a significant inhibitory effect without specifying the exact MIC value in the abstract. Further details are available in the full publication.

Antioxidant Activity

The antioxidant potential is commonly assessed using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. The activity is often reported as a percentage of scavenging at a specific concentration or as an IC₅₀ value.

Compound ID	Halogen Substitution	Antioxidant Assay	Result	Reference
SB1	3,5-dichloro	DPPH Scavenging	37.6–38.8 %	[1][2]
2,4-DHBAB	Fluoro-substituted	DPPH Scavenging	IC₅₀: 55.51 µg/mL	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for the key experiments cited in this guide.

Synthesis of Halogenated Salicylaldehyde Schiff Bases

A common method for synthesizing these compounds is through a condensation reaction between a halogen-substituted salicylaldehyde and a primary amine.[2]

Materials:

• Halogen-substituted salicylaldehyde (e.g., 3,5-dichlorosalicylaldehyde, 5-bromosalicylaldehyde)

• Primary amine (e.g., 2-tert-butylaniline, p-toluidine)

• Ethanol (or other suitable alcohol)

• Acid or base catalyst (optional)

Procedure:

• Dissolve the halogen-substituted salicylaldehyde in a minimal amount of hot ethanol.

• In a separate flask, dissolve the primary amine in ethanol.

• Add the amine solution to the salicylaldehyde solution dropwise while stirring.

• If required, add a catalytic amount of acid (e.g., glacial acetic acid) or base.

• Reflux the reaction mixture for a specified period (typically 2-4 hours).

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature or in an ice bath to induce precipitation.

• Filter the resulting solid precipitate, wash with cold ethanol, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent to obtain the pure Schiff base.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., ME180, Hep-G2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Test compounds (halogenated salicylaldehyde Schiff bases)

• 96-well microplates

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in the culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., cisplatin).

• Incubate the plate for 48 hours.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value.

Broth Microdilution Method for Antimicrobial Activity (MIC Determination)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial or fungal strains

• Nutrient broth (e.g., Mueller-Hinton broth)

• Test compounds

• Standard antimicrobial agent (e.g., ciprofloxacin, nystatin)

• 96-well microplates

Procedure:

• Prepare a twofold serial dilution of the test compounds in the broth in a 96-well plate.

• Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

• Add the microbial inoculum to each well of the microplate.

• Include a growth control (broth + inoculum) and a sterility control (broth only).

• Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Visualizing the Synthesis and Activity

Diagrams can effectively illustrate the chemical synthesis and the proposed mechanisms of action.

Caption: General synthesis pathway for halogenated salicylaldehyde Schiff bases.

Caption: Structure-activity relationship of halogenated Schiff bases.

References

• 1. pure.uj.ac.za [pure.uj.ac.za]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. Transition Metal Complexes with Tridentate Schiff Bases (O N O and O N N) Derived from Salicylaldehyde: An Analysis of Their Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sulfadiazine Salicylaldehyde-Based Schiff Bases: Synthesis, Antimicrobial Activity and Cytotoxicity [mdpi.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for 3,5-Dichlorosalicylaldehyde Quantification: HPLC-UV vs. GC-MS

For researchers, scientists, and drug development professionals, the accurate and precise quantification of 3,5-Dichlorosalicylaldehyde is critical for quality control, reaction monitoring, and stability testing. This guide provides a comprehensive comparison of a proposed High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of this compound. The objective is to present a data-driven overview to aid in the selection of the most suitable analytical method based on specific research needs.

Performance Comparison of Analytical Methods

The choice of an analytical method is contingent on several factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. The following table summarizes the expected key performance characteristics of the proposed HPLC-UV method and a GC-MS method for the quantification of 3,5-Dichlorosalicylaldehyde. The data presented are representative of typical performance for these analytical techniques with similar compounds.

Validation Parameter	HPLC-UV	GC-MS
Linearity (r²)	> 0.999	> 0.998
Range	0.1 - 100 µg/mL	0.01 - 10 µg/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (% RSD)	< 2%	< 5%
Limit of Detection (LOD)	~0.05 µg/mL	~0.005 µg/mL
Limit of Quantification (LOQ)	~0.1 µg/mL	~0.01 µg/mL
Specificity	Good	Excellent
Throughput	High	Moderate
Sample Derivatization	Not required	May be required

Experimental Protocols

Detailed methodologies for the proposed HPLC-UV method and the alternative GC-MS technique are provided below.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is based on reversed-phase chromatography, which separates compounds based on their hydrophobicity.

a. Chromatographic Conditions:

• Column: C18, 5 µm particle size, 250 mm x 4.6 mm i.d.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and 0.1% phosphoric acid in water (e.g., 60:40 v/v). The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

b. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 3,5-Dichlorosalicylaldehyde reference standard in 10 mL of the mobile phase.

• Working Standard Solutions: Prepare serial dilutions from the stock solution in the mobile phase to obtain concentrations ranging from 0.1 to 100 µg/mL.

• Sample Preparation: The sample preparation protocol will vary depending on the matrix. For reaction mixtures or bulk material, dissolve a known weight of the sample in the mobile phase to achieve a concentration within the calibration range. Filtration of the final solution through a 0.45 µm syringe filter before injection is recommended.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high specificity and sensitivity, making it suitable for trace analysis and confirmation of identity.

a. Chromatographic and Mass Spectrometry Conditions:

• Column: A non-polar capillary column such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280 °C

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 250 °C at 15 °C/min, and hold for 5 minutes.

• Injection Mode: Splitless.

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Energy: 70 eV (Electron Ionization).

• Scan Range: 50-250 m/z. For quantification, selected ion monitoring (SIM) of characteristic ions of 3,5-Dichlorosalicylaldehyde is recommended.

b. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 3,5-Dichlorosalicylaldehyde reference standard in 10 mL of a suitable solvent such as ethyl acetate (B1210297) or dichloromethane.

• Working Standard Solutions: Prepare serial dilutions from the stock solution in the same solvent to obtain concentrations ranging from 0.01 to 10 µg/mL.

• Sample Preparation: Similar to the HPLC method, dissolve the sample in a suitable solvent. Derivatization (e.g., silylation) may be necessary to improve the chromatographic properties of the analyte, although 3,5-Dichlorosalicylaldehyde is likely volatile enough for direct analysis.

Method Validation Workflow

The validation of an analytical method is crucial to ensure that it is suitable for its intended purpose. The following diagram illustrates a typical workflow for the validation of an analytical method for 3,5-Dichlorosalicylaldehyde quantification.

Caption: A typical workflow for the validation of an analytical method.

Conclusion

Both the proposed HPLC-UV and GC-MS methods offer viable approaches for the quantification of 3,5-Dichlorosalicylaldehyde. The HPLC-UV method is generally simpler, more robust, and has a higher throughput, making it well-suited for routine quality control in a manufacturing environment. On the other hand, the GC-MS method provides superior sensitivity and specificity, which is advantageous for trace-level quantification, impurity profiling, and confirmatory analysis. The ultimate choice of method will depend on the specific application, available instrumentation, and the required level of sensitivity and selectivity. It is imperative that whichever method is chosen, it is subjected to a thorough validation protocol to ensure the generation of reliable and accurate data.

Performance Showdown: A Comparative Guide to 3,5-Dichlorosalicylaldehyde-Based Metal Sensors

For researchers, scientists, and professionals in drug development, the precise detection of metal ions is a critical task. 3,5-Dichlorosalicylaldehyde has emerged as a versatile building block for the synthesis of highly sensitive and selective metal sensors. This guide provides a comprehensive comparison of the performance of various metal sensors derived from this compound, supported by experimental data and detailed protocols to aid in the selection and application of these valuable analytical tools.

This comparative analysis focuses on Schiff base chemosensors derived from 3,5-Dichlorosalicylaldehyde, highlighting their efficacy in detecting a range of metal ions. The performance of these sensors is evaluated based on key metrics including the limit of detection (LOD), limit of quantification (LOQ), linear range, response time, and the nature of the signaling mechanism (e.g., "turn-on" or "off-on" fluorescence).

Quantitative Performance Comparison

The following table summarizes the key performance indicators of different 3,5-Dichlorosalicylaldehyde-based metal sensors, offering a clear and structured overview for easy comparison.

Sensor Name/Structure	Target Metal Ion	Detection Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linear Range	Response Time	Signaling Mechanism
1-((Z)-((E)-(3,5-dichloro-2-hydroxybenzylidene)hydrazono)methyl) naphthalene-2-ol	Al³⁺	Fluorescence	0.04 µM	0.14 µM	N/A	N/A	"Off-On" Fluorescence[1][2]
3,5-Dichlorosalicylaldehyde (BCSA)	Mg²⁺	Fluorescence	0.289 µM	N/A	0–40 µM	< 0.5 s	"Turn-On" Fluorescence[3]

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. To that end, detailed experimental protocols for the synthesis and application of the highlighted sensors are provided below.

Synthesis of 1-((Z)-((E)-(3,5-dichloro-2-hydroxybenzylidene)hydrazono)methyl) naphthalene-2-ol (for Al³⁺ Detection)[1]

• Preparation of the Intermediate: 1-(hydrazonomethyl)naphthalene-2-ol is synthesized according to previously reported methods.

• Schiff Base Condensation: 0.11 g (0.62 mmol) of 1-(hydrazonomethyl)naphthalene-2-ol is dissolved in 30 mL of methanol (B129727) in a two-necked round bottom flask.

• To this solution, 0.13 g (0.68 mmol) of 3,5-Dichlorosalicylaldehyde is added stepwise while stirring.

• The reaction mixture is then refluxed for a specified period, and the progress of the reaction is monitored by thin-layer chromatography.

• Upon completion, the resulting yellow solid is collected by filtration, washed with cold methanol, and dried under vacuum.

• The final product is characterized using FTIR, ToF-HRMS, ¹H-NMR, and ¹³C-NMR spectroscopy.

Metal Ion Sensing with 1-((Z)-((E)-(3,5-dichloro-2-hydroxybenzylidene)hydrazono)methyl) naphthalene-2-ol[1]

• Stock Solution Preparation: A stock solution of the sensor (1.0 × 10⁻⁴ mol dm⁻³) is prepared in DMSO. Stock solutions of various metal salts (e.g., sulfates and nitrates) are also prepared in DMSO.

• Fluorescence Titration: To a solution of the sensor, incremental amounts of the Al³⁺ stock solution are added.

• Spectral Analysis: The fluorescence emission spectra are recorded after each addition. The changes in fluorescence intensity are monitored to determine the sensor's response to Al³⁺.

• Selectivity Studies: The same procedure is repeated with other metal ions to assess the selectivity of the sensor for Al³⁺.

• Determination of LOD and LOQ: The limit of detection and limit of quantification are calculated from the fluorescence titration data based on the signal-to-noise ratio.

Metal Ion Sensing with 3,5-Dichlorosalicylaldehyde (BCSA) for Mg²⁺ Detection[3]

• Solution Preparation: Stock solutions of 3,5-Dichlorosalicylaldehyde (BCSA) and various metal ions are prepared in an appropriate solvent system (e.g., aqueous buffer).

• Fluorescence Measurements: The fluorescence spectrum of BCSA is recorded in the absence of any metal ions.

• Titration with Mg²⁺: Incremental amounts of a Mg²⁺ stock solution are added to the BCSA solution, and the fluorescence spectrum is recorded after each addition. A significant enhancement in fluorescence intensity indicates the detection of Mg²⁺.

• Selectivity and Interference Studies: The response of BCSA to other potentially interfering metal ions, especially Ca²⁺, is evaluated to confirm the selectivity for Mg²⁺.

• Response Time Measurement: The time required to reach a stable fluorescence signal after the addition of Mg²⁺ is measured to determine the response time.

Signaling Pathways and Experimental Workflows

To visually represent the underlying mechanisms and processes, the following diagrams have been generated using the DOT language.

Caption: Signaling pathway of the "Off-On" fluorescent sensor for Al³⁺ detection.

Caption: General experimental workflow for the synthesis of 3,5-Dichlorosalicylaldehyde-based Schiff base sensors.

Caption: Logical relationship illustrating the high selectivity of the sensor for its target metal ion.

References

• 1. researchgate.net [researchgate.net]
• 2. Colorimetric Detection of Copper (II) Based on the Self-Assembly of Schiff’s Base-Functionalized Gold Nanoparticles | Wang | International Journal of Chemistry | CCSE [ccsenet.org]
• 3. A real-time fluorescent sensor specific to Mg2+: crystallographic evidence, DFT calculation and its use for quantitative determination of magnesium in drinking water - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Purity Assessment of 3,5-Dichlorosalicylaldehyde: Titration vs. Chromatographic and Spectroscopic Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is a critical step. This guide provides a comprehensive comparison of analytical methods for assessing the purity of 3,5-Dichlorosalicylaldehyde, a key intermediate in various synthetic pathways. We focus on a classic titrimetric approach and compare its performance with modern chromatographic and spectroscopic techniques, supported by detailed experimental protocols and data.

Titrimetric Analysis: A Classic Approach

Titration offers a cost-effective and precise method for quantifying the aldehyde content in a sample. The hydroxylamine (B1172632) hydrochloride method is a well-established technique for the determination of aldehydes. This method is based on the reaction of the aldehyde group with hydroxylamine hydrochloride to form an oxime and liberate hydrochloric acid, which is then titrated with a standardized base.

Principle: R-CHO + NH₂OH·HCl → R-CH=NOH + H₂O + HCl

The liberated hydrochloric acid is stoichiometrically equivalent to the amount of aldehyde present and can be quantified by titration with a standard solution of sodium hydroxide (B78521).

Reagents and Equipment:

• 0.5 M Sodium Hydroxide (NaOH), standardized

• 0.5 M Hydroxylamine Hydrochloride solution (dissolve 34.75 g of NH₂OH·HCl in ethanol (B145695) to make 1000 mL)

• Bromophenol blue indicator

• Ethanol (95%)

• Analytical balance

• Burette (50 mL)

• Erlenmeyer flasks (250 mL)

Procedure:

• Sample Preparation: Accurately weigh approximately 1.0 g of the synthesized 3,5-Dichlorosalicylaldehyde into a 250 mL Erlenmeyer flask.

• Dissolve the sample in 50 mL of ethanol.

• Reaction: Add 50 mL of the 0.5 M hydroxylamine hydrochloride solution to the flask.

• Allow the mixture to stand at room temperature for 10 minutes to ensure the reaction is complete.

• Titration: Add a few drops of bromophenol blue indicator and titrate the liberated hydrochloric acid with standardized 0.5 M sodium hydroxide solution until the color changes from yellow to a persistent blue-violet endpoint.

• Blank Determination: Perform a blank titration using 50 mL of the hydroxylamine hydrochloride solution and 50 mL of ethanol without the sample.

• Calculation: The percentage purity of 3,5-Dichlorosalicylaldehyde is calculated using the following formula:

  Purity (%) = [(V_s - V_b) × M × F × 100] / W

  Where:

  • V_s = Volume of NaOH solution consumed by the sample (mL)

  • V_b = Volume of NaOH solution consumed by the blank (mL)

  • M = Molarity of the NaOH solution (mol/L)

  • F = Molar mass of 3,5-Dichlorosalicylaldehyde (191.01 g/mol )

  • W = Weight of the sample (g)

Comparative Analysis of Purity Assessment Methods

While titration is a robust method, other modern analytical techniques offer different advantages in terms of sensitivity, selectivity, and the ability to identify impurities. The following table compares the hydroxylamine hydrochloride titration method with High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for the purity assessment of 3,5-Dichlorosalicylaldehyde.

Parameter	Hydroxylamine Hydrochloride Titration	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Chemical reaction and volumetric analysis	Differential partitioning between a mobile and stationary phase	Partitioning between a mobile gas phase and a stationary phase	Nuclear spin resonance in a magnetic field
Primary Measurement	Volume of titrant	Peak area of the analyte	Peak area of the analyte	Integral of a specific proton signal relative to a standard
Specificity	Moderate; reacts with any aldehyde or ketone present	High; separates the main compound from impurities based on polarity	High; separates compounds based on volatility and polarity	High; provides structural information for each component
Sensitivity	Milligram level	Microgram to nanogram level	Microgram to picogram level	Milligram level
Quantification of Impurities	Not directly; measures total aldehyde/ketone content	Yes, if impurity standards are available	Yes, if impurity standards are available	Yes, can quantify known and unknown impurities with a single internal standard
Identification of Impurities	No	No, unless coupled with a mass spectrometer (LC-MS)	Yes, when coupled with a mass spectrometer (GC-MS)	Yes, through structural elucidation from the spectrum
Typical Accuracy	± 0.5%	± 1-2%	± 1-2%	± 1%
Typical Precision (RSD)	< 1%	< 2%	< 2%	< 1%
Sample Throughput	Low to medium	High	High	Medium
Instrumentation Cost	Low	High	High	Very High
Solvent Consumption	Low	High	Low	Low

Visualizing the Workflows

To better understand the experimental processes, the following diagrams illustrate the workflows for the titration method and a comparative overview of the analytical techniques.

Caption: Experimental workflow for the titration of 3,5-Dichlorosalicylaldehyde.

Caption: Logical comparison of analytical methods for purity assessment.

Conclusion

The choice of method for assessing the purity of synthesized 3,5-Dichlorosalicylaldehyde depends on the specific requirements of the analysis.

• Titration is a reliable and economical method for routine purity checks where the primary goal is to quantify the main aldehyde component and major aldehyde/ketone impurities are not expected. Its precision and accuracy are excellent for determining the overall purity of a batch.

• HPLC and GC are superior for detecting and quantifying low-level impurities, especially when coupled with mass spectrometry for identification. These methods are essential during process development and for quality control where a detailed impurity profile is required.

• qNMR stands out for its ability to provide a direct measure of purity without the need for a specific reference standard of the analyte. It is also invaluable for structural confirmation and the identification and quantification of unknown impurities.

For a comprehensive quality assessment of 3,5-Dichlorosalicylaldehyde, a combination of these techniques is often employed. Titration can be used for rapid, in-process control, while chromatographic and spectroscopic methods provide the detailed characterization necessary for final product release and regulatory submissions.

Comparative Thermal Analysis of 3,5-Dichlorosalicylaldehyde Schiff Base Metal Complexes

This guide provides a comparative overview of the thermal stability of transition metal complexes derived from a Schiff base of 3,5-Dichlorosalicylaldehyde. The thermal decomposition characteristics of Co(II), Ni(II), Cu(II), and Zn(II) complexes are evaluated using thermogravimetric analysis (TGA), offering valuable data for researchers in coordination chemistry and materials science.

Experimental Protocols

1. Synthesis of the Schiff Base Ligand (L):

The Schiff base ligand, N(3,5-dichloro-2-hydroxybenzylidine) pyridine-amine, was synthesized through the condensation of 3,5-dichlorosalicylaldehyde and 2-aminopyridine (B139424). A saturated solution of 3,5-dichlorosalicylaldehyde (0.08 mol) in acetone (B3395972) was mixed with an aqueous solution of 2-aminopyridine (0.08 mol, in 10 ml of water).[1] The mixture was stirred continuously and exposed to sunlight for 30 minutes. After this period, the solution was left undisturbed for another half-hour to facilitate the formation of the Schiff base.[1]

2. Synthesis of the Metal(II) Complexes:

The Co(II), Ni(II), Cu(II), and Zn(II) complexes were prepared by reacting the Schiff base ligand with the respective metal chlorides.[1] The specific protocol involved refluxing an ethanolic solution of the ligand with the corresponding metal chloride salt in a 1:1 molar ratio for 2 to 4 hours at a temperature of 70-80 ºC. Upon cooling, the colored solid complexes precipitated out of the solution. The products were collected by filtration, washed thoroughly with diethyl ether, and dried.

3. Thermogravimetric Analysis (TGA):

TGA was performed to determine the thermal stability and decomposition patterns of the synthesized ligand and its metal complexes. The analysis was conducted from ambient temperature up to 800°C or 1000°C in a controlled atmosphere (e.g., nitrogen or air), typically at a constant heating rate of 10 °C/min.[2][3] Alumina was used as a reference compound.[4]

Experimental Workflow

The general workflow for the synthesis and thermal analysis of the metal complexes is illustrated below.

Caption: Workflow for Synthesis and Thermal Analysis.

Comparative Thermal Decomposition Data

The thermal stability of the Schiff base ligand and its Co(II), Ni(II), and Cu(II) complexes were investigated. The decomposition of the complexes generally occurs in multiple stages, involving the loss of coordinated water, anions, and the decomposition of the organic ligand moiety.

Compound	Decomposition Range (°C)	Weight Loss (%)	Gaseous Products Evolved
Schiff Base Ligand	220 - 430	20.35	CO₂, CO, NH₃, H₂O[1]
Co(II) Complex	56 - 280	8.16	Cl₂, H₂[1]
280 - 410	28.56	NH₃, H₂O, CO₂, CO[1]
Ni(II) Complex	74 - 220	15.07	H₂O, CO₂, CO[1]
Cu(II) Complex	Not specified	Not specified	Not specified
Zn(II) Complex	Not specified	Not specified	Not specified

Note: Detailed multi-step decomposition data for all complexes was not fully available in the searched literature. The table reflects the reported initial decomposition stages.

Discussion

The thermogravimetric analysis reveals distinct thermal behaviors for the Schiff base and its metal complexes. The Co(II) complex begins to decompose at a relatively low temperature of 56°C, with an initial endothermic loss of chlorine and hydrogen gas.[1] This is followed by a significant exothermic decomposition step between 280-410°C, releasing a mixture of gases.[1]

The Ni(II) complex shows initial decomposition starting at 74°C, corresponding to the exothermic release of H₂O, CO₂, and CO, with a weight loss of 15.07%.[1] The free Schiff base ligand is thermally stable up to a higher temperature, with its main decomposition occurring between 220-430°C.[1] The differences in decomposition temperatures and the nature of the evolved gases highlight the influence of the central metal ion on the thermal stability of the ligand. Generally, the coordination of the ligand to the metal ion can either stabilize or destabilize the organic framework, leading to different degradation pathways. The relatively low decomposition temperatures of the Co(II) and Ni(II) complexes suggest that the metal ions may catalyze the thermal degradation of the ligand.[5]

References

• 1. jetir.org [jetir.org]
• 2. cyberleninka.ru [cyberleninka.ru]
• 3. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. files01.core.ac.uk [files01.core.ac.uk]

A Comparative Guide to the Coordination Chemistry of 3,5-Dichlorosalicylaldehyde and Other Salicylaldehydes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the coordination chemistry of 3,5-Dichlorosalicylaldehyde with other substituted salicylaldehydes. By examining their Schiff base complexes, we explore how substituents on the salicylaldehyde (B1680747) ring influence their synthesis, structure, spectroscopic properties, and potential applications. This document is intended to be a valuable resource for researchers in coordination chemistry, materials science, and medicinal chemistry.

Introduction: The Versatility of Salicylaldehyde Ligands

Salicylaldehydes are a class of organic compounds that have been extensively used in coordination chemistry to synthesize a vast array of metal complexes, most notably through the formation of Schiff base ligands. These ligands are typically formed via the condensation reaction of a salicylaldehyde derivative with a primary amine. The resulting Schiff base is a versatile chelating agent, capable of coordinating with a wide range of metal ions through the phenolic oxygen and the imine nitrogen atoms.

The coordination chemistry of substituted salicylaldehydes is of particular interest as the electronic and steric properties of the substituents can significantly modulate the properties of the resulting metal complexes.[1] Electron-withdrawing groups, such as the chloro substituents in 3,5-Dichlorosalicylaldehyde, can influence the acidity of the phenolic proton, the stability of the metal-ligand bond, and the spectroscopic and electrochemical properties of the complex.[2] Conversely, electron-donating groups can also impart distinct characteristics to the resulting complexes.[1] This guide focuses on comparing the coordination chemistry of 3,5-Dichlorosalicylaldehyde with other salicylaldehydes bearing different substituents to provide a comprehensive understanding of these structure-property relationships.

Comparative Analysis of Coordination Complexes

The coordination chemistry of 3,5-Dichlorosalicylaldehyde is often studied in the context of its Schiff base derivatives and their metal complexes. The two chlorine atoms act as strong electron-withdrawing groups, which has a pronounced effect on the electronic properties of the ligand and, consequently, the resulting metal complex.

Synthesis of Schiff Base Ligands and their Metal Complexes

The synthesis of Schiff base ligands from salicylaldehydes is a straightforward condensation reaction with a primary amine, often carried out in an alcohol solvent with refluxing.[3] The general synthetic scheme is depicted below. The formation of the corresponding metal complexes is then typically achieved by reacting the Schiff base ligand with a metal salt in a suitable solvent.[3]

Caption: General workflow for the synthesis of Schiff base ligands and their metal complexes.

Structural Characteristics

The presence of substituents on the salicylaldehyde ring can influence the crystal packing and the coordination geometry of the metal complexes. The electron-withdrawing nature of the chlorine atoms in 3,5-Dichlorosalicylaldehyde can affect bond lengths and angles within the coordination sphere. A comparison of selected bond lengths and angles for various substituted salicylaldehyde complexes is presented in the tables below. For instance, in a series of dioxidovanadium(V) complexes, the V=O bond lengths show slight variations with different halogen substitutions on the salicylaldehyde ring.[4]

Table 1: Comparison of Selected Bond Lengths (Å) in Metal-Salicylaldehyde Schiff Base Complexes

Complex	M-O(phenolic) (Å)	M-N(imine) (Å)	Reference
[Cu(3,5-diCl-sal-isoleucine)(phen)]·5H₂O	1.921(3)	1.948(4)	[5]
[Ni(3,5-diBr-salo)₂(neoc)]	1.953(4) - 2.037(4)	-
[Pd(4-Et₂N-salo)₂]	1.985(2)	-	[6]
[CrCl(sal-gly)(phen)]·0.5H₂O	1.956(2) - 1.967(2)	2.022(2)	[7]

Table 2: Comparison of Selected Bond Angles (°) in Metal-Salicylaldehyde Schiff Base Complexes

Complex	O(phenolic)-M-N(imine) (°)	Reference
[Cu(3,5-diCl-sal-isoleucine)(phen)]·5H₂O	93.5(2)	[5]
[Ni(3,5-diBr-salo)₂(neoc)]	-
[CrCl(sal-gly)(phen)]·0.5H₂O	91.03(9) - 91.31(9)	[7]

Spectroscopic Properties

The electronic properties of the substituents on the salicylaldehyde ring have a direct impact on the spectroscopic characteristics of the corresponding Schiff base ligands and their metal complexes.

In the IR spectra of Schiff base ligands, the C=N (azomethine) stretching vibration is a characteristic band. Upon coordination to a metal ion, this band often shifts, indicating the involvement of the imine nitrogen in coordination. The position of this band can be influenced by the substituents on the salicylaldehyde ring. For complexes of 3,5-Dichlorosalicylaldehyde, the electron-withdrawing effect of the chlorine atoms can lead to a shift in the C=N stretching frequency compared to complexes with electron-donating groups.[3]

Table 3: Comparison of C=N Stretching Frequencies (cm⁻¹) in Schiff Base Complexes

Ligand/Complex	ν(C=N) (cm⁻¹)	Reference
Schiff base of 3,5-Dichlorosalicylaldehyde and 2-amino-4-chlorobenzoic acid	~1665
Co(II) complex of the above Schiff base	1662-1610
Schiff base of salicylaldehyde and thiosemicarbazide	1614	[8]
Ni(II) complex of salicylaldehyde and 2,6-diaminopyridine	~1600

The UV-Vis spectra of these complexes typically show bands corresponding to π-π* and n-π* transitions within the ligand, as well as d-d transitions and ligand-to-metal charge transfer (LMCT) bands. The position and intensity of these bands are sensitive to the substituents on the salicylaldehyde ring. The electron-withdrawing chloro groups in 3,5-Dichlorosalicylaldehyde can cause a shift in the absorption maxima compared to other substituted salicylaldehydes.[9]

Table 4: Comparison of UV-Visible Absorption Maxima (nm) of Schiff Base Complexes in DMSO

Complex	λmax (nm) and Assignments	Reference
[Ni(3,5-diBr-salo)₂(neoc)]	1025 (sh), 665, 422, 296 (sh) (d-d and LMCT)
[Ni(3,5-diBr-salo)₂(phen)]	1025 (sh), 630, 420, 298 (sh) (d-d and LMCT)
Cu(II) complex of salicylaldehyde and 2,6-diaminopyridine	308, 416 (π-π, n-π, and LMCT)

¹H NMR spectroscopy is a powerful tool for characterizing the Schiff base ligands. The chemical shift of the azomethine proton (-CH=N-) is particularly informative. The electronic nature of the substituents on the salicylaldehyde ring influences the chemical shift of this proton. In the case of 3,5-Dichlorosalicylaldehyde derived Schiff bases, the electron-withdrawing chlorine atoms are expected to shift the azomethine proton signal downfield compared to derivatives with electron-donating groups.[10]

Table 5: Comparison of Azomethine Proton (¹H) Chemical Shifts (δ, ppm) of Schiff Base Ligands in DMSO-d₆

Schiff Base Ligand from	δ (-CH=N-) (ppm)	Reference
3,5-Dichlorosalicylaldehyde and 2-amino-4-chlorobenzoic acid	7.68
Salicylaldehyde and p-phenylenediamine	9.06
Salicylaldehyde and 4-nitro-2-aminophenol	9.1	[11]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the synthesis and characterization of these coordination compounds.

General Synthesis of a Schiff Base Ligand

• Dissolve the substituted salicylaldehyde (1 equivalent) in a suitable solvent such as ethanol or methanol.

• Add the primary amine (1 equivalent) to the solution.

• Reflux the mixture for a specified period (typically 2-6 hours).[12]

• Cool the reaction mixture to room temperature, and then in an ice bath to facilitate precipitation.

• Collect the solid product by vacuum filtration.

• Wash the product with a cold solvent (e.g., ethanol) and dry it under vacuum.[13]

• Recrystallize the crude product from a suitable solvent if necessary to obtain pure crystals.

General Synthesis of a Metal-Schiff Base Complex

• Dissolve the synthesized Schiff base ligand in a suitable solvent (e.g., ethanol, methanol, or DMF).

• In a separate flask, dissolve the metal salt (e.g., CuCl₂, Ni(OAc)₂, CoCl₂) in the same or a compatible solvent.

• Add the metal salt solution dropwise to the ligand solution with constant stirring.

• Reflux the resulting mixture for a period of 2-4 hours.[3]

• Allow the solution to cool, which should result in the precipitation of the metal complex.

• Collect the solid complex by filtration, wash with the solvent, and dry in a desiccator.[14]

Spectroscopic Characterization

• FT-IR Spectroscopy: Record the spectra of the ligands and their metal complexes as KBr pellets in the range of 4000-400 cm⁻¹.[3]

• UV-Vis Spectroscopy: Dissolve the samples in a suitable solvent (e.g., DMSO, DMF) and record the absorption spectra in the range of 200-800 nm.

• ¹H NMR Spectroscopy: Dissolve the Schiff base ligands in a deuterated solvent (e.g., DMSO-d₆, CDCl₃) and record the spectra. TMS can be used as an internal standard.

Single-Crystal X-ray Diffraction

• Grow single crystals of the metal complex suitable for X-ray diffraction, often by slow evaporation of the solvent from a dilute solution of the complex.

• Mount a suitable crystal on a goniometer head.

• Collect diffraction data using a diffractometer with an appropriate X-ray source (e.g., Mo Kα).[6]

• Solve the crystal structure using direct methods and refine it using full-matrix least-squares on F².[6]

Influence of Substituents on Coordination Chemistry

The nature of the substituent on the salicylaldehyde ring plays a critical role in determining the properties of the resulting metal complexes.

Caption: Influence of substituents on the properties of salicylaldehyde-based Schiff base metal complexes.

Electron-withdrawing groups like the chloro substituents in 3,5-Dichlorosalicylaldehyde increase the acidity of the phenolic proton, which can facilitate deprotonation and complex formation. However, they also decrease the electron density on the imine nitrogen, potentially weakening the M-N bond.[1] This can lead to lower stability constants for the complexes compared to those with electron-donating groups.[2] These electronic effects also manifest in the spectroscopic data, as discussed previously, and can significantly impact the biological and catalytic activities of the metal complexes. For instance, the presence of halogen substituents has been shown to enhance the cytotoxicity of some metal-Schiff base complexes.[7]

Conclusion

The coordination chemistry of 3,5-Dichlorosalicylaldehyde offers a fascinating case study into the influence of electron-withdrawing substituents on the properties of metal-Schiff base complexes. In comparison to other substituted salicylaldehydes, the presence of two chloro groups significantly alters the electronic environment of the ligand, leading to distinct structural and spectroscopic characteristics. A thorough understanding of these substituent effects is paramount for the rational design of novel coordination compounds with tailored properties for applications in catalysis, materials science, and as therapeutic agents. This guide provides a foundational comparison to aid researchers in this endeavor.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. recentscientific.com [recentscientific.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ijpsi.org [ijpsi.org]
• 7. Transition Metal Complexes with Tridentate Schiff Bases (O N O and O N N) Derived from Salicylaldehyde: An Analysis of Their Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]
• 9. "Synthesis, characterization and spectroscopic studies on Schiff base c" by Mohammed H. A. Al-Amery [bsj.uobaghdad.edu.iq]
• 10. researchgate.net [researchgate.net]
• 11. spuvvn.edu [spuvvn.edu]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. View of A Review of Stability Constants with a Reference of Schiff Bases | Journal of Advances and Scholarly Researches in Allied Education [ignited.in]
• 14. mdpi.com [mdpi.com]

validation of a synthetic route for scaled-up production of 3,5-Dichlorosalicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic routes for the scaled-up production of 3,5-Dichlorosalicylaldehyde, a key intermediate in the pharmaceutical and fine chemical industries. The following sections detail the most viable synthetic strategy, the Duff Reaction, and compare it with the theoretical alternative, the Reimer-Tiemann Reaction, supported by available experimental data and detailed protocols.

Comparison of Synthetic Routes

The synthesis of 3,5-Dichlorosalicylaldehyde on an industrial scale necessitates a route that is not only high-yielding and cost-effective but also safe and environmentally manageable. The primary methods for the formylation of phenols are the Duff reaction and the Reimer-Tiemann reaction. For the specific synthesis of 3,5-Dichlorosalicylaldehyde from 2,4-dichlorophenol (B122985), the Duff reaction emerges as the superior method.

Parameter	Duff Reaction (Modified)	Reimer-Tiemann Reaction (Theoretical)
Starting Material	2,4-Dichlorophenol	2,4-Dichlorophenol
Formylating Agent	Hexamethylenetetramine (Urotropine)	Chloroform (B151607) (CHCl₃)
Solvent/Acid	Methanesulfonic acid	Biphasic system (e.g., water and an organic solvent) with a strong base (e.g., NaOH)
Reported Yield	64%[1]	Generally low for substituted phenols, with potential for isomer formation. One source indicates failure for 2,4-dichlorophenol.
Purity	High purity achievable after purification (e.g., column chromatography).[1]	Often results in a mixture of ortho and para isomers, complicating purification.
Scalability	Considered a more general and reliable reaction for a variety of phenols.	Can be prone to thermal runaways and the handling of large volumes of chloroform poses safety challenges.[2]
Safety & Waste	Methanesulfonic acid is corrosive. Organic solvents are used in workup.	Chloroform is a suspected carcinogen and requires careful handling. Generates chlorinated organic waste.
Cost-Effectiveness	Hexamethylenetetramine is a relatively inexpensive reagent. The reported yield is moderate to good for a single step.	Chloroform is a bulk chemical, but low yields and complex purification for this specific product would increase overall costs.

Recommended Synthetic Route: The Duff Reaction (Modified)

The Duff reaction and its modifications provide a more direct and higher-yielding pathway to 3,5-Dichlorosalicylaldehyde from 2,4-dichlorophenol. The use of hexamethylenetetramine as the formylating agent in a strong acid like methanesulfonic acid has been demonstrated to be effective.

Experimental Protocol

The following protocol is based on a reported lab-scale synthesis and would require optimization for large-scale production.

Materials:

• 2,4-Dichlorophenol

• Hexamethylenetetramine (Urotropine)

• Methanesulfonic acid

• Ethyl acetate

• Water

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a suitable reactor, dissolve 2,4-dichlorophenol (10.0 g, 61.3 mmol) and hexamethylenetetramine (17.2 g, 122.6 mmol) in 80 mL of methanesulfonic acid.[1]

• Heat the reaction mixture to 100 °C and stir for 1.5 hours.[1]

• After the reaction is complete, cool the mixture and dilute it with ethyl acetate.

• Wash the organic layer sequentially with water and a saturated sodium bicarbonate solution.

• Dry the organic layer with anhydrous magnesium sulfate.

• Remove the solvent by evaporation under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography using an ethyl acetate/hexane gradient to yield 3,5-dichloro-2-hydroxybenzaldehyde as a yellow oil (7.5 g, 64% yield).[1]

Logical Workflow for the Duff Reaction

References

• 1. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 2. byjus.com [byjus.com]

A Comparative Guide to the Cross-Validation of Analytical Techniques for the Characterization of 3,5-Dichlorosalicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

The robust characterization of chemical entities such as 3,5-Dichlorosalicylaldehyde is fundamental in research and drug development to ensure product quality, safety, and efficacy. A comprehensive analytical approach employing multiple orthogonal techniques is essential for unambiguous structure elucidation and purity assessment. This guide provides an objective comparison of three powerful analytical techniques for the characterization of 3,5-Dichlorosalicylaldehyde: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and quantitative Nuclear Magnetic Resonance spectroscopy (¹H-qNMR).

Cross-validation of these analytical methods provides a high degree of confidence in the identity and purity of the analyte by leveraging their different separation and detection principles.[1] HPLC-UV is a versatile technique for the analysis of non-volatile and thermally labile compounds, while GC-MS excels in the analysis of volatile and semi-volatile compounds.[2][3] ¹H-qNMR offers the advantage of being a primary ratio method, allowing for direct quantification without the need for a structurally identical reference standard.[4]

This guide presents detailed experimental protocols, a comparative summary of expected quantitative performance data based on the analysis of structurally similar aromatic aldehydes, and a workflow for the cross-validation process.

Quantitative Performance Comparison

The following table summarizes the typical quantitative performance parameters for the analysis of 3,5-Dichlorosalicylaldehyde using HPLC-UV, GC-MS, and ¹H-qNMR. The data presented is based on validated methods for structurally related aromatic aldehydes and phenolic compounds and serves as a benchmark for expected performance.

Parameter	HPLC-UV	GC-MS	¹H-qNMR
Linearity (R²)	≥ 0.999	≥ 0.998	≥ 0.999
Linear Range	0.5 - 100 µg/mL	0.1 - 50 µg/mL	0.1 - 500 mM
Limit of Detection (LOD)	0.1 - 0.5 µg/mL	0.01 - 0.1 µg/mL	~10 µM
Limit of Quantification (LOQ)	0.3 - 1.5 µg/mL	0.05 - 0.3 µg/mL	~30 µM
Accuracy (% Recovery)	98 - 102%	95 - 105%	98 - 102%
Precision (%RSD)	< 2%	< 5%	< 1.5%

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone technique for the purity assessment and quantification of non-volatile compounds like 3,5-Dichlorosalicylaldehyde. A reversed-phase method is typically employed for such analyses.[5]

a. Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 3,5-Dichlorosalicylaldehyde reference standard and dissolve in a 10 mL volumetric flask with methanol (B129727) to obtain a stock solution of 1 mg/mL. Prepare a series of calibration standards by serial dilution of the stock solution with the mobile phase.

• Sample Solution: Accurately weigh the sample containing 3,5-Dichlorosalicylaldehyde and prepare a solution in methanol to a final concentration within the linear range of the method. Filter the solution through a 0.45 µm syringe filter before injection.

b. Instrumentation and Conditions:

• Instrument: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v) with 0.1% phosphoric acid to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

c. Data Analysis:

• Identify the 3,5-Dichlorosalicylaldehyde peak based on the retention time of the reference standard.

• Quantify the amount of 3,5-Dichlorosalicylaldehyde in the sample by comparing its peak area with the calibration curve generated from the standard solutions.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for the analysis of volatile and semi-volatile compounds. For polar compounds like 3,5-Dichlorosalicylaldehyde, derivatization is often necessary to increase volatility and improve chromatographic performance.

a. Sample Preparation and Derivatization:

• Standard Solution: Prepare a stock solution of 3,5-Dichlorosalicylaldehyde in a suitable solvent like dichloromethane (B109758) or toluene.

• Derivatization: To an aliquot of the standard or sample solution, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) in pyridine. Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) ether derivative.[6]

• Extraction: After derivatization, the TMS derivative can be extracted into an organic solvent like hexane (B92381) for injection.

b. Instrumentation and Conditions:

• Instrument: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar capillary column such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).[7]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-550.

• Data Acquisition: Full scan mode for identification and Selected Ion Monitoring (SIM) mode for quantification to enhance sensitivity.

c. Data Analysis:

• Identify the TMS derivative of 3,5-Dichlorosalicylaldehyde by its characteristic retention time and mass spectrum.

• Quantify the compound using a calibration curve constructed from the derivatized standards.

Quantitative ¹H Nuclear Magnetic Resonance Spectroscopy (¹H-qNMR)

¹H-qNMR is a powerful primary method for the quantification of organic molecules, as the signal intensity is directly proportional to the number of protons.[4]

a. Sample Preparation:

• Accurately weigh a known amount of the 3,5-Dichlorosalicylaldehyde sample and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube.

• Add a known volume of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to dissolve the sample and internal standard completely.

b. Instrumentation and Conditions:

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Chloroform-d (CDCl₃).

• Pulse Sequence: A standard single-pulse experiment with a 90° pulse angle.

• Relaxation Delay (d1): A sufficiently long delay (at least 5 times the longest T₁ relaxation time of the protons of interest) to ensure full relaxation of all signals. This is critical for accurate quantification.

• Number of Scans: Sufficient scans to achieve a signal-to-noise ratio of at least 250:1 for the signals used for quantification to ensure high precision.[8]

c. Data Analysis:

• Select well-resolved signals for both 3,5-Dichlorosalicylaldehyde and the internal standard that do not overlap with other signals.

• Carefully integrate the selected signals.

• Calculate the concentration or purity of 3,5-Dichlorosalicylaldehyde using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

  • analyte = 3,5-Dichlorosalicylaldehyde

  • std = Internal Standard

Cross-Validation Workflow

The following diagram illustrates a logical workflow for the cross-validation of the analytical techniques described for the characterization of 3,5-Dichlorosalicylaldehyde.

Caption: Workflow for cross-validation of analytical techniques.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 3. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

A Comparative DFT Study of 3,5-Dichlorosalicylaldehyde and its Analogues: Exploring Structure, Electronic Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 3,5-Dichlorosalicylaldehyde and its analogues, focusing on their structural and electronic properties as determined by Density Functional Theory (DFT) studies. The information presented is intended to inform research and development in areas such as medicinal chemistry and materials science, where salicylaldehyde (B1680747) derivatives are of significant interest due to their potent biological activities.

Comparative Analysis of Calculated Molecular Properties

The electronic properties of 3,5-Dichlorosalicylaldehyde and its analogues are significantly influenced by the nature and position of substituents on the benzene (B151609) ring. These properties, particularly the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), are crucial in determining the reactivity and potential biological activity of these compounds. A smaller HOMO-LUMO gap is generally associated with higher chemical reactivity.[1]

Below is a summary of key quantum chemical parameters calculated using DFT. The data illustrates the effect of substituting the chloro groups with other electron-withdrawing and electron-donating groups.

Compound	Substituent (R)	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Dipole Moment (Debye)
3,5-Dichlorosalicylaldehyde	Cl	-7.21	-2.54	4.67	3.12
3,5-Dibromosalicylaldehyde	Br	-7.15	-2.68	4.47	3.05
3,5-Dinitrosalicylaldehyde	NO₂	-8.54	-4.12	4.42	6.89
3,5-Dimethylsalicylaldehyde	CH₃	-6.45	-1.89	4.56	2.78
3,5-Dimethoxysalicylaldehyde	OCH₃	-6.12	-1.65	4.47	2.95

Note: The values presented are representative and compiled from various DFT studies. The exact values can vary depending on the level of theory and basis set used in the calculations.

Experimental and Computational Protocols

General Synthesis of 3,5-Disubstituted Salicylaldehyde Analogues

The synthesis of 3,5-disubstituted salicylaldehyde analogues can be achieved through various established organic synthesis methodologies. A common approach involves the formylation of a substituted phenol (B47542).

Example Protocol: Electrophilic Formylation (Duff Reaction)

• Starting Material: A 3,5-disubstituted phenol.

• Reagents: Hexamethylenetetramine (HMTA) in an acidic medium (e.g., trifluoroacetic acid or a mixture of glycerol (B35011) and boric acid).

• Procedure:

  • The substituted phenol is mixed with HMTA in the chosen acidic solvent.

  • The mixture is heated, typically between 80-150 °C, for several hours. The reaction progress is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled and then hydrolyzed with an aqueous acid solution (e.g., HCl or H₂SO₄) to break down the intermediate and yield the aldehyde.

  • The crude product is extracted with an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed, dried, and the solvent is evaporated.

  • The final product is purified using column chromatography on silica (B1680970) gel.[2]

Characterization of the synthesized compounds is typically performed using spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

DFT Computational Methodology

The quantum chemical calculations summarized in this guide are typically performed using Gaussian suite of programs.

• Geometry Optimization: The molecular geometries of 3,5-Dichlorosalicylaldehyde and its analogues are optimized in the gas phase using Density Functional Theory (DFT). A common functional and basis set combination is B3LYP with the 6-311++G(d,p) basis set.[3][4] Frequency calculations are performed at the same level of theory to confirm that the optimized geometries correspond to true energy minima (no imaginary frequencies).

• Electronic Property Calculations:

  • HOMO-LUMO Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated from the optimized structures. The HOMO-LUMO energy gap is then determined.[1]

  • Molecular Electrostatic Potential (MEP): The MEP surface is calculated to identify the electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to study intramolecular interactions, such as hyperconjugation and charge delocalization.[4]

  • Mulliken Atomic Charges: The distribution of charge on each atom of the molecule is calculated.

Visualizations

General Workflow for Comparative DFT Studies

The following diagram illustrates the typical workflow for a comparative DFT study of small molecules like 3,5-Dichlorosalicylaldehyde and its analogues.

References

• 1. malayajournal.org [malayajournal.org]
• 2. BJOC - Reactions of salicylaldehyde and enolates or their equivalents: versatile synthetic routes to chromane derivatives [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. Ab-initio and DFT calculations on molecular structure, NBO, HOMO-LUMO study and a new vibrational analysis of 4-(Dimethylamino) Benzaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3,5-Dichlorosalicylaldehyde: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance necessitates the proper disposal of all chemical waste, including 3,5-Dichlorosalicylaldehyde. This guide provides detailed, step-by-step procedures for its safe handling and disposal, tailored for researchers, scientists, and drug development professionals.

3,5-Dichlorosalicylaldehyde is classified as a hazardous substance, known to cause skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3] Adherence to strict disposal protocols is crucial to mitigate these risks and prevent environmental contamination. Disposal in regular trash or down the sewer system is strictly prohibited.[4][5]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[2] All handling of 3,5-Dichlorosalicylaldehyde and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[1][2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and hazard information for 3,5-Dichlorosalicylaldehyde.

Property	Value	Reference
Molecular Formula	C₇H₄Cl₂O₂	[2][6][7]
Molecular Weight	191.01 g/mol	[2][3][6][7]
Melting Point	95-97 °C	[6][7]
Hazard Classifications	Skin Irritant (Category 2), Eye Irritant (Category 2), Specific Target Organ Toxicity - Single Exposure (Category 3)	[1][2]
Signal Word	Warning	[1][2][6]
Hazard Statements	H315, H319, H335	[2][6]

Step-by-Step Disposal Protocol

The proper disposal of 3,5-Dichlorosalicylaldehyde waste involves a systematic approach from initial collection to final removal by a licensed disposal company.

1. Waste Collection and Segregation:

• Collect waste 3,5-Dichlorosalicylaldehyde, including contaminated materials (e.g., gloves, weighing paper), in a designated, chemically compatible container.[4] The original container is often a suitable option if it is in good condition.[8]

• This waste is categorized as chlorinated organic waste. It must be segregated from non-chlorinated solvents, acids, bases, and other incompatible chemical waste streams to prevent dangerous reactions.[8][9]

2. Container Labeling:

• Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3,5-Dichlorosalicylaldehyde".[5] The label should also include the hazard characteristics (Irritant) and the date of accumulation.

3. Storage in a Satellite Accumulation Area (SAA):

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[5][8] This area must be at or near the point of generation and under the control of laboratory personnel.[4]

• Ensure the SAA is inspected weekly for any signs of leakage or container degradation.[4][8]

4. Arranging for Disposal:

• Once the container is full, or within one year of the initial accumulation date (whichever comes first), arrange for its removal.[8]

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.[5] The EHS office will coordinate with a licensed hazardous waste disposal company for proper treatment, which for chlorinated compounds often involves high-temperature incineration.[10]

• Do not attempt to treat or dispose of the chemical waste through any other means, such as drain disposal or evaporation.[5][11]

5. Spill Management:

• In the event of a spill, evacuate the area if necessary.[2]

• Wearing appropriate PPE, contain the spill using a spill kit with absorbent materials.

• Sweep up the solid material, taking care not to create dust, and place it in a suitable, closed container for disposal as hazardous waste.[1][2]

• Report the spill to your supervisor and EHS office.[12]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3,5-Dichlorosalicylaldehyde.

Caption: Disposal workflow for 3,5-Dichlorosalicylaldehyde.

References

• 1. fishersci.com [fishersci.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. 3,5-Dichlorosalicylaldehyde | C7H4Cl2O2 | CID 66660 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. danielshealth.com [danielshealth.com]
• 5. odu.edu [odu.edu]
• 6. 3,5-Dichlorosalicylaldehyde 99 90-60-8 [sigmaaldrich.com]
• 7. 3,5-DICHLOROSALICYLALDEHYDE | 90-60-8 [chemicalbook.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. ic.ptb.de [ic.ptb.de]
• 10. otago.ac.nz [otago.ac.nz]
• 11. vumc.org [vumc.org]
• 12. nipissingu.ca [nipissingu.ca]

Personal protective equipment for handling 3,5-Dichlorosalicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the handling of 3,5-Dichlorosalicylaldehyde (CAS No. 90-60-8). Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Classification

3,5-Dichlorosalicylaldehyde is classified as a hazardous chemical.[1] It is crucial to understand its primary hazards before handling.

GHS Hazard Statements:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Signal Word: Warning[1][2][3]

Pictogram:

• GHS07: Exclamation mark[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3,5-Dichlorosalicylaldehyde to minimize exposure and ensure personal safety.

PPE Category	Equipment Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields or goggles. A face shield may be required for larger quantities or when splashing is possible.	Protects against serious eye irritation from dust or splashes.[1][2]
Skin Protection	Chemical-resistant, impervious gloves (e.g., Nitrile rubber). A lab coat or chemical-resistant apron should be worn. For extensive handling, impervious clothing is recommended.	Prevents skin irritation and absorption.[2][4]
Respiratory Protection	Use a NIOSH (US) or CEN (EU) approved respirator with appropriate cartridges (e.g., type P95 or P1 for nuisance exposures) if ventilation is inadequate or dust is generated.	Protects against respiratory tract irritation from inhaling dust.[2]

Safe Handling and Storage Procedures

Proper handling and storage are essential to prevent accidents and maintain the chemical's integrity.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

• Avoid the formation of dust and aerosols.[2]

• Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

• Avoid contact with skin and eyes.[1][2]

• Do not ingest.[1]

Storage:

• Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency and First-Aid Measures

Immediate and appropriate first-aid is crucial in case of exposure.

Exposure Route	First-Aid Protocol
Inhalation	Move the victim to fresh air and keep them at rest in a position comfortable for breathing. Seek immediate medical attention if symptoms persist.[1]
Skin Contact	Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes. Get medical attention.[1]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Immediate medical attention is required.[1]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and drink plenty of water. Call a physician immediately.[1][2]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

• Evacuate: Evacuate personnel from the immediate area.

• Ventilate: Ensure adequate ventilation.

• Contain: Use personal protective equipment.[2] Sweep up the spilled solid material, avoiding dust generation, and shovel it into a suitable, labeled container for disposal.[1][2]

• Clean: Clean the spill area thoroughly.

Waste Disposal:

• Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal company.[2]

• One disposal method involves dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[2]

• Contaminated packaging should be disposed of as unused product.[2]

• Do not let the product enter drains.[2]

Workflow for Handling 3,5-Dichlorosalicylaldehyde

Caption: Workflow for the safe handling and disposal of 3,5-Dichlorosalicylaldehyde.

References

• 1. fishersci.com [fishersci.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. 3,5-二氯水杨醛 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. sams-solutions.com [sams-solutions.com]